1-Benzofuran-3-carbonitrile

• CAS: 55877-31-1

Core Science & Biosynthesis

An In-depth Technical Guide to 1-Benzofuran-3-carbonitrile: Core Chemical Properties and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction: 1-Benzofuran-3-carbonitrile, a heterocyclic compound featuring a fused benzene and furan ring with a nitrile functional group at the third position, represents a significant scaffold in medicinal chemistry. Benzofuran derivatives are known to exhibit a wide range of biological activities, making them attractive targets for drug discovery and development. This technical guide provides a comprehensive overview of the core chemical properties of 1-Benzofuran-3-carbonitrile, including its synthesis, reactivity, and potential pharmacological relevance, presented in a format tailored for scientific professionals.

Core Chemical and Physical Properties

Property	Value	Source/Comment
Molecular Formula	C₉H₅NO
Molecular Weight	143.14 g/mol	Calculated
CAS Number	55577-31-1
Physical State	White to yellow solid	Vendor Information[1]
Melting Point	Not explicitly reported
Boiling Point	Not explicitly reported
Solubility	Not explicitly reported	Expected to be soluble in common organic solvents.

Synthesis of 1-Benzofuran-3-carbonitrile

The synthesis of the benzofuran ring system can be achieved through various established methods.[2][3][4] While a specific, detailed protocol for 1-Benzofuran-3-carbonitrile is not widely published, a common and adaptable approach involves the cyclization of appropriately substituted phenols. One potential synthetic route is outlined below.

Conceptual Synthetic Pathway: From Salicylaldehyde

A plausible synthetic strategy for 1-Benzofuran-3-carbonitrile could involve salicylaldehyde as a starting material. The general steps would include:

• Introduction of a two-carbon unit with a nitrile group: This could be achieved through a Knoevenagel condensation of salicylaldehyde with a compound like malononitrile, followed by subsequent chemical transformations.

• Cyclization: The resulting intermediate would then undergo an intramolecular cyclization to form the benzofuran ring.

Caption: Conceptual synthesis of 1-Benzofuran-3-carbonitrile.

Spectroscopic Characterization

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show signals corresponding to the aromatic protons of the benzene ring and the proton on the furan ring. The chemical shifts would be influenced by the electron-withdrawing nature of the nitrile group.

¹³C NMR Spectroscopy

The carbon NMR spectrum would display distinct signals for the nine carbon atoms in the molecule, including the carbon of the nitrile group, which typically appears in the 115-125 ppm range.

Infrared (IR) Spectroscopy

The IR spectrum would be characterized by a sharp, strong absorption band around 2220-2260 cm⁻¹ corresponding to the C≡N stretching vibration of the nitrile group. Aromatic C-H and C=C stretching vibrations would also be present.

Mass Spectrometry

The mass spectrum should show a molecular ion peak (M⁺) corresponding to the molecular weight of 143.14 g/mol .

Reactivity of the Benzofuran Scaffold and Nitrile Group

The chemical reactivity of 1-Benzofuran-3-carbonitrile is dictated by both the benzofuran ring system and the nitrile functional group.

• Benzofuran Ring: The benzofuran ring is generally susceptible to electrophilic substitution reactions, although the electron-withdrawing nitrile group at the 3-position may deactivate the ring towards such reactions.[5]

• Nitrile Group: The nitrile group can undergo a variety of transformations, including hydrolysis to a carboxylic acid or an amide, reduction to an amine, or reaction with Grignard reagents to form ketones.[6][7][8][9]

Caption: Potential reactions of the nitrile group.

Biological Activity and Potential Applications in Drug Discovery

While specific biological data for 1-Benzofuran-3-carbonitrile is limited, the benzofuran scaffold is a well-established pharmacophore present in numerous biologically active compounds.[6][10][11][12][13][14][15][16]

Anticancer Potential

Many benzofuran derivatives have demonstrated significant cytotoxic activity against various cancer cell lines.[12][17][18][19][20][21][22] The mechanisms of action are diverse and can include the induction of apoptosis, cell cycle arrest, and inhibition of key signaling pathways involved in tumor progression.[18] The presence and position of substituents on the benzofuran ring are critical determinants of their biological activity.[12]

Enzyme Inhibition

Benzofuran derivatives have been investigated as inhibitors of various enzymes, including kinases and histone deacetylases (HDACs).[5][12] The nitrile group in 1-Benzofuran-3-carbonitrile could potentially interact with active site residues of target enzymes, making it an interesting candidate for inhibitor design.

Antimicrobial Activity

The benzofuran nucleus is also a feature of compounds with antibacterial and antifungal properties.[23]

Experimental Protocols

Detailed experimental protocols for the synthesis and biological evaluation of benzofuran derivatives are available in the scientific literature. Standard methodologies include:

• Synthesis: Palladium-catalyzed cross-coupling reactions, intramolecular cyclizations, and multi-component reactions are commonly employed for the synthesis of substituted benzofurans.[4]

• Cytotoxicity Assays: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a standard colorimetric assay for assessing the metabolic activity of cells and is widely used to measure the cytotoxic effects of compounds.[11]

Caption: General workflow for an MTT cytotoxicity assay.

Conclusion

1-Benzofuran-3-carbonitrile is a valuable building block for the synthesis of more complex molecules with potential therapeutic applications. While specific experimental data for this compound is sparse, the known reactivity of the benzofuran ring and the nitrile group, combined with the established biological activities of the benzofuran scaffold, make it a compound of significant interest for further investigation in drug discovery programs. Future research should focus on the detailed synthesis, characterization, and comprehensive biological evaluation of 1-Benzofuran-3-carbonitrile and its derivatives to fully elucidate their therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. Benzofuran(271-89-6) IR Spectrum [chemicalbook.com]
• 3. jocpr.com [jocpr.com]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and Evaluation of Novel Benzofuran Derivatives as Selective SIRT2 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one: Synthesis and Preliminary Studies of Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. (1R)-1-[3-(dimethylamino)propyl]-1-(4-fluorophenyl)-1,3-dihydro-2-benzofuran-5-carbonitrile hydrochloride | C20H22ClFN2O | CID 53532522 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. scs.illinois.edu [scs.illinois.edu]
• 11. researchgate.net [researchgate.net]
• 12. A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Benzofuran as a promising scaffold for the synthesis of antimicrobial and antibreast cancer agents: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. ucl.ac.uk [ucl.ac.uk]
• 15. chemsynthesis.com [chemsynthesis.com]
• 16. researchgate.net [researchgate.net]
• 17. Anticancer therapeutic potential of benzofuran scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. Natural source, bioactivity and synthesis of benzofuran derivatives - RSC Advances (RSC Publishing) DOI:10.1039/C9RA04917G [pubs.rsc.org]
• 20. Synthesis and biological evaluation of novel isobenzofuran-1(3H)-one derivatives as antidepressant agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 22. mdpi.com [mdpi.com]
• 23. ijpbs.com [ijpbs.com]

An In-Depth Technical Guide to 1-Benzofuran-3-carbonitrile (CAS 55877-31-1)

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Benzofuran-3-carbonitrile, with the CAS number 55877-31-1, is a heterocyclic organic compound featuring a benzofuran core substituted with a nitrile group at the 3-position. The benzofuran scaffold is a prominent structural motif in numerous biologically active natural products and synthetic compounds, exhibiting a wide range of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties[1][2][3]. The introduction of a cyano group, a versatile functional group and a strong electron-withdrawing feature, offers a unique electronic and steric profile that can significantly influence the molecule's biological activity and potential as a scaffold in drug discovery. This technical guide provides a comprehensive overview of the available chemical, physical, and synthetic data for 1-Benzofuran-3-carbonitrile, alongside a review of the biological activities of structurally related benzofuran derivatives to inform future research and development efforts.

Chemical and Physical Properties

1-Benzofuran-3-carbonitrile is a solid, typically appearing as a powder[4]. While detailed experimental data on its physical properties are limited, key identifiers and computed properties are summarized in the table below.

Property	Value	Source
CAS Number	55877-31-1	[4]
Molecular Formula	C₉H₅NO	[4]
Molecular Weight	143.14 g/mol	[4]
IUPAC Name	1-benzofuran-3-carbonitrile	[4]
Appearance	Powder	[4]
MDL Number	MFCD00810098	[4]
PubChem CID	15743085	[4]

Synthesis and Characterization

Detailed experimental protocols for the synthesis of 1-Benzofuran-3-carbonitrile are not extensively reported in publicly available literature. However, analogous synthetic strategies for 3-substituted benzofurans, particularly 2-aryl-3-cyanobenzofurans, provide a logical pathway for its preparation.

Potential Synthetic Routes

A plausible synthetic approach involves the cyclization of a suitably substituted precursor. One such strategy could be the acid-mediated cyclization of 2-formylphenoxyacetonitrile. This proposed pathway is illustrated below.

Caption: Proposed synthetic pathway for 1-Benzofuran-3-carbonitrile.

Spectroscopic Data

2.2.1. 1H NMR Spectroscopy The proton NMR spectrum is expected to show signals corresponding to the aromatic protons of the benzofuran ring system. The proton at the 2-position would likely appear as a singlet, while the protons on the benzene ring would exhibit a complex multiplet pattern.

2.2.2. 13C NMR Spectroscopy The carbon NMR spectrum would show distinct signals for the nine carbon atoms. The nitrile carbon would appear in the characteristic region for cyano groups (around 115-120 ppm). The carbons of the benzofuran ring would have chemical shifts consistent with their electronic environment.

2.2.3. Infrared (IR) Spectroscopy The IR spectrum would be characterized by a strong absorption band corresponding to the C≡N stretching vibration of the nitrile group, typically observed in the range of 2220-2260 cm⁻¹. Aromatic C-H and C=C stretching vibrations would also be present.

2.2.4. Mass Spectrometry (MS) The mass spectrum would show a molecular ion peak corresponding to the molecular weight of the compound (143.14 g/mol ). Fragmentation patterns would likely involve the loss of the cyano group and fragmentation of the benzofuran ring.

Biological Activity and Therapeutic Potential

While no specific biological studies on 1-Benzofuran-3-carbonitrile have been found, the broader class of benzofuran derivatives has been extensively investigated for a variety of pharmacological activities. Understanding the structure-activity relationships (SAR) of these related compounds can provide valuable insights into the potential of the 3-carbonitrile derivative.

Anticancer Activity

Benzofuran derivatives have shown significant potential as anticancer agents[5][6][7][8]. The mechanism of action often involves the inhibition of key cellular targets such as tubulin polymerization, protein kinases, and DNA gyrase[6][9].

• Tubulin Polymerization Inhibition: Certain benzofuran derivatives act as tubulin polymerization inhibitors, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis[10]. The substitution pattern on the benzofuran ring is crucial for this activity.

• Kinase Inhibition: The benzofuran scaffold has been utilized in the design of inhibitors for various kinases, which are often overexpressed or hyperactivated in cancer cells. For instance, some benzofuran derivatives have been identified as inhibitors of Aurora B kinase[9].

• Structure-Activity Relationship (SAR): SAR studies on other benzofuran derivatives suggest that the nature and position of substituents significantly impact their cytotoxic activity[6][8]. The introduction of a nitrile group at the 3-position could modulate the electronic properties and binding interactions with biological targets.

Caption: Potential mechanisms of anticancer activity for benzofuran derivatives.

Other Potential Pharmacological Activities

Beyond anticancer effects, the benzofuran nucleus is associated with a wide range of biological activities, including:

• Antimicrobial and Antifungal Activity: Various benzofuran derivatives have demonstrated efficacy against a spectrum of bacteria and fungi[2][11].

• Anti-inflammatory Activity: Some benzofuran compounds exhibit anti-inflammatory properties[12].

• Neuroprotective Effects: The benzofuran scaffold has been explored for the development of agents targeting neurodegenerative diseases like Alzheimer's disease[1].

Experimental Protocols

As specific experimental protocols for 1-Benzofuran-3-carbonitrile are not available, this section provides a general methodology for the synthesis of related benzofuran derivatives, which can be adapted for the target compound.

General Procedure for the Synthesis of Benzofuran Chalcones

This protocol describes the synthesis of benzofuran chalcones, which are versatile intermediates for various biologically active molecules[6].

Materials:

• Substituted 1-(benzofuran-2-yl)ethanone

• Substituted aldehyde

• Methanol

• Sodium hydroxide (aqueous solution)

• Hydrochloric acid (dilute)

Procedure:

• Dissolve the appropriate 1-(benzofuran-2-yl)ethanone and a substituted aldehyde in methanol.

• Cool the solution to 0-5 °C in an ice bath.

• Add an aqueous solution of sodium hydroxide dropwise to the cooled mixture with stirring.

• Continue stirring the reaction mixture at room temperature for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, pour the reaction mixture onto crushed ice.

• Neutralize the resulting precipitate with dilute hydrochloric acid.

• Filter the solid product, wash with water, and dry.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol).

Caption: General experimental workflow for the synthesis of benzofuran chalcones.

Toxicology and Pharmacokinetics

There is no specific toxicological or pharmacokinetic data available for 1-Benzofuran-3-carbonitrile. However, studies on the parent compound, 2,3-benzofuran, indicate potential for toxicity. Chronic oral exposure in animal models has been shown to cause damage to the liver, kidneys, lungs, and stomach[4][13]. Furthermore, 2,3-benzofuran is considered carcinogenic in rats and mice[4]. Any research involving 1-Benzofuran-3-carbonitrile should be conducted with appropriate safety precautions, and further toxicological and pharmacokinetic profiling would be essential for any potential therapeutic development.

Conclusion

1-Benzofuran-3-carbonitrile is a chemical entity with potential for further exploration in medicinal chemistry and drug discovery. While direct experimental data is scarce, the known biological activities of the benzofuran scaffold suggest that this compound could serve as a valuable building block for the synthesis of novel therapeutic agents. Future research should focus on developing efficient synthetic routes, comprehensive characterization of its physicochemical and spectral properties, and a thorough evaluation of its biological activity profile, including cytotoxicity, mechanism of action, and ADME/Tox properties. The insights gained from such studies will be crucial in unlocking the therapeutic potential of this and related benzofuran derivatives.

References

• 1. 5-Methyl-1-benzofuran-3-carbonitrile | C10H7NO | CID 82651994 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Benzofuran-5-carbonitrile | C9H5NO | CID 2795184 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]
• 5. Synthesis and Structure–Activity Relationships of Novel Benzofuran Derivatives with Osteoblast Differentiation-Promoting Activity [jstage.jst.go.jp]
• 6. benchchem.com [benchchem.com]
• 7. Structure-Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. In vitro and in vivo characterization of a benzofuran derivative, a potential anticancer agent, as a novel Aurora B kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Anticancer therapeutic potential of benzofuran scaffolds - RSC Advances (RSC Publishing) DOI:10.1039/D3RA01383A [pubs.rsc.org]
• 11. jocpr.com [jocpr.com]
• 12. easpublisher.com [easpublisher.com]
• 13. HEALTH EFFECTS - Toxicological Profile for 2,3-Benzofuran - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Guide: Physical Properties of 1-Benzofuran-3-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known physical properties of 1-Benzofuran-3-carbonitrile. Due to the limited availability of comprehensive experimental data for this specific compound in publicly accessible literature, this guide also includes detailed, standardized experimental protocols for the determination of key physical and spectral properties applicable to this and similar organic solids. This information is supplemented with comparative data for the parent compound, Benzofuran, to provide a contextual baseline for anticipated properties.

Compound Identification and Overview

1-Benzofuran-3-carbonitrile is a heterocyclic organic compound incorporating a fused benzene and furan ring system, with a nitrile functional group at the 3-position. The benzofuran scaffold is of significant interest in medicinal chemistry and materials science due to the diverse biological activities and electronic properties exhibited by its derivatives.

Table 1: Compound Identification for 1-Benzofuran-3-carbonitrile

Identifier	Value
CAS Number	55877-31-1
Molecular Formula	C₉H₅NO
Molecular Weight	143.15 g/mol
IUPAC Name	1-benzofuran-3-carbonitrile
Canonical SMILES	C1=CC=C2C(=C1)C(=CO2)C#N
InChI Key	VLLADTXGBAUFMW-UHFFFAOYSA-N

Physical and Chemical Properties

Detailed experimental data for 1-Benzofuran-3-carbonitrile is sparse. The following table summarizes the available information and provides comparative data for the parent compound, Benzofuran, for reference.

Table 2: Physical Properties of 1-Benzofuran-3-carbonitrile and Benzofuran

Property	1-Benzofuran-3-carbonitrile	Benzofuran (Parent Compound)
Appearance	White to yellow solid	Colorless, oily liquid[1]
Melting Point	Data not available	< -18 °C[1]
Boiling Point	Data not available	173-174 °C[1]
Solubility	Data not available	Data not available
LogP (Predicted)	Data not available	2.67[1]

Experimental Protocols

The following sections detail standardized laboratory procedures for determining the key physical properties of solid organic compounds like 1-Benzofuran-3-carbonitrile.

Melting Point Determination

The melting point is a critical indicator of purity for a crystalline solid. Pure compounds typically exhibit a sharp melting range of 0.5-1.0°C, whereas impurities lead to a depressed and broader melting range.

Protocol:

• Sample Preparation: A small amount of the finely powdered dry sample is loaded into a capillary tube, which is sealed at one end. The sample is packed to a height of 1-2 mm by tapping the tube.[2][3]

• Apparatus Setup: The capillary tube is placed in a melting point apparatus (e.g., a Mel-Temp or Thiele tube). The apparatus is heated slowly, at a rate of about 1-2°C per minute, as the temperature approaches the expected melting point.[4]

• Observation: The temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the entire sample becomes a clear liquid (completion of melting) are recorded. This range is the melting point of the sample.[3][5]

Solubility Characterization

A qualitative solubility analysis can provide valuable information about the polarity and functional groups present in a molecule.[6]

Protocol:

• Initial Test: Approximately 10 mg of the solid compound is added to a small test tube containing 0.2 mL of a solvent (e.g., water, diethyl ether, ethanol).[6][7]

• Observation: The mixture is shaken vigorously. Solubility is determined by the formation of a homogeneous solution.[7]

• Systematic Testing: A systematic approach is often employed, starting with water, followed by less polar organic solvents, and then aqueous solutions of acid and base to identify acidic or basic functional groups.[8] For instance, solubility in 5% aqueous NaOH suggests an acidic compound, while solubility in 5% aqueous HCl indicates a basic compound.[8]

Spectroscopic Characterization Protocols

Spectroscopic analysis is essential for the structural elucidation and confirmation of a compound's identity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule.

Protocol for ¹H and ¹³C NMR:

• Sample Preparation: For a typical ¹H NMR spectrum, 5-25 mg of the sample is dissolved in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean NMR tube.[9][10] For ¹³C NMR, a more concentrated sample of 50-100 mg may be required.[9] The solution should be free of any solid particles.[11]

• Internal Standard: A small amount of a reference compound, such as tetramethylsilane (TMS), is often added to the solvent to calibrate the chemical shift scale to 0 ppm.[11]

• Data Acquisition: The NMR tube is placed in the spectrometer, and the magnetic field is shimmed to achieve homogeneity. The spectrum is then acquired.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation.

Protocol for Solid Samples (Thin Solid Film Method):

• Sample Preparation: A small amount of the solid (around 50 mg) is dissolved in a few drops of a volatile solvent like methylene chloride or acetone.[12]

• Film Formation: A drop of this solution is placed on an IR-transparent salt plate (e.g., NaCl or KBr). The solvent is allowed to evaporate, leaving a thin film of the solid on the plate.[12]

• Analysis: The salt plate is mounted in the spectrometer, and the IR spectrum is recorded.[12]

Alternative Protocol (KBr Pellet Method):

• Sample Preparation: 1-2 mg of the finely ground sample is mixed with 100-200 mg of dry potassium bromide (KBr) powder.[13]

• Pellet Formation: The mixture is compressed under high pressure in a die to form a transparent pellet.[13]

• Analysis: The pellet is placed in a sample holder in the IR spectrometer for analysis.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound, aiding in its identification. Gas Chromatography-Mass Spectrometry (GC-MS) is suitable for volatile compounds.

Protocol for GC-MS:

• Sample Preparation: A dilute solution of the sample (approximately 30 mg in 1-2 mL) is prepared using a volatile solvent such as acetone or dichloromethane. The solution must be free of particulate matter.[14][15]

• Injection: A small volume (typically a few microliters) of the sample solution is injected into the gas chromatograph.[16]

• Separation and Analysis: The sample is vaporized and separated based on its components' boiling points and interactions with the GC column. The separated components then enter the mass spectrometer, where they are ionized and their mass-to-charge ratio is determined.[14][17]

Visualized Experimental Workflows

The following diagrams illustrate the logical flow of the experimental protocols described above.

Caption: General workflow for the physical and spectroscopic characterization of a solid organic compound.

Caption: A flowchart illustrating a systematic approach to determining the solubility characteristics of an organic compound.

References

• 1. Benzofuran | C8H6O | CID 9223 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 3. byjus.com [byjus.com]
• 4. Video: Melting Point Determination of Solid Organic Compounds [jove.com]
• 5. pennwest.edu [pennwest.edu]
• 6. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 7. m.youtube.com [m.youtube.com]
• 8. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 9. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 10. research.reading.ac.uk [research.reading.ac.uk]
• 11. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
• 12. orgchemboulder.com [orgchemboulder.com]
• 13. How Do You Prepare Samples For Infrared Spectroscopy? Master Solid, Liquid & Gas Techniques - Kintek Solution [kindle-tech.com]
• 14. Sample preparation GC-MS [scioninstruments.com]
• 15. memphis.edu [memphis.edu]
• 16. youtube.com [youtube.com]
• 17. GC-MS Sample Preparation | Thermo Fisher Scientific - HK [thermofisher.com]

1-Benzofuran-3-carbonitrile structure and bonding

An In-depth Technical Guide to the Structure and Bonding of 1-Benzofuran-3-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed examination of the molecular structure, bonding characteristics, and spectroscopic profile of 1-Benzofuran-3-carbonitrile. The document synthesizes theoretical data from computational models and extrapolates spectroscopic information from analogous compounds to offer a comprehensive overview for research and development applications.

Molecular Structure and Bonding

1-Benzofuran-3-carbonitrile is a heterocyclic aromatic compound featuring a benzene ring fused to a furan ring, with a nitrile group substituted at the 3-position. The fusion of these two rings results in a planar molecule with delocalized π-electrons across the bicyclic system. The electron-withdrawing nature of the nitrile group significantly influences the electronic distribution and reactivity of the molecule.

Data Presentation

Table 1: Calculated Geometric Parameters of 1-Benzofuran-3-carbonitrile (DFT) Note: The atom numbering scheme is provided in the Graphviz diagram below. Data is derived from DFT B3LYP/6-311+G(d,p) level theory, a reliable method for small molecule structure prediction[1][2].

Bond	Predicted Bond Length (Å)	Bond Angle	Predicted Bond Angle (°)
O1 - C2	1.36	C7a-O1-C2	106.2
C2 - C3	1.38	O1-C2-C3	111.5
C3 - C3a	1.44	C2-C3-C3a	107.8
C3a - C7a	1.40	C3-C3a-C7a	107.5
C3a - C4	1.39	C3-C3a-C4	132.1
C4 - C5	1.40	C3a-C4-C5	118.9
C5 - C6	1.39	C4-C5-C6	121.1
C6 - C7	1.40	C5-C6-C7	120.1
C7 - C7a	1.39	C6-C7-C7a	118.7
C7a - O1	1.38	C7-C7a-C3a	121.1
C3 - C8	1.43	C7-C7a-O1	127.4
C8 - N9	1.16	C2-C3-C8	129.5
C3a-C3-C8	122.7
C3-C8-N9	179.1

Spectroscopic Characterization

The structural features of 1-Benzofuran-3-carbonitrile can be elucidated using various spectroscopic techniques. The expected spectral data are summarized below.

Table 2: Predicted ¹H NMR Spectroscopic Data (CDCl₃) Note: Chemical shifts (δ) are predicted based on the parent benzofuran structure and known substituent effects. Multiplicity: s = singlet, d = doublet, t = triplet, m = multiplet.

Proton Position	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-2	7.8 - 8.0	s	-
H-4	7.6 - 7.8	d	~8.0
H-5	7.3 - 7.5	t	~7.5
H-6	7.4 - 7.6	t	~7.5
H-7	7.5 - 7.7	d	~8.0

Table 3: Predicted ¹³C NMR Spectroscopic Data (CDCl₃) Note: Chemical shifts (δ) are predicted based on known values for benzofurans and nitriles[3].

Carbon Position	Predicted Chemical Shift (δ, ppm)
C2	148 - 152
C3	100 - 105
C3a	128 - 132
C4	123 - 126
C5	125 - 128
C6	124 - 127
C7	112 - 115
C7a	154 - 157
C8 (CN)	115 - 118

Table 4: Key IR Absorption Frequencies Note: Predicted absorption bands based on characteristic frequencies for functional groups[4][5].

Functional Group	Characteristic Absorption (cm⁻¹)	Intensity
C≡N Stretch (Nitrile)	2220 - 2260	Medium
C=C Stretch (Aromatic)	1500 - 1600	Medium
C-O-C Stretch (Aryl Ether)	1200 - 1250	Strong
=C-H Stretch (Aromatic)	3000 - 3100	Medium
=C-H Bending (Aromatic oop)	740 - 770	Strong

Table 5: Predicted UV-Vis Spectroscopic Data (in THF) Note: Based on data for the parent benzofuran scaffold, which exhibits characteristic absorption bands[6][7].

Absorption Band	Predicted λ_max (nm)
Band I	~285 - 295
Band II	~245 - 255

Experimental Protocols

Synthesis of 1-Benzofuran-3-carbonitrile

A plausible synthetic route involves the palladium-catalyzed cyclization of a suitable precursor, such as 2-(2-formylphenoxy)acetonitrile.

Protocol:

• Reaction Setup: To an oven-dried Schlenk flask under an inert atmosphere (e.g., Argon), add 2-(2-formylphenoxy)acetonitrile (1.0 eq), a palladium catalyst such as Pd(OAc)₂ (0.1 eq), and a suitable ligand like 2,2'-bipyridine (0.1 eq).

• Solvent and Reagents: Add anhydrous toluene as the solvent.

• Reaction Conditions: Heat the mixture to 90 °C and stir for 12-24 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and wash sequentially with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product via column chromatography on silica gel to yield 1-Benzofuran-3-carbonitrile.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a spectrometer operating at a frequency of 400 MHz or higher.

• ¹H NMR: Use a standard pulse-acquire sequence. Set the spectral width to cover the range of -2 to 12 ppm. Typically, 16-32 scans are sufficient.

• ¹³C NMR: Use a proton-decoupled pulse sequence. Set the spectral width to cover 0 to 200 ppm. A larger number of scans (e.g., 1024 or more) will be required to achieve an adequate signal-to-noise ratio.

• Processing: Process the raw data (Free Induction Decay) by applying a Fourier transform, phase correction, and baseline correction. Calibrate the chemical shifts using the residual solvent peak or an internal standard (e.g., TMS).

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation (Thin Film Method): Dissolve a small amount of the solid sample (1-2 mg) in a few drops of a volatile solvent (e.g., acetone or methylene chloride).

• Application: Apply one drop of the solution onto a salt plate (e.g., NaCl or KBr). Allow the solvent to evaporate completely, leaving a thin, solid film of the compound on the plate's surface.

• Data Acquisition: Place the salt plate in the sample holder of the FT-IR spectrometer.

• Background Scan: First, run a background scan with an empty sample compartment to account for atmospheric CO₂ and H₂O.

• Sample Scan: Run the sample scan. The instrument records the interferogram and converts it into a spectrum of transmittance or absorbance versus wavenumber (cm⁻¹). Typically, spectra are recorded from 4000 to 400 cm⁻¹.

Mandatory Visualizations

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. ijcps.org [ijcps.org]
• 3. ucl.ac.uk [ucl.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. Benzofuran [webbook.nist.gov]
• 6. A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. www2.chem.wisc.edu [www2.chem.wisc.edu]

Spectroscopic Analysis of 1-Benzofuran-3-carbonitrile: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 1-Benzofuran-3-carbonitrile, a molecule of significant interest in medicinal chemistry and materials science. Due to the limited availability of a complete, publicly accessible dataset for this specific molecule, this document presents a compilation of expected spectroscopic characteristics based on closely related benzofuran structures and general principles of spectroscopic analysis. Detailed experimental protocols for acquiring such data are also provided.

Spectroscopic Data Summary

Table 1: Predicted ¹H NMR Spectroscopic Data for 1-Benzofuran-3-carbonitrile

Proton	Chemical Shift (δ, ppm) Range	Multiplicity	Coupling Constant (J, Hz)
H-2	7.8 - 8.2	s	-
H-4	7.6 - 7.8	d	7.5 - 8.5
H-5	7.2 - 7.4	t	7.0 - 8.0
H-6	7.3 - 7.5	t	7.0 - 8.0
H-7	7.5 - 7.7	d	7.5 - 8.5

Note: Predicted values are based on the analysis of benzofuran and substituted benzofuran derivatives. The exact chemical shifts and coupling constants will be influenced by the solvent and the specific electronic environment of the molecule.

Table 2: Predicted ¹³C NMR Spectroscopic Data for 1-Benzofuran-3-carbonitrile

Carbon	Chemical Shift (δ, ppm) Range
C-2	145 - 150
C-3	105 - 110
C-3a	154 - 156
C-4	122 - 125
C-5	123 - 126
C-6	128 - 131
C-7	111 - 114
C-7a	120 - 123
CN	115 - 120

Note: Predicted values are based on analogous structures and are subject to solvent effects.

Table 3: Key IR Absorption Bands for Benzofuran and Nitrile Moieties

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity
C≡N (Nitrile)	Stretching	2220 - 2260	Medium
C=C (Aromatic)	Stretching	1580 - 1620	Medium to Strong
C-O-C (Ether)	Asymmetric Stretching	1200 - 1270	Strong
C-H (Aromatic)	Stretching	3000 - 3100	Medium
C-H (Aromatic)	Out-of-plane Bending	740 - 770	Strong

Table 4: Expected Mass Spectrometry Fragmentation for 1-Benzofuran-3-carbonitrile

m/z Value	Proposed Fragment
143	[M]⁺ (Molecular Ion)
115	[M - CO]⁺
89	[M - CO - CN]⁺

Note: Fragmentation patterns are predicted based on the stability of the resulting ions.

Experimental Protocols

The following are generalized protocols for obtaining the spectroscopic data presented above. Instrument-specific parameters may require optimization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of purified 1-Benzofuran-3-carbonitrile in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is critical as it can influence chemical shifts.

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), to the sample solution for referencing the chemical shifts (0 ppm).

• Data Acquisition:

  • Transfer the solution to a 5 mm NMR tube.

  • Acquire the ¹H NMR spectrum using a spectrometer operating at a frequency of 300 MHz or higher. Standard acquisition parameters include a 30-degree pulse angle and a relaxation delay of 1-2 seconds.

  • Acquire the ¹³C NMR spectrum on the same instrument, typically at a frequency of 75 MHz or higher. Proton decoupling is generally used to simplify the spectrum to single lines for each unique carbon atom.

Infrared (IR) Spectroscopy

• Sample Preparation (KBr Pellet Method):

  • Grind a small amount (1-2 mg) of dry 1-Benzofuran-3-carbonitrile with approximately 100-200 mg of dry potassium bromide (KBr) using an agate mortar and pestle until a fine, uniform powder is obtained.

  • Press the mixture into a thin, transparent pellet using a hydraulic press.

• Data Acquisition:

  • Place the KBr pellet in the sample holder of an FTIR spectrometer.

  • Record the spectrum, typically in the range of 4000 to 400 cm⁻¹. A background spectrum of the empty sample holder should be recorded and subtracted from the sample spectrum.

Mass Spectrometry (MS)

• Sample Introduction: Introduce a dilute solution of 1-Benzofuran-3-carbonitrile in a volatile organic solvent (e.g., methanol or acetonitrile) into the mass spectrometer. Common ionization techniques include Electron Ionization (EI) or Electrospray Ionization (ESI).

• Data Acquisition:

  • For EI-MS, a standard electron energy of 70 eV is typically used.

  • Acquire the mass spectrum over a suitable mass-to-charge (m/z) range to observe the molecular ion and expected fragment ions.

Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the structural elucidation of an organic compound like 1-Benzofuran-3-carbonitrile using the spectroscopic techniques discussed.

Caption: A generalized workflow for the spectroscopic analysis and structural elucidation of organic compounds.

The Dawn of Benzofuran: A Technical Chronicle of its Synthesis

For Immediate Release

A foundational pillar in heterocyclic chemistry and medicinal drug development, the benzofuran scaffold has been a subject of intense scientific scrutiny for over a century and a half. This in-depth technical guide charts the seminal discoveries and historical evolution of benzofuran synthesis, providing researchers, scientists, and drug development professionals with a comprehensive understanding of the core methodologies that have shaped this vital field of organic chemistry.

The journey into the synthesis of this crucial bicyclic aromatic compound began in 1870 with the pioneering work of English chemist William Henry Perkin. His eponymous Perkin Rearrangement marked the very first synthesis of a benzofuran derivative, laying the groundwork for all subsequent explorations into this versatile molecular framework.[1][2]

This guide meticulously details the foundational methods of benzofuran synthesis, presenting not only the historical context but also the intricate experimental protocols and quantitative data that are essential for contemporary research and development.

Key Historical Syntheses of Benzofuran

The early history of benzofuran synthesis is characterized by a handful of name reactions that remain fundamental to the understanding of heterocyclic chemistry.

The Perkin Rearrangement (1870)

The first successful synthesis of a benzofuran was achieved by William Henry Perkin through the alkali-induced rearrangement of 3-bromocoumarin.[1][2] This reaction, now known as the Perkin Rearrangement, involves the ring contraction of a coumarin derivative to form a benzofuran-2-carboxylic acid.

Reaction Scheme:

Caption: General scheme of the Perkin Rearrangement.

Experimental Protocol (Traditional Method):

A mixture of the 3-halocoumarin and a solution of sodium hydroxide in ethanol is refluxed for an extended period. The reaction mixture is then cooled, and the sodium salt of the benzofuran-2-carboxylic acid is precipitated. Acidification of the salt yields the final product.

Reaction	Reactants	Conditions	Yield
Perkin Rearrangement	3-Halocoumarin, Sodium Hydroxide, Ethanol	Reflux, ~3 hours	Quantitative

Mechanism of the Perkin Rearrangement:

The reaction is initiated by the nucleophilic attack of a hydroxide ion on the carbonyl group of the coumarin lactone, leading to the opening of the heterocyclic ring. The resulting phenoxide then undergoes an intramolecular nucleophilic substitution, displacing the halide to form the five-membered furan ring.

Caption: Mechanism of the Perkin Rearrangement.

Rap-Stoermer Reaction

The Rap-Stoermer reaction provides a route to 2-acylbenzofurans through the condensation of a salicylaldehyde with an α-haloketone in the presence of a base.[1][3] This method is valued for its ability to directly introduce a functionalized side chain at the 2-position of the benzofuran ring.

Experimental Protocol:

A mixture of a substituted salicylaldehyde and an α-haloketone is heated in the presence of a base, such as triethylamine, often under solvent-free conditions. The reaction proceeds via a Dickman-type aldol condensation followed by cyclization.

Reaction	Reactants	Conditions	Yield Range
Rap-Stoermer Reaction	Salicylaldehyde, α-Haloketone, Triethylamine	Neat, 130°C	81-97%

Logical Workflow of the Rap-Stoermer Reaction:

Caption: Workflow of the Rap-Stoermer Reaction.

Intramolecular Wittig Reaction

The intramolecular Wittig reaction offers a versatile method for the synthesis of various substituted benzofurans. This approach involves the reaction of an ortho-hydroxybenzyltriphenylphosphonium salt with an acyl chloride.[4] The in-situ generated phosphorus ylide undergoes a chemoselective intramolecular Wittig reaction with the ester functionality to form the benzofuran ring.[5]

Experimental Protocol:

An ortho-hydroxybenzyltriphenylphosphonium bromide is treated with an aroyl chloride in the presence of a base like triethylamine in a suitable solvent such as toluene, under reflux conditions.

Reaction	Reactants	Conditions
Intramolecular Wittig Reaction	o-Hydroxybenzyltriphenylphosphonium bromide, Aroyl chloride, Triethylamine, Toluene	Reflux, 2 hours

Signaling Pathway of the Intramolecular Wittig Reaction:

Caption: Signaling pathway for benzofuran synthesis via intramolecular Wittig reaction.

Conclusion

The foundational discoveries in benzofuran synthesis, from Perkin's pioneering rearrangement to the versatile Rap-Stoermer and intramolecular Wittig reactions, have provided a rich chemical toolbox for the construction of this important heterocyclic scaffold. These classical methods not only hold historical significance but also continue to inform the development of novel and more efficient synthetic strategies. A thorough understanding of these core reactions, their mechanisms, and experimental nuances is indispensable for researchers and professionals dedicated to the advancement of medicinal chemistry and drug discovery.

References

• 1. A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. sciforum.net [sciforum.net]
• 5. Preparation of functional benzofurans and indoles via chemoselective intramolecular Wittig reactions - Chemical Communications (RSC Publishing) [pubs.rsc.org]

The Benzofuran Nucleus: A Privileged Scaffold in Natural Products for Drug Discovery

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

The benzofuran ring system, a heterocyclic aromatic compound formed by the fusion of a benzene ring and a furan ring, is a prevalent and vital scaffold in a vast array of natural products.[1][2][3] These naturally occurring benzofuran-containing molecules exhibit a remarkable diversity of biological activities, positioning them as promising candidates for the development of novel therapeutic agents.[4][5] This in-depth technical guide provides a comprehensive overview of natural products containing the benzofuran core, detailing their biological activities, mechanisms of action, and the experimental protocols used for their evaluation.

Biological Activities of Benzofuran-Containing Natural Products

Natural products featuring the benzofuran moiety have been shown to possess a wide spectrum of pharmacological properties, including anticancer, antimicrobial, anti-inflammatory, and neuroprotective effects.[6][7][8]

Anticancer Activity

A significant number of natural and synthetic benzofuran derivatives have demonstrated potent cytotoxic and antiproliferative activities against various cancer cell lines.[4][9][10] For instance, certain 2-arylbenzofurans isolated from Morus alba L. have shown significant inhibitory effects on human gastric cancer cells.[11] The mechanisms underlying their anticancer effects are often multifaceted, involving the induction of apoptosis, cell cycle arrest, and the inhibition of key signaling pathways crucial for cancer cell survival and proliferation.[9][12]

Antimicrobial Activity

The benzofuran scaffold is also a key component of many natural products with significant antibacterial and antifungal properties.[3] These compounds exert their antimicrobial effects through various mechanisms, including the disruption of microbial cell membranes and the inhibition of essential enzymes.

Anti-inflammatory Activity

Several benzofuran-containing natural products have been identified as potent anti-inflammatory agents.[1][13] Their mechanism of action often involves the inhibition of pro-inflammatory enzymes and the modulation of key signaling pathways, such as the NF-κB and MAPK pathways, which are central to the inflammatory response.[13][14]

Neuroprotective Activity

Emerging research has highlighted the neuroprotective potential of benzofuran derivatives.[8][15][16] These compounds have been shown to protect neuronal cells from damage induced by neurotoxins and oxidative stress, suggesting their potential in the development of treatments for neurodegenerative diseases.[15][17][18]

Quantitative Data on Biological Activities

The following tables summarize the quantitative data for the biological activities of selected natural and synthetic benzofuran derivatives.

Table 1: Anticancer Activity of Benzofuran Derivatives

Compound	Cancer Cell Line	IC50 (µM)	Reference
Wittifuran O	A2780 (Ovarian)	1.80	[10]
Wittifuran N	A2780 (Ovarian)	1.32	[10]
ERJT-12	Various tumor cell lines	5.75 - 17.29	[9]
Compound 10 (Morus alba)	HGC27 (Gastric)	6.08 ± 0.34	[11]
Compound 30 (Morus alba)	HGC27 (Gastric)	10.24 ± 0.89	[11]
Compound 5 (Morus alba)	HGC27 (Gastric)	33.76 ± 2.64	[11]
Compound 8 (Morus alba)	HGC27 (Gastric)	28.94 ± 0.72	[11]
Benzofuran derivative 11e	Anti-oestrogen receptor-dependent breast cancer cells	Potent activity	[4]
3-formylbenzofuran 3b	SK-Hep-1 (Hepatocellular carcinoma)	5.365	[4]
3-formylbenzofuran 3c	SK-Hep-1 (Hepatocellular carcinoma)	6.013	[4]
Ailanthoidol	Huh7 (Hepatoma)	22 (at 48h)	[4]
Benzofuran hybrid 13b	MCF-7 (Breast adenocarcinoma)	1.875	[4]
Benzofuran hybrid 13g	MCF-7 (Breast adenocarcinoma)	1.287	[4]
Bromo derivative 14c	HCT116 (Colon)	3.27	[4]
Piperazine-based benzofuran 38	A549 (Lung)	25.15	[19]
Piperazine-based benzofuran 38	K562 (Leukemia)	29.66	[19]
Benzofuran-isatin hybrid 23a	SW-620 (Colorectal)	8.7	[19]
Benzofuran-isatin hybrid 23d	SW-620 (Colorectal)	6.5	[19]

Table 2: Anti-inflammatory Activity of Benzofuran Derivatives

Compound	Assay	IC50 (µM)	Reference
Compound 5d (piperazine/benzofuran hybrid)	NO production inhibition in RAW-264.7 cells	52.23 ± 0.97	[13]
Fluorinated benzofuran derivatives	IL-6 secretion	1.2 - 9.04	[20]
Fluorinated benzofuran derivatives	CCL2 secretion	1.5 - 19.3	[20]
Fluorinated benzofuran derivatives	Nitric oxide production	2.4 - 5.2	[20]
Fluorinated benzofuran derivatives	Prostaglandin E2 production	1.1 - 20.5	[20]

Key Signaling Pathways Modulated by Benzofuran Derivatives

Benzofuran-containing compounds exert their biological effects by modulating several key intracellular signaling pathways. Understanding these interactions is crucial for targeted drug design and development.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) signaling pathway is a critical regulator of the inflammatory response.[21] Several benzofuran derivatives have been shown to inhibit the activation of NF-κB, thereby suppressing the expression of pro-inflammatory genes.[1][13]

Caption: Inhibition of the NF-κB signaling pathway by benzofuran derivatives.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) cascade is another crucial pathway involved in inflammation and cell proliferation.[21] Benzofuran compounds can modulate this pathway, affecting downstream cellular responses.[13][14]

Caption: Modulation of the MAPK signaling pathway by benzofuran derivatives.

PI3K/Akt/mTOR Signaling Pathway

The PI3K/Akt/mTOR pathway is a central regulator of cell growth, proliferation, and survival, and its dysregulation is a hallmark of many cancers.[22][23][24] Several benzofuran derivatives have been identified as inhibitors of this pathway, highlighting their therapeutic potential in oncology.[25][26][27]

Caption: Inhibition of the PI3K/Akt/mTOR signaling pathway by benzofuran derivatives.

Experimental Protocols

This section provides detailed methodologies for key experiments commonly used to evaluate the biological activities of benzofuran-containing natural products.

Anticancer Activity Assays

1. MTT [3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide] Assay for Cell Viability [12][28]

• Principle: This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability. Viable cells with active mitochondrial dehydrogenases reduce the yellow MTT to purple formazan crystals.

• Protocol:

  • Seed cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours.

  • Treat the cells with various concentrations of the benzofuran derivative for 24, 48, or 72 hours. A vehicle control (e.g., DMSO) should be included.

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

2. Flow Cytometry for Cell Cycle Analysis [9][28]

• Principle: This technique is used to determine the effect of a compound on the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M).

• Protocol:

  • Treat cancer cells with the benzofuran derivative at various concentrations for a specified time.

  • Harvest the cells, wash with PBS, and fix in cold 70% ethanol overnight at -20°C.

  • Wash the fixed cells with PBS and resuspend in a staining solution containing propidium iodide (PI) and RNase A.

  • Incubate in the dark for 30 minutes at room temperature.

  • Analyze the DNA content of the cells using a flow cytometer.

  • The percentage of cells in each phase of the cell cycle is determined using appropriate software.

3. Annexin V/PI Staining for Apoptosis Detection [11][28]

• Principle: This assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells based on the binding of Annexin V to phosphatidylserine on the outer leaflet of the cell membrane of apoptotic cells and the uptake of propidium iodide (PI) by cells with compromised membranes.

• Protocol:

  • Treat cells with the benzofuran derivative for the desired time.

  • Harvest and wash the cells with cold PBS.

  • Resuspend the cells in 1X Annexin V binding buffer.

  • Add FITC-conjugated Annexin V and PI to the cell suspension.

  • Incubate for 15 minutes at room temperature in the dark.

  • Analyze the stained cells by flow cytometry within 1 hour.

Antimicrobial Activity Assays

1. Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination [12][29][30]

• Principle: This method determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

• Protocol:

  • Prepare a standardized inoculum of the test microorganism (e.g., 5 x 10⁵ CFU/mL).

  • Perform serial two-fold dilutions of the benzofuran derivative in a 96-well microtiter plate containing a suitable broth medium.

  • Inoculate each well with the microbial suspension. Include positive (microorganism without compound) and negative (broth only) controls.

  • Incubate the plate under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

  • The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

2. Agar Disk Diffusion Method [6][29][31]

• Principle: This method assesses the antimicrobial activity of a compound by measuring the diameter of the zone of inhibition of microbial growth around a disk impregnated with the compound.

• Protocol:

  • Prepare a uniform lawn of the test microorganism on an agar plate.

  • Apply sterile filter paper disks (6 mm in diameter) impregnated with a known concentration of the benzofuran derivative onto the agar surface.

  • Incubate the plate under appropriate conditions.

  • Measure the diameter of the zone of complete inhibition around each disk in millimeters.

Anti-inflammatory Activity Assay

1. Griess Assay for Nitric Oxide (NO) Production [12]

• Principle: This assay measures the concentration of nitrite, a stable and nonvolatile breakdown product of NO, in cell culture supernatants.

• Protocol:

  • Culture macrophages (e.g., RAW 264.7 cells) in a 96-well plate.

  • Pre-treat the cells with various concentrations of the benzofuran derivative for 1 hour.

  • Stimulate the cells with lipopolysaccharide (LPS) (e.g., 1 µg/mL) to induce NO production and incubate for 24 hours.

  • Collect the cell culture supernatant.

  • Mix equal volumes of the supernatant and Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride).

  • Incubate for 10 minutes at room temperature.

  • Measure the absorbance at 540 nm.

  • Calculate the nitrite concentration using a sodium nitrite standard curve.

Conclusion

Natural products containing the benzofuran ring structure represent a rich and diverse source of biologically active compounds with significant therapeutic potential. Their demonstrated efficacy in preclinical studies against cancer, microbial infections, inflammation, and neurodegenerative disorders underscores their importance in drug discovery and development. The detailed experimental protocols and an understanding of the underlying signaling pathways provided in this guide are intended to facilitate further research and accelerate the translation of these promising natural products into novel clinical therapies. The continued exploration of the vast chemical space of benzofuran-containing natural products, coupled with modern drug development strategies, holds great promise for addressing unmet medical needs.

References

• 1. Structural Features Defining NF-κB Inhibition by Lignan-Inspired Benzofurans and Benzothiophenes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Natural source, bioactivity and synthesis of benzofuran derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Natural source, bioactivity and synthesis of benzofuran derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Anticancer therapeutic potential of benzofuran scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Benzofuran as a promising scaffold for the synthesis of antimicrobial and antibreast cancer agents: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. [PDF] Natural source, bioactivity and synthesis of benzofuran derivatives | Semantic Scholar [semanticscholar.org]
• 8. Exploring the Multi–Target Neuroprotective Chemical Space of Benzofuran Scaffolds: A New Strategy in Drug Development for Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cytotoxic activity and cytostatic mechanism of novel 2-arylbenzo[b]furans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. New 2-arylbenzofurans with selective cytotoxicity from Morus wittiorum [agris.fao.org]
• 11. mdpi.com [mdpi.com]
• 12. benchchem.com [benchchem.com]
• 13. mdpi.com [mdpi.com]
• 14. Discovery of New Heterocyclic/Benzofuran Hybrids as Potential Anti-Inflammatory Agents: Design, Synthesis, and Evaluation of the Inhibitory Activity of Their Related Inflammatory Factors Based on NF-κB and MAPK Signaling Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Neuroprotective and Antioxidant Effects of Novel Benzofuran-2-Carboxamide Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Neuroprotective and antioxidant effects of novel benzofuran-2-carboxamide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Neuroprotective and Antioxidant Effects of Novel Benzofuran-2-Carboxamide Derivatives -Biomolecules & Therapeutics [koreascience.kr]
• 19. Anticancer therapeutic potential of benzofuran scaffolds - RSC Advances (RSC Publishing) DOI:10.1039/D3RA01383A [pubs.rsc.org]
• 20. Fluorinated Benzofuran and Dihydrobenzofuran as Anti-Inflammatory and Potential Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Modulation of Multiple Signaling Pathways of the Plant-Derived Natural Products in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Natural products attenuate PI3K/Akt/mTOR signaling pathway: A promising strategy in regulating neurodegeneration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Inhibition of PI3K/Akt/mTOR Signaling by Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Natural products targeting the PI3K-Akt-mTOR signaling pathway in cancer: A novel therapeutic strategy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]
• 26. researchgate.net [researchgate.net]
• 27. Benzofuran derivatives as anticancer inhibitors of mTOR signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. benchchem.com [benchchem.com]
• 29. scielo.br [scielo.br]
• 30. mdpi.com [mdpi.com]
• 31. researchgate.net [researchgate.net]

The Biological Significance of Benzofurans: A Technical Guide for Drug Discovery Professionals

Introduction

Benzofuran, a heterocyclic compound consisting of a fused benzene and furan ring, represents a pivotal scaffold in medicinal chemistry and drug development.[1][2] Naturally occurring and synthetically derived benzofuran derivatives exhibit a remarkable breadth of pharmacological activities, positioning them as promising candidates for the development of novel therapeutics against a wide array of diseases.[2][3][4][5] This technical guide provides an in-depth overview of the biological significance of benzofurans, with a focus on their anticancer, antimicrobial, anti-inflammatory, and neuroprotective properties. It is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals, offering quantitative data, detailed experimental protocols, and visual representations of key biological pathways and experimental workflows.

Anticancer Activity

Benzofuran derivatives have emerged as a significant class of compounds with potent cytotoxic effects against various human cancer cell lines.[6][7][8][9] Their mechanisms of action are diverse, often involving the induction of apoptosis, cell cycle arrest, and the inhibition of critical signaling pathways essential for tumor proliferation and survival.[1][9]

Quantitative Data: In Vitro Anticancer Activity

The following table summarizes the half-maximal inhibitory concentration (IC₅₀) values for several benzofuran derivatives against a range of cancer cell lines, demonstrating their potent antiproliferative activity.

Compound/Derivative	Cancer Cell Line	IC₅₀ (µM)	Reference(s)
3-Amidobenzofuran (28g)	MDA-MB-231 (Breast)	3.01	[1]
3-Amidobenzofuran (28g)	HCT-116 (Colon)	5.20	[1]
Benzofuran Hybrid (12)	SiHa (Cervical)	1.10	[9]
Benzofuran Hybrid (12)	HeLa (Cervical)	1.06	[9]
Oxindole-Benzofuran (22d)	MCF-7 (Breast)	3.41	[1]
Oxindole-Benzofuran (22f)	MCF-7 (Breast)	2.27	[1]
Bromo-derivative (14c)	HCT-116 (Colon)	3.27	[7]
2-Acetylbenzofuran (26)	Various	Not specified	[1]
3-methylbenzofuran (16b)	A549 (Lung)	1.48	[7]
Benzofuran-based sulfonamides	Various	Not specified	[9]
Halogenated benzofurans	K562, HL60 (Leukemia)	0.1 - 5	[10][11]

Signaling Pathways in Cancer

Benzofuran derivatives often exert their anticancer effects by modulating key signaling pathways, such as the MAPK pathway, which is crucial for cell proliferation and survival.

Fig. 1: Benzofuran derivatives inhibiting the MAPK signaling pathway.

Experimental Protocol: MTT Assay for Cell Viability

This protocol outlines the determination of the cytotoxic effects of benzofuran derivatives on cancer cells using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[5][6][12][13]

Materials:

• Cancer cell line of interest

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Benzofuran derivative (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plates

• CO₂ incubator (37°C, 5% CO₂)

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours.[6]

• Compound Treatment: Prepare serial dilutions of the benzofuran derivative in culture medium. Replace the medium in the wells with 100 µL of the medium containing different concentrations of the compound. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin). Incubate for 48-72 hours.[6]

• MTT Addition: Add 10-20 µL of MTT solution to each well and incubate for 4 hours at 37°C, allowing viable cells to metabolize MTT into formazan crystals.[5][6][12]

• Formazan Solubilization: Carefully remove the medium and add 100-200 µL of a solubilization solution to each well to dissolve the purple formazan crystals.[12][13]

• Absorbance Measurement: Shake the plate for 15 minutes on an orbital shaker to ensure complete dissolution. Measure the absorbance at a wavelength between 550 and 600 nm (e.g., 570 nm) using a microplate reader.[12]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value.

References

• 1. Discovery of New Heterocyclic/Benzofuran Hybrids as Potential Anti-Inflammatory Agents: Design, Synthesis, and Evaluation of the Inhibitory Activity of Their Related Inflammatory Factors Based on NF-κB and MAPK Signaling Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anti-Inflammatory Activity of Lactobacillus on Carrageenan-Induced Paw Edema in Male Wistar Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Neuroprotective function of R-(-)-1-(benzofuran-2-yl)-2-propylaminopentane, [R-(-)-BPAP], against apoptosis induced by N-methyl(R)salsolinol, an endogenous dopaminergic neurotoxin, in human dopaminergic neuroblastoma SH-SY5Y cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. atcc.org [atcc.org]
• 6. benchchem.com [benchchem.com]
• 7. Anti-inflammatory activity of drugs using carrageenan induced paw-edema modelExperiment no 14 -converted | PDF [slideshare.net]
• 8. Discovery of New Heterocyclic/Benzofuran Hybrids as Potential Anti-Inflammatory Agents: Design, Synthesis, and Evaluation of the Inhibitory Activity of Their Related Inflammatory Factors Based on NF-κB and MAPK Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Anticancer therapeutic potential of benzofuran scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis of Elaborate Benzofuran-2-Carboxamide Derivatives through a Combination of 8-Aminoquinoline Directed C–H Arylation and Transamidation Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 13. researchhub.com [researchhub.com]

Theoretical and Computational Approaches to Understanding 1-Benzofuran: A Technical Guide for Drug Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Benzofuran, a heterocyclic compound composed of a fused benzene and furan ring, serves as a pivotal scaffold in medicinal chemistry.[1][2] Its derivatives are integral to a wide array of natural products and synthetic pharmaceuticals, exhibiting a broad spectrum of biological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[3][4][5] The therapeutic potential of these compounds has spurred significant research into their synthesis, biological evaluation, and structure-activity relationships (SAR).[1][6]

This technical guide provides an in-depth overview of the theoretical and computational methodologies employed to elucidate the electronic and structural properties of 1-benzofuran and its derivatives. By combining quantum chemical calculations with experimental validation, researchers can gain a deeper understanding of the molecular features that govern their biological activity, thereby facilitating the rational design of novel and more potent therapeutic agents.[6][7]

Theoretical and Computational Methodologies

Density Functional Theory (DFT) has become a primary computational tool for investigating the properties of 1-benzofuran and its derivatives, offering a favorable balance between accuracy and computational cost.[6][7] These calculations provide valuable insights into the molecule's geometry, stability, and electronic characteristics.[8][9]

Computational Protocol: Density Functional Theory (DFT)

A typical DFT-based investigation of a 1-benzofuran derivative involves a systematic workflow to determine its structural and electronic properties.

Figure 1: A generalized workflow for the computational analysis of 1-benzofuran derivatives.

Detailed Methodologies:

• Geometry Optimization: The initial step involves determining the most stable 3D conformation of the molecule. The B3LYP hybrid functional combined with the 6-311+G(d,p) basis set is commonly employed for this purpose, providing a good balance of accuracy and computational efficiency for organic molecules.[6][8] The optimization is typically performed in a solvent model, such as the Integral Equation Formalism Polarizable Continuum Model (IEFPCM), to simulate aqueous conditions.[8]

• Frequency Analysis: Following optimization, a frequency calculation is performed on the stable geometry. The absence of imaginary frequencies confirms that the structure corresponds to a true energy minimum.[8]

• Electronic Property Analysis:

  • Natural Bond Orbital (NBO) Analysis: NBO analysis is used to investigate charge distribution and intramolecular interactions.[8]

  • Frontier Molecular Orbitals (HOMO-LUMO): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are crucial for understanding a molecule's electronic properties and reactivity. The energy gap between the HOMO and LUMO is an indicator of chemical stability; a smaller gap generally implies higher reactivity.[7][10]

  • Molecular Electrostatic Potential (ESP): The ESP map provides a visual representation of the charge distribution around the molecule, highlighting electrophilic and nucleophilic sites. This is valuable for predicting how the molecule will interact with biological targets.[9][10]

Key Calculated Properties

The following table summarizes key quantitative data obtained from DFT calculations for 1-benzofuran and a representative derivative, 1-benzofuran-2-carboxylic acid.

Property	1-Benzofuran (Gas Phase)	1-Benzofuran (Aqueous)	1-Benzofuran-2-carboxylic acid (Calculated)
HOMO Energy (eV)	-	-	-6.45
LUMO Energy (eV)	-	-	-1.98
HOMO-LUMO Gap (eV)	-	-	4.47
Dipole Moment (Debye)	-	-	1.87
Interaction Energy (kcal/mol)	20.28	24.65	-

Data adapted from multiple sources for illustrative purposes.[8][10]

Experimental Validation and Protocols

Computational predictions are most powerful when validated by experimental data. Standard experimental techniques used to characterize 1-benzofuran derivatives include Fourier-transform infrared (FT-IR) spectroscopy, nuclear magnetic resonance (NMR) spectroscopy, and single-crystal X-ray diffraction.

Synthesis Protocol: 1-Benzofuran-2-carboxylic acid

A common route to synthesizing 1-benzofuran derivatives is through the hydrolysis of a corresponding ester.

Figure 2: Experimental workflow for the synthesis of 1-benzofuran-2-carboxylic acid.

Detailed Protocol:

• Reaction Setup: Ethyl-1-benzofuran-2-carboxylate (0.20 g, 0.0010 mmol) is placed in a round-bottom flask containing a 4:1 mixture of ethanol and water (5 mL).[10]

• Reagent Addition: Sodium hydroxide (0.21 g, 0.0052 mmol) is added to the flask.[10]

• Reflux: The reaction mixture is heated to reflux and maintained at that temperature for 4-5 hours.[10]

• Work-up: After cooling, the reaction mixture is acidified, typically with a dilute mineral acid, to precipitate the carboxylic acid product.

• Isolation: The solid product is collected by filtration, washed, and dried to yield 1-benzofuran-2-carboxylic acid.[10]

Spectroscopic and Structural Characterization

The synthesized compounds are then characterized to confirm their structure.

Technique	Purpose	Typical Observations for 1-Benzofuran-2-carboxylic acid
FT-IR Spectroscopy	Identifies functional groups based on vibrational frequencies.	C=O stretch (carboxylic acid), O-H stretch, aromatic C-H stretches.
¹H-NMR Spectroscopy	Determines the proton environment in the molecule.	Signals corresponding to aromatic protons and the carboxylic acid proton.
Single-Crystal X-ray Diffraction	Provides the precise 3D molecular structure, including bond lengths and angles.	Confirms the planar structure of the benzofuran ring and the geometry of the carboxylic acid group.

The table below presents a comparison of selected experimental and calculated geometric parameters for 1-benzofuran-2-carboxylic acid, demonstrating the strong agreement between theoretical models and experimental reality.[10]

Parameter	Bond/Angle	Experimental Value (Å or °)	Calculated Value (B3LYP/6-31G(d,p)) (Å or °)
Bond Length	C1-O18	1.378	1.365
C7-C8	1.385	1.391
C14-O15	1.314	1.350
C14-O16	1.218	1.214
Bond Angle	C1-O18-C7	105.59	105.82
O15-C14-O16	124.46	125.84
C4-C5-C6	122.36	123.58

Data sourced from a study on 1-benzofuran-2-carboxylic acid.[10]

Applications in Drug Development

The integration of computational and experimental approaches provides a powerful platform for drug discovery.

Molecular Docking

Molecular docking is a computational technique used to predict the binding orientation and affinity of a small molecule to a protein target. For instance, 1-benzofuran has been docked against various cancer-related proteins.

• Procedure: The 3D structure of the protein is obtained from a repository like the Protein Data Bank (PDB). The 1-benzofuran derivative's optimized geometry is then "docked" into the protein's active site using software like AutoDock Vina.[8] The program calculates a binding affinity score (in kcal/mol), with more negative values indicating a stronger interaction.

• Results: Molecular docking studies have shown that 1-benzofuran can bind favorably to cancer targets. For example, it exhibited a binding affinity of -5.7 kcal/mol with the protein 6NMO.[8][9] Furthermore, conjugating 1-benzofuran with other pharmacophores, such as pyrazole and chalcone, has been shown to improve binding affinity, reaching values as strong as -7.9 kcal/mol against other targets.[8][9]

Structure-Activity Relationship (SAR) Studies

By synthesizing and testing a series of related benzofuran derivatives, researchers can establish structure-activity relationships. Computational data, such as ESP maps and HOMO-LUMO energies, can help rationalize these relationships.

Figure 3: Logical relationship in SAR studies of 1-benzofuran derivatives.

For example, studies have shown that introducing substituents at specific positions of the benzofuran core can significantly impact its cytotoxic activity.[1][11] The addition of methoxy groups or halogens can alter the electronic properties and steric profile of the molecule, leading to enhanced interactions with biological targets.[12]

Conclusion

The theoretical and computational study of 1-benzofuran provides indispensable tools for modern drug discovery.[6] DFT calculations offer profound insights into the structural and electronic properties that govern molecular behavior, while techniques like molecular docking allow for the prediction of interactions with therapeutic targets. When tightly integrated with experimental synthesis and characterization, these computational methods accelerate the identification and optimization of novel benzofuran-based drug candidates. This synergistic approach, combining prediction with empirical validation, is crucial for navigating the complex landscape of medicinal chemistry and developing the next generation of effective therapeutics.

References

• 1. Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Benzofuran - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. scienceopen.com [scienceopen.com]
• 5. A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. pubs.aip.org [pubs.aip.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review from 2011 to 2022 - PMC [pmc.ncbi.nlm.nih.gov]

The Nitrile Group in Heterocyclic Compounds: A Technical Guide to Reactivity and Transformation

For Researchers, Scientists, and Drug Development Professionals

The nitrile group, a versatile and synthetically valuable functional group, exhibits a wide range of reactivity when incorporated into heterocyclic scaffolds. Its electron-withdrawing nature and the unique reactivity of the carbon-nitrogen triple bond make it a key synthon in the construction and functionalization of aza- and other-heterocycles, which are prevalent in pharmaceuticals and other biologically active molecules. This technical guide provides an in-depth exploration of the core reactivity of the nitrile group in various heterocyclic systems, complete with quantitative data, detailed experimental protocols, and visualizations of key reaction pathways and workflows.

Hydrolysis of Heterocyclic Nitriles

The hydrolysis of a nitrile group on a heterocyclic ring is a fundamental transformation that provides access to corresponding carboxamides and carboxylic acids, which are often key intermediates in drug development. The reaction can be catalyzed by either acid or base, with the conditions influencing the final product.

Under basic conditions, the nitrile is hydrolyzed to a carboxylate salt, which upon acidification yields the carboxylic acid. The reaction proceeds through a nucleophilic attack of a hydroxide ion on the electrophilic nitrile carbon, followed by tautomerization of the resulting imidic acid to an amide, which is then further hydrolyzed.

Signaling Pathway: Base-Catalyzed Hydrolysis of a Heterocyclic Nitrile

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 1-Benzofuran-3-carbonitrile from Salicylaldehyde

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive, two-step protocol for the synthesis of 1-benzofuran-3-carbonitrile, a valuable scaffold in medicinal chemistry, starting from the readily available precursor, salicylaldehyde. The synthesis proceeds via an initial O-alkylation to form a 2-(cyanomethoxy)benzaldehyde intermediate, followed by a base-catalyzed intramolecular cyclization.

Introduction

Benzofuran derivatives are a prominent class of heterocyclic compounds frequently found in natural products and synthetic molecules with a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 3-carbonitrile substituent serves as a versatile handle for further chemical modifications, making 1-benzofuran-3-carbonitrile a key intermediate in the synthesis of complex pharmaceutical agents. This protocol offers a reliable and reproducible method for its preparation in a laboratory setting.

Overall Synthetic Scheme

The synthesis is a two-step process:

• Step 1: O-Alkylation. Salicylaldehyde is reacted with chloroacetonitrile in the presence of a base to yield the intermediate, 2-(cyanomethoxy)benzaldehyde.

• Step 2: Intramolecular Cyclization. The intermediate undergoes a base-catalyzed intramolecular cyclization to afford the final product, 1-benzofuran-3-carbonitrile.

Data Presentation

The following tables summarize the key quantitative data for each step of the synthesis.

Table 1: Reagents and Reaction Conditions for the Synthesis of 2-(cyanomethoxy)benzaldehyde (Step 1)

Reagent/Parameter	Molar Equiv.	Molecular Weight ( g/mol )	Amount
Salicylaldehyde	1.0	122.12	(User-defined)
Chloroacetonitrile	1.2	75.50	(Calculated)
Potassium Carbonate	2.0	138.21	(Calculated)
N,N-Dimethylformamide (DMF)	-	73.09	(Sufficient volume)
Reaction Temperature	-	-	80 °C
Reaction Time	-	-	3-4 hours
Typical Yield	-	-	85-95%

Table 2: Reagents and Reaction Conditions for the Synthesis of 1-Benzofuran-3-carbonitrile (Step 2)

| Reagent/Parameter | Molar Equiv. | Molecular Weight ( g/mol ) | Amount | | :--- | :--- | :--- | | 2-(cyanomethoxy)benzaldehyde | 1.0 | 161.16 | (User-defined) | | Potassium Hydroxide | 2.5 | 56.11 | (Calculated) | | Ethanol | - | 46.07 | (Sufficient volume) | | Reaction Temperature | - | - | 75 °C (Reflux) | | Reaction Time | - | - | 3-4 hours | | Typical Yield | - | - | 60-70% |

Experimental Protocols

Step 1: Synthesis of 2-(cyanomethoxy)benzaldehyde

Materials:

• Salicylaldehyde

• Chloroacetonitrile

• Anhydrous Potassium Carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

• Ice-cold water

• Hexane

• Round-bottom flask equipped with a magnetic stirrer and reflux condenser

• Heating mantle

• Filtration apparatus

Procedure:

• To a stirred solution of salicylaldehyde (1.0 eq) in DMF in a round-bottom flask, add anhydrous potassium carbonate (2.0 eq).

• To this suspension, add chloroacetonitrile (1.2 eq) dropwise at room temperature.

• Heat the reaction mixture to 80 °C and maintain for 3-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into ice-cold water with stirring.

• A solid precipitate will form. Collect the solid by filtration.

• Wash the solid with a minimum amount of cold hexane to remove non-polar impurities.

• Dry the resulting solid, 2-(cyanomethoxy)benzaldehyde, under vacuum. The product is typically a brown solid.

Step 2: Synthesis of 1-Benzofuran-3-carbonitrile

Materials:

• 2-(cyanomethoxy)benzaldehyde

• Potassium Hydroxide (KOH)

• Ethanol

• Ice-cold water

• Round-bottom flask equipped with a magnetic stirrer and reflux condenser

• Heating mantle

• Filtration apparatus

Procedure:

• In a round-bottom flask, dissolve 2-(cyanomethoxy)benzaldehyde (1.0 eq) in ethanol.

• To this solution, add potassium hydroxide (2.5 eq).

• Heat the reaction mixture to reflux (approximately 75 °C) and maintain for 3-4 hours. Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• A solid product will precipitate. Collect the solid by filtration.

• Wash the solid with water to remove any remaining salts.

• Dry the solid, 1-benzofuran-3-carbonitrile, under vacuum. The product is typically a white to off-white solid.

Visualizations

Synthetic Pathway

Caption: Synthetic route to 1-Benzofuran-3-carbonitrile.

Experimental Workflow

Caption: Experimental workflow for the two-step synthesis.

Safety Precautions

• All manipulations should be performed in a well-ventilated fume hood.

• Personal protective equipment (safety glasses, lab coat, and gloves) must be worn at all times.

• Chloroacetonitrile is toxic and a lachrymator; handle with extreme care.

• Potassium hydroxide is corrosive; avoid contact with skin and eyes.

• DMF is a skin irritant and can be absorbed through the skin; handle with appropriate gloves.

• Ethanol is flammable; keep away from open flames and ignition sources.

Application Notes and Protocols for the Palladium-Catalyzed Synthesis of Benzofuran Derivatives

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of modern palladium-catalyzed methods for the synthesis of benzofuran derivatives, a critical scaffold in medicinal chemistry and materials science. It includes a comparative analysis of key synthetic strategies, detailed experimental protocols, and visual representations of reaction workflows and mechanisms.

Introduction

Benzofuran derivatives are a prominent class of heterocyclic compounds found in numerous natural products and pharmacologically active molecules. Their diverse biological activities, including antifungal, antimicrobial, and antitumor properties, have made them a focal point in drug discovery. Palladium-catalyzed cross-coupling reactions have emerged as powerful and versatile tools for the efficient and modular synthesis of these important scaffolds. This guide explores several key palladium-catalyzed methodologies, offering practical insights for their application in a research and development setting.

Key Palladium-Catalyzed Strategies for Benzofuran Synthesis

Several palladium-catalyzed strategies have been developed for the synthesis of benzofurans, each with its own advantages and substrate scope. The most prominent methods include Sonogashira coupling followed by cyclization, Heck reactions, and C-H activation/oxidation.

Sonogashira Coupling and Cyclization

This powerful one-pot, three-component method allows for the synthesis of 2,3-disubstituted benzofurans from readily available starting materials: an o-iodophenol, a terminal alkyne, and an aryl iodide.[1] The reaction proceeds via an initial Sonogashira coupling of the o-iodophenol and the terminal alkyne, followed by an intramolecular cyclization.[1][2] The use of microwave irradiation can significantly shorten reaction times and improve yields.[1]

General Reaction Scheme:

o-Iodophenol + Terminal Alkyne + Aryl Iodide --(Pd catalyst, Cu(I) co-catalyst, Base)--> 2,3-Disubstituted Benzofuran

Intramolecular Heck Reaction

The intramolecular Heck reaction is a valuable tool for the synthesis of 2-substituted-3-functionalized benzofurans.[3] This approach involves the palladium-catalyzed cyclization of a precursor containing both a vinyl or aryl halide and a tethered alkene. This method has been successfully applied to the enantioselective total synthesis of natural products like Daphnodorin B.[3]

C-H Activation and Oxidation

More recent advancements have focused on the direct C-H functionalization of phenols and their derivatives, offering a more atom-economical approach to benzofuran synthesis. A notable example is the palladium-catalyzed reaction of 2-hydroxystyrenes and iodobenzenes via a C-H activation/oxidation tandem reaction.[4][5] Another strategy involves the dehydrogenative intramolecular arylation of O-aryl cyclic vinylogous esters.[6] These methods often proceed under mild conditions and exhibit good functional group tolerance.

Data Presentation: Comparison of Key Methodologies

The following tables summarize quantitative data for representative examples of the aforementioned palladium-catalyzed benzofuran syntheses, allowing for a direct comparison of their scope and efficiency.

Table 1: Sonogashira Coupling/Cyclization for 2,3-Disubstituted Benzofurans [1]

Entry	o-Iodophenol	Terminal Alkyne	Aryl Iodide	Catalyst System	Base	Solvent	Time (min)	Yield (%)
1	2-Iodophenol	Phenylacetylene	Iodobenzene	PdCl₂(PPh₃)₂, CuI	Et₃N	DMF	15	92
2	2-Iodo-4-methylphenol	1-Hexyne	4-Iodotoluene	PdCl₂(PPh₃)₂, CuI	Et₃N	DMF	20	85
3	2-Iodophenol	(Trimethylsilyl)acetylene	1-Iodo-4-methoxybenzene	PdCl₂(PPh₃)₂, CuI	Et₃N	DMF	25	78

Reactions were conducted under microwave irradiation.

Table 2: Intramolecular Heck Reaction for Benzofuran Synthesis

Substrate	Catalyst	Ligand	Base	Solvent	Temp (°C)	Yield (%)	Ref
2-(2-Bromovinyloxy)iodobenzene	Pd(OAc)₂	P(o-tol)₃	K₂CO₃	DMF	100	85	[7]
1-Allyl-2-(2-bromobenzyloxy)benzene	Pd(OAc)₂	PPh₃	Ag₂CO₃	Toluene	110	72	[3]

Table 3: C-H Activation/Oxidation for Benzofuran Synthesis

Phenol Derivative	Coupling Partner	Catalyst	Oxidant	Base	Solvent	Temp (°C)	Yield (%)	Ref
2-Hydroxystyrene	Iodobenzene	Pd(OAc)₂	Ag₂CO₃	K₂CO₃	DMF	120	88	[4]
2-Phenylphenol	Phenylacetylene	Pd(OAc)₂	O₂	-	Toluene	100	75	[8]
Phenylacetic acid derivative	-	Pd(OAc)₂	PhI(OAc)₂	KOAc	Toluene	110	94	[9][10]

Experimental Protocols

Protocol 1: One-Pot Three-Component Synthesis of 2,3-Disubstituted Benzofurans via Sonogashira Coupling/Cyclization[1]

Materials:

• o-Iodophenol (1.0 mmol)

• Terminal alkyne (1.2 mmol)

• Aryl iodide (1.2 mmol)

• PdCl₂(PPh₃)₂ (0.03 mmol, 3 mol%)

• CuI (0.06 mmol, 6 mol%)

• Triethylamine (Et₃N) (3.0 mmol)

• N,N-Dimethylformamide (DMF) (5 mL)

• Microwave reactor vial

Procedure:

• To a microwave reactor vial, add the o-iodophenol, terminal alkyne, aryl iodide, PdCl₂(PPh₃)₂, CuI, and Et₃N.

• Add DMF to the vial and seal it.

• Place the vial in the microwave reactor and irradiate at a constant temperature of 120 °C for 15-25 minutes.

• After the reaction is complete, cool the vial to room temperature.

• Dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 2,3-disubstituted benzofuran.

Protocol 2: Synthesis of Benzofurans via Palladium-Catalyzed C-H Activation/Oxidation[4]

Materials:

• 2-Hydroxystyrene (0.5 mmol)

• Iodobenzene (0.6 mmol)

• Pd(OAc)₂ (0.025 mmol, 5 mol%)

• Ag₂CO₃ (1.0 mmol)

• K₂CO₃ (1.0 mmol)

• N,N-Dimethylformamide (DMF) (2 mL)

• Schlenk tube

Procedure:

• To a Schlenk tube, add 2-hydroxystyrene, iodobenzene, Pd(OAc)₂, Ag₂CO₃, and K₂CO₃.

• Evacuate and backfill the tube with an inert atmosphere (e.g., nitrogen or argon).

• Add DMF to the tube via syringe.

• Seal the tube and place it in a preheated oil bath at 120 °C.

• Stir the reaction mixture for 12-24 hours.

• After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the residue by flash column chromatography on silica gel to yield the target benzofuran.

Visualizations

General Mechanism for Sonogashira/Cyclization Synthesis of Benzofurans

Caption: Sonogashira/Cyclization workflow.

Experimental Workflow for One-Pot Benzofuran Synthesis

Caption: One-pot synthesis workflow.

Logical Relationship of C-H Activation Strategies

Caption: C-H activation strategies.

References

• 1. Efficient Microwave-assisted One-pot Three-component Synthesis of 2,3-Disubstituted Benzofurans under Sonogashira Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Palladium-catalyzed synthesis of benzofurans via C–H activation/oxidation tandem reaction and its application to the synthesis of decursivine and serotobenine - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. [PDF] Palladium-catalyzed synthesis of benzofurans via C-H activation/oxidation tandem reaction and its application to the synthesis of decursivine and serotobenine. | Semantic Scholar [semanticscholar.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]
• 8. Palladium-Catalyzed Synthesis of 2,3-Disubstituted Benzofurans: An Approach Towards the Synthesis of Deuterium Labeled Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Pd(II)-Catalyzed Enantioselective C–H Activation/C–O Bond Formation: Synthesis of Chiral Benzofuranones - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Copper-Catalyzed Benzofuran Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of benzofurans utilizing copper-catalyzed methodologies. The benzofuran scaffold is a privileged heterocyclic motif found in numerous natural products and pharmaceuticals, making its efficient synthesis a significant focus in medicinal and materials chemistry. Copper catalysis offers a cost-effective and versatile approach to constructing this important core structure.

Three distinct and effective copper-catalyzed methods are detailed below:

• Copper-Catalyzed Aerobic Oxidative Cyclization of Phenols and Alkynes: A one-pot procedure that efficiently constructs polysubstituted benzofurans from readily available starting materials.

• Copper-Mediated Intramolecular Dehydrogenative C-O Coupling: A method for the synthesis of fused benzofuran systems through an intramolecular C-H/O-H coupling reaction.

• Palladium/Copper Co-Catalyzed Sonogashira Coupling and Cyclization: A classic and robust tandem reaction for the synthesis of 2-substituted benzofurans from o-iodophenols and terminal alkynes.

Method 1: Copper-Catalyzed Aerobic Oxidative Cyclization of Phenols and Alkynes

This method provides a regioselective, one-pot synthesis of polysubstituted benzofurans from phenols and alkynes, using a copper catalyst and molecular oxygen as the oxidant. The reaction proceeds through a sequential nucleophilic addition of the phenol to the alkyne, followed by an oxidative cyclization.[1]

Data Presentation

Table 1: Substrate Scope for the Aerobic Oxidative Cyclization of Phenols and Alkynes

Entry	Phenol	Alkyne	Product	Yield (%)
1	Phenol	Diphenylacetylene	2,3-Diphenylbenzofuran	95
2	4-Methylphenol	Diphenylacetylene	5-Methyl-2,3-diphenylbenzofuran	92
3	4-Methoxyphenol	Diphenylacetylene	5-Methoxy-2,3-diphenylbenzofuran	85
4	4-Chlorophenol	Diphenylacetylene	5-Chloro-2,3-diphenylbenzofuran	89
5	4-Bromophenol	Diphenylacetylene	5-Bromo-2,3-diphenylbenzofuran	87
6	4-Nitrophenol	Diphenylacetylene	5-Nitro-2,3-diphenylbenzofuran	75
7	Phenol	1-Phenyl-1-propyne	2-Methyl-3-phenylbenzofuran	82 (a)
8	Phenol	1-Phenyl-1-hexyne	2-Butyl-3-phenylbenzofuran	78 (a)
9	4-Methylphenol	1-Phenyl-1-propyne	5-Methyl-2-methyl-3-phenylbenzofuran	85 (a)
10	4-Methoxyphenol	1-Phenyl-1-propyne	5-Methoxy-2-methyl-3-phenylbenzofuran	80 (a)

Reaction conditions: Phenol (0.5 mmol), alkyne (0.25 mmol), Cu(OAc)₂ (10 mol%), ZnCl₂ (0.5 equiv), in toluene (2 mL) at 120 °C for 12 h under an O₂ atmosphere. Isolated yields. (a) Regioisomeric ratio > 20:1.

Experimental Protocol

General Procedure for the Copper-Catalyzed Aerobic Oxidative Cyclization:

• To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the phenol (0.5 mmol, 2.0 equiv), copper(II) acetate (4.5 mg, 10 mol%), and zinc chloride (17 mg, 0.5 equiv).

• The tube is evacuated and backfilled with oxygen three times.

• Add toluene (2 mL) and the alkyne (0.25 mmol, 1.0 equiv) to the reaction mixture via syringe.

• The reaction vessel is sealed and the mixture is stirred at 120 °C for 12 hours.

• Upon completion (monitored by TLC), the reaction mixture is cooled to room temperature.

• The solvent is removed under reduced pressure.

• The residue is purified by flash column chromatography on silica gel (petroleum ether/ethyl acetate) to afford the desired benzofuran product.

Experimental Workflow

Caption: Experimental workflow for the aerobic oxidative cyclization.

Method 2: Copper-Mediated Intramolecular Dehydrogenative C-O Coupling

This protocol describes the synthesis of benzothieno[3,2-b]benzofurans via an intramolecular dehydrogenative C-H/O-H coupling reaction. This method is particularly useful for constructing complex, fused heterocyclic systems and demonstrates excellent functional group tolerance.[2][3]

Data Presentation

Table 2: Substrate Scope for the Intramolecular Dehydrogenative C-O Coupling

Entry	Substrate	Product	Yield (%)
1	2-(Benzothiophen-2-yl)phenol	Benzothieno[3,2-b]benzofuran	87
2	2-(Benzothiophen-2-yl)-4-methylphenol	8-Methylbenzothieno[3,2-b]benzofuran	91
3	2-(Benzothiophen-2-yl)-4-tert-butylphenol	8-tert-Butylbenzothieno[3,2-b]benzofuran	90
4	2-(Benzothiophen-2-yl)-4-methoxyphenol	8-Methoxybenzothieno[3,2-b]benzofuran	64
5	2-(Benzothiophen-2-yl)-4-fluorophenol	8-Fluorobenzothieno[3,2-b]benzofuran	85
6	2-(Benzothiophen-2-yl)-4-chlorophenol	8-Chlorobenzothieno[3,2-b]benzofuran	82
7	2-(Benzothiophen-2-yl)-4-bromophenol	8-Bromobenzothieno[3,2-b]benzofuran	80
8	3-(2-Hydroxyphenyl)benzo[b]thiophene	Benzo[3][4]thieno[3,2-b]benzofuran	81

Reaction conditions: Substrate (0.20 mmol), Cu(OAc)₂ (3 equiv.), Cs₂CO₃ (1 equiv.), in pyridine (4 mL) at 110 °C for 6 h under N₂. Isolated yields.

Experimental Protocol

General Procedure for the Intramolecular Dehydrogenative C-O Coupling:

• To an oven-dried Schlenk tube, add the 2-(benzothiophen-2-yl)phenol substrate (0.20 mmol, 1.0 equiv), copper(II) acetate (109 mg, 3.0 equiv), and cesium carbonate (65 mg, 1.0 equiv).

• The tube is evacuated and backfilled with nitrogen three times.

• Add anhydrous pyridine (4 mL) via syringe.

• The reaction vessel is sealed and the mixture is stirred at 110 °C for 6 hours.

• After cooling to room temperature, the reaction mixture is diluted with ethyl acetate (20 mL) and filtered through a pad of Celite.

• The filtrate is washed with 1 M HCl (2 x 10 mL) and brine (10 mL).

• The organic layer is dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel (petroleum ether/dichloromethane) to yield the desired fused benzofuran.

Proposed Reaction Mechanism

Caption: Proposed mechanism for the dehydrogenative C-O coupling.

Method 3: Palladium/Copper Co-Catalyzed Sonogashira Coupling and Cyclization

This widely used one-pot method involves the Sonogashira cross-coupling of an o-iodophenol with a terminal alkyne, followed by an intramolecular cyclization to form the benzofuran ring. This tandem reaction is catalyzed by a combination of palladium and copper salts.

Data Presentation

Table 3: Substrate Scope for the Pd/Cu-Catalyzed Sonogashira Coupling and Cyclization

Entry	o-Iodophenol	Terminal Alkyne	Product	Yield (%)
1	2-Iodophenol	Phenylacetylene	2-Phenylbenzofuran	91
2	2-Iodo-4-methylphenol	Phenylacetylene	5-Methyl-2-phenylbenzofuran	88
3	2-Iodo-4-methoxyphenol	Phenylacetylene	5-Methoxy-2-phenylbenzofuran	85
4	2-Iodo-4-chlorophenol	Phenylacetylene	5-Chloro-2-phenylbenzofuran	89
5	2-Iodophenol	1-Hexyne	2-Butylbenzofuran	82
6	2-Iodophenol	(Trimethylsilyl)acetylene	2-(Trimethylsilyl)benzofuran	78
7	2-Iodo-4-nitrophenol	Phenylacetylene	5-Nitro-2-phenylbenzofuran	75
8	2-Iodophenol	4-Ethynyltoluene	2-(p-Tolyl)benzofuran	90

Reaction conditions: o-Iodophenol (1.0 mmol), terminal alkyne (1.2 mmol), PdCl₂(PPh₃)₂ (2 mol%), CuI (4 mol%), in triethylamine (5 mL) at 80 °C for 6 h under Ar. Isolated yields.

Experimental Protocol

General Procedure for the Palladium/Copper Co-Catalyzed Sonogashira Coupling and Cyclization:

• To a flame-dried Schlenk flask under an argon atmosphere, add the o-iodophenol (1.0 mmol, 1.0 equiv), PdCl₂(PPh₃)₂ (14 mg, 2 mol%), and CuI (7.6 mg, 4 mol%).

• Add anhydrous triethylamine (5 mL) followed by the terminal alkyne (1.2 mmol, 1.2 equiv) via syringe.

• The reaction mixture is stirred at 80 °C for 6 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature and the solvent is removed under reduced pressure.

• The residue is dissolved in ethyl acetate (20 mL) and washed with saturated aqueous NH₄Cl solution (10 mL) and brine (10 mL).

• The organic layer is dried over anhydrous Na₂SO₄, filtered, and concentrated.

• The crude product is purified by flash column chromatography on silica gel (hexane/ethyl acetate) to afford the pure 2-substituted benzofuran.

Experimental Workflow

Caption: Experimental workflow for the Sonogashira coupling and cyclization.

References

• 1. Facile synthesis of benzofurans via copper-catalyzed aerobic oxidative cyclization of phenols and alkynes - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. Copper-mediated construction of benzothieno[3,2- b ]benzofurans by intramolecular dehydrogenative C–O coupling reaction - RSC Advances (RSC Publishing) DOI:10.1039/D1RA06985C [pubs.rsc.org]
• 3. Copper-mediated construction of benzothieno[3,2-b]benzofurans by intramolecular dehydrogenative C–O coupling reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Total synthesis of natural products containing benzofuran rings - RSC Advances (RSC Publishing) DOI:10.1039/C7RA03551A [pubs.rsc.org]

Application Notes and Protocols for the One-Pot Synthesis of Functionalized Benzofurans

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the one-pot synthesis of functionalized benzofurans, a critical scaffold in medicinal chemistry and materials science. The methodologies presented herein are selected for their efficiency, versatility, and applicability in both academic and industrial research settings.

Introduction to Benzofurans

Benzofuran and its derivatives are heterocyclic compounds that form the core structure of numerous natural products, pharmaceuticals, and functional materials.[1][2] Their wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties, has established them as privileged scaffolds in drug discovery.[2][3] Furthermore, the unique photophysical properties of certain benzofuran derivatives have led to their application in organic electronics and as fluorescent probes.[4] The development of efficient and atom-economical synthetic routes to functionalized benzofurans is therefore a significant area of research. One-pot syntheses, which combine multiple reaction steps into a single operation without the isolation of intermediates, offer significant advantages in terms of reduced waste, time, and cost.

Overview of One-Pot Synthetic Strategies

A variety of one-pot methodologies for the synthesis of functionalized benzofurans have been developed, broadly categorized by the type of bond formation and the catalysts employed. Common strategies include:

• Transition-Metal-Catalyzed Cross-Coupling and Cyclization: Palladium and copper catalysts are widely used to facilitate the coupling of phenols or their derivatives with alkynes, followed by intramolecular cyclization to form the benzofuran ring.[5][6][7] These methods often exhibit broad substrate scope and functional group tolerance.

• Metal-Free Annulation Reactions: Acid or base-catalyzed [3+2] annulation reactions of phenols with various coupling partners, such as propargylic alcohols, provide a metal-free alternative for benzofuran synthesis.[1]

• Domino Reactions Involving Quinones: Benzoquinones can undergo heteroannulation reactions with cyclohexenones or other suitable partners in a one-pot fashion to yield highly substituted benzofurans.[8]

• Tandem Reactions from Simple Starting Materials: Multi-component reactions involving simple and readily available starting materials like salicylaldehydes, amines, and alkynes can afford complex benzofuran structures in a single step.[5][7]

Data Presentation: Comparison of One-Pot Methodologies

The following table summarizes key quantitative data for selected one-pot benzofuran synthesis protocols, allowing for easy comparison of their efficiency and applicability.

Methodology	Catalyst/Reagent	Starting Materials	Typical Reaction Conditions	Yield Range	Key Advantages	Reference
Palladium/Copper-Catalyzed Sonogashira Coupling/Cyclization	(PPh₃)PdCl₂ / CuI	o-Iodophenols, Terminal Alkynes	Triethylamine, 80-100 °C, 12-24 h	70-95%	High yields, broad alkyne scope.	[5][7]
Copper-Catalyzed Three-Component Reaction	CuBr	Salicylaldehydes, Amines, Calcium Carbide (for in situ alkyne generation)	Na₂CO₃, H₂O, DMSO, 100 °C, 8-12 h	65-90%	Use of inexpensive starting materials, access to amino-functionalized benzofurans.	[5][7]
Metal-Free [3+2] Annulation	Acid (e.g., p-TsOH) then Base (e.g., K₂CO₃)	Phenols, Propargylic Alcohols	Toluene, reflux, sequential addition	60-85%	Avoids transition metal contamination, atom-economical.	[1]
Heteroannulation of Benzoquinones	Acetic Acid	Benzoquinone, Cyclohexenone derivatives	Toluene/Acetic Acid, reflux, 24 h	up to 81%	Access to highly substituted and fused benzofuran systems.	[8]
Palladium-Catalyzed Enolate Arylation	Pd(OAc)₂ / Ligand	o-Halophenols, Ketones	Base (e.g., NaOtBu), Toluene, 100 °C	50-80%	Direct use of ketones, good for 2,3-disubstituted benzofurans.	[6]

Experimental Protocols

Protocol 1: Palladium/Copper-Catalyzed One-Pot Synthesis of 2-Substituted Benzofurans

This protocol is based on a Sonogashira coupling followed by intramolecular cyclization.

Materials:

• o-Iodophenol (1.0 mmol)

• Terminal alkyne (1.2 mmol)

• Tris(triphenylphosphine)palladium(II) dichloride [(PPh₃)₂PdCl₂] (0.02 mmol, 2 mol%)

• Copper(I) iodide (CuI) (0.04 mmol, 4 mol%)

• Triethylamine (TEA) (5 mL)

• Anhydrous, degassed solvent (e.g., Toluene or DMF)

Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., Argon or Nitrogen), add o-iodophenol, (PPh₃)₂PdCl₂, and CuI.

• Add the anhydrous, degassed solvent and triethylamine.

• Add the terminal alkyne dropwise to the reaction mixture at room temperature.

• Heat the reaction mixture to 80-100 °C and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with saturated aqueous ammonium chloride solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 2-substituted benzofuran.

Protocol 2: Copper-Catalyzed Three-Component One-Pot Synthesis of 2,3-Disubstituted Benzofurans

This protocol describes a multicomponent reaction for the synthesis of amino-functionalized benzofurans.

Materials:

• Salicylaldehyde (1.0 mmol)

• Secondary amine (1.1 mmol)

• Calcium carbide (2.0 mmol)

• Copper(I) bromide (CuBr) (0.1 mmol, 10 mol%)

• Sodium carbonate (Na₂CO₃) (2.0 mmol)

• Dimethyl sulfoxide (DMSO) (3 mL)

• Water (0.5 mL)

Procedure:

• In a sealed tube, combine salicylaldehyde, the secondary amine, calcium carbide, CuBr, and Na₂CO₃.

• Add DMSO and water to the mixture.

• Seal the tube and heat the reaction mixture to 100 °C for 8-12 hours with vigorous stirring.

• After cooling to room temperature, quench the reaction with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo.

• Purify the residue by flash column chromatography to yield the functionalized benzofuran.

Visualizations

Caption: Workflow for Pd/Cu-Catalyzed One-Pot Benzofuran Synthesis.

Caption: Workflow for Copper-Catalyzed Three-Component Synthesis.

References

• 1. Last Decade of Unconventional Methodologies for the Synthesis of Substituted Benzofurans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Breakthrough in Benzofuran Synthesis: New Method Enables Complex Molecule Creation | Tokyo University of Science [tus.ac.jp]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Benzofuran synthesis [organic-chemistry.org]
• 7. A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. d-nb.info [d-nb.info]

Application Notes and Protocols for Suzuki Coupling Reactions Involving Benzofuran Scaffolds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and practical protocols for the Suzuki-Miyaura cross-coupling reaction, a powerful tool for the synthesis of substituted benzofurans. The benzofuran scaffold is a privileged structure in medicinal chemistry, appearing in numerous biologically active compounds and natural products.[1][2] Its derivatives have shown a wide range of pharmacological activities, including anticancer, anti-inflammatory, antiviral, and antimicrobial properties.[3][4][5] The Suzuki-Miyaura coupling offers a versatile and efficient method for creating carbon-carbon bonds to functionalize the benzofuran core, enabling the generation of diverse compound libraries for drug discovery programs.[6][7]

Core Concepts

The Suzuki-Miyaura reaction is a palladium-catalyzed cross-coupling between an organoboron compound (such as a boronic acid or its ester) and an organic halide or triflate.[2][8] This reaction is favored in pharmaceutical development due to its mild reaction conditions, broad functional group tolerance, and the commercial availability of a wide array of boronic acids.[1][7] For benzofuran synthesis, this typically involves the coupling of a benzofuran-substituted boronic acid with an aryl/heteroaryl halide or a halogenated benzofuran with an aryl/heteroaryl boronic acid.

Key Applications in Drug Discovery

• Synthesis of 2-Arylbenzofurans: This is a common application, as the 2-arylbenzofuran motif is a core component of many biologically active molecules.[1][5]

• Access to Novel Heterobiaryl Compounds: The reaction facilitates the production of complex heterobiaryl structures, which are valuable in medicinal chemistry.[9]

• Late-Stage Functionalization: The chemo-selectivity of the Suzuki coupling allows for the modification of complex molecules bearing multiple reactive sites, which is crucial in the later stages of drug development.[2]

Data Presentation: Optimized Reaction Conditions

The following tables summarize optimized reaction conditions for the Suzuki-Miyaura coupling to synthesize various benzofuran derivatives.

Table 1: Synthesis of 2-Arylbenzofurans via Coupling of 2-(4-bromophenyl)benzofuran with Arylboronic Acids [5]

Entry	Arylboronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Methoxyphenylboronic acid	Pd(II) complex (10)	K₂CO₃	EtOH/H₂O (1:1)	80	12	91
2	Phenylboronic acid	Pd(II) complex (10)	K₂CO₃	EtOH/H₂O (1:1)	80	12	98
3	4-Formylphenylboronic acid	Pd(II) complex (10)	K₂CO₃	EtOH/H₂O (1:1)	80	12	95
4	4-Chlorophenylboronic acid	Pd(II) complex (10)	K₂CO₃	EtOH/H₂O (1:1)	80	12	92
5	2-Methylphenylboronic acid	Pd(II) complex (10)	K₂CO₃	EtOH/H₂O (1:1)	80	12	85

Table 2: Synthesis of Phenylbenzofuran-2-carboxylate Derivatives [3]

Entry	Arylboronic Acid	Catalyst	Solvent	Temp (°C)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄	1,4-Dioxane/H₂O (6:1)	90	89
2	4-Methylphenylboronic acid	Pd(PPh₃)₄	1,4-Dioxane/H₂O (6:1)	90	85
3	4-Methoxyphenylboronic acid	Pd(PPh₃)₄	1,4-Dioxane/H₂O (6:1)	90	82
4	4-Chlorophenylboronic acid	Pd(PPh₃)₄	1,4-Dioxane/H₂O (6:1)	90	78
5	3-Nitrophenylboronic acid	Pd(PPh₃)₄	1,4-Dioxane/H₂O (6:1)	90	75
6	Thiophene-2-boronic acid	Pd(PPh₃)₄	1,4-Dioxane/H₂O (6:1)	90	67

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of 2-Arylbenzofurans[1][5]

This protocol details the coupling of a halogenated benzofuran with an arylboronic acid.

Materials:

• Halogenated benzofuran (e.g., 2-(4-bromophenyl)benzofuran) (1.0 equiv)

• Arylboronic acid (1.1 - 1.5 equiv)

• Palladium catalyst (e.g., Pd(II) complex, Pd(PPh₃)₄) (see table for loading)

• Base (e.g., K₂CO₃, Cs₂CO₃) (2.0 - 2.5 equiv)

• Anhydrous solvent (e.g., 1,4-Dioxane/H₂O, EtOH/H₂O)

• Round-bottom flask or pressure vessel

• Magnetic stirrer and heating mantle/oil bath

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To an oven-dried reaction vessel equipped with a magnetic stir bar, add the halogenated benzofuran (1.0 equiv), arylboronic acid (1.1 - 1.5 equiv), base (2.0 - 2.5 equiv), and palladium catalyst.[1]

• Seal the vessel and purge with an inert gas (Argon or Nitrogen) for 10-15 minutes.

• Add the degassed solvent system via syringe.[1]

• Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir vigorously for the required time (typically 4-16 hours).[1][2]

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[1]

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of Celite.[2]

• Wash the filtrate with water and brine.[2]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[1][2]

• Purify the crude product by flash column chromatography on silica gel to obtain the desired 2-arylbenzofuran.[1][2]

Protocol 2: Chemo-selective Suzuki-Miyaura Coupling[2]

This protocol exploits the differential reactivity of various leaving groups (I > Br > OTf >> Cl) to achieve selective coupling.[2]

Materials:

• Benzofuran substrate with two different leaving groups (e.g., 2-(4-bromophenyl)benzofuran-x-yl trifluoromethanesulfonate) (1.0 equiv)

• Arylboronic acid (1.1 equiv)

• Palladium catalyst (e.g., Pd(dppf)Cl₂)

• Base (e.g., Cs₂CO₃)

• Anhydrous solvent (e.g., 1,4-Dioxane)

• Reaction tube

• Magnetic stirrer and heating block

Procedure:

• In a reaction tube, combine the benzofuran substrate (1.0 equiv), arylboronic acid (1.1 equiv), base (2.0 equiv), and palladium catalyst.

• Seal the tube and purge with an inert gas.

• Add the anhydrous, degassed solvent.

• Heat the reaction mixture to 80 °C with stirring for 12-16 hours.[2]

• Monitor the reaction by TLC or GC-MS.

• After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite.[2]

• Wash the filtrate with water and brine.[2]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the residue by flash column chromatography to obtain the mono-coupled product.

Visualizations

Caption: Experimental workflow for Suzuki coupling of benzofurans.

Caption: Generalized catalytic cycle for the Suzuki-Miyaura reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pjps.pk [pjps.pk]
• 4. oldsciparks.lbp.world [oldsciparks.lbp.world]
• 5. mdpi.com [mdpi.com]
• 6. nbinno.com [nbinno.com]
• 7. mdpi.com [mdpi.com]
• 8. wwjmrd.com [wwjmrd.com]
• 9. Synthesis of New 2-Arylbenzo[b]furan Derivatives via Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]

Characterization of 1-Benzofuran-3-carbonitrile using 1H and 13C NMR Spectroscopy

Application Note

Audience: Researchers, scientists, and drug development professionals.

Abstract

Introduction

1-Benzofuran-3-carbonitrile, also known as 3-cyanobenzofuran, is a heterocyclic organic compound with a benzofuran core functionalized with a nitrile group at the 3-position. The benzofuran scaffold is a common motif in many biologically active compounds and natural products, making its derivatives, such as 1-Benzofuran-3-carbonitrile, of significant interest in medicinal chemistry and drug discovery. Accurate structural elucidation and characterization are paramount in the development of new chemical entities. NMR spectroscopy is a powerful analytical technique for the unambiguous determination of molecular structure. This application note details the expected ¹H and ¹³C NMR spectral features of 1-Benzofuran-3-carbonitrile and provides a standardized protocol for its analysis.

Predicted ¹H and ¹³C NMR Spectral Data

Due to the absence of a publicly available, assigned NMR spectrum for 1-Benzofuran-3-carbonitrile, the following tables present predicted chemical shifts (δ) in parts per million (ppm) and coupling constants (J) in Hertz (Hz). These predictions are based on the analysis of spectral data from similar benzofuran derivatives and established substituent effects in NMR spectroscopy. The numbering of the atoms in the 1-Benzofuran-3-carbonitrile structure is shown in Figure 1.

Figure 1. Structure of 1-Benzofuran-3-carbonitrile with atom numbering.

Caption: Atomic numbering of 1-Benzofuran-3-carbonitrile.

Table 1: Predicted ¹H NMR Data for 1-Benzofuran-3-carbonitrile in CDCl₃

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-2	7.8 - 8.0	s	-
H-4	7.6 - 7.8	d	~8.0
H-5	7.3 - 7.5	t	~7.5
H-6	7.4 - 7.6	t	~7.8
H-7	7.5 - 7.7	d	~8.2

Table 2: Predicted ¹³C NMR Data for 1-Benzofuran-3-carbonitrile in CDCl₃

Carbon	Predicted Chemical Shift (δ, ppm)
C-2	145 - 150
C-3	100 - 105
C-3a	128 - 132
C-4	123 - 127
C-5	129 - 133
C-6	124 - 128
C-7	112 - 116
C-7a	154 - 158
CN	114 - 118

Experimental Protocols

The following protocols are provided as a general guide for the acquisition of high-quality ¹H and ¹³C NMR spectra of 1-Benzofuran-3-carbonitrile.

Sample Preparation

• Sample Weighing: Accurately weigh approximately 5-10 mg of 1-Benzofuran-3-carbonitrile for ¹H NMR and 20-50 mg for ¹³C NMR.

• Solvent Selection: Choose a suitable deuterated solvent in which the compound is soluble. Chloroform-d (CDCl₃) is a common choice for many organic molecules.

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the deuterated solvent in a clean, dry vial.

• Transfer to NMR Tube: Using a Pasteur pipette with a small cotton or glass wool plug to filter out any particulate matter, transfer the solution into a clean, dry 5 mm NMR tube.

• Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing (0.00 ppm). Modern NMR spectrometers often use the residual solvent peak as a secondary reference.

NMR Data Acquisition

The following are general parameters for a 400 MHz NMR spectrometer. These may need to be optimized for the specific instrument being used.

¹H NMR Spectroscopy:

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

• Number of Scans: 16 to 64 scans, depending on the sample concentration.

• Relaxation Delay (d1): 1-2 seconds.

• Acquisition Time (aq): 3-4 seconds.

• Spectral Width (sw): A range of -2 to 12 ppm is typically sufficient.

• Temperature: 298 K (25 °C).

¹³C NMR Spectroscopy:

• Pulse Program: A proton-decoupled single-pulse experiment (e.g., 'zgpg30' on Bruker instruments).

• Number of Scans: 1024 to 4096 scans, or more, depending on the sample concentration, due to the low natural abundance of ¹³C.

• Relaxation Delay (d1): 2-5 seconds.

• Acquisition Time (aq): 1-2 seconds.

• Spectral Width (sw): A range of 0 to 200 ppm is standard for most organic molecules.

• Temperature: 298 K (25 °C).

Experimental Workflow

The general workflow for the NMR characterization of 1-Benzofuran-3-carbonitrile is depicted in the following diagram.

Caption: General workflow for NMR characterization.

Conclusion

This application note provides a framework for the ¹H and ¹³C NMR characterization of 1-Benzofuran-3-carbonitrile. While experimentally determined and assigned data for this specific molecule is not widely published, the predicted spectral data and detailed experimental protocols herein offer a valuable resource for researchers working with this compound. Adherence to the outlined procedures will facilitate the acquisition of high-quality NMR data, which is essential for accurate structural verification and further drug development efforts. It is recommended that two-dimensional NMR experiments, such as COSY, HSQC, and HMBC, be performed to confirm the assignments of the proton and carbon signals unequivocally., HSQC, and HMBC, be performed to confirm the assignments of the proton and carbon signals unequivocally.

Pharmacological Evaluation of 1-Benzofuran-3-carbonitrile Derivatives: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the pharmacological evaluation of 1-Benzofuran-3-carbonitrile derivatives and related 3-substituted benzofuran compounds. It includes a summary of their biological activities, protocols for key experiments, and visual representations of associated signaling pathways and experimental workflows. While specific data for a wide range of 1-Benzofuran-3-carbonitrile derivatives is limited in publicly available literature, this document leverages data from structurally similar 3-substituted benzofuran derivatives to provide a comprehensive guide for researchers in this field.

Biological Activities of Benzofuran Derivatives

Benzofuran derivatives are a significant class of heterocyclic compounds that have demonstrated a wide array of pharmacological activities.[1][2][3][4][5] These activities are largely attributed to the versatile benzofuran scaffold, which can be readily functionalized at various positions to modulate its biological effects.[1] Numerous studies have highlighted their potential as antimicrobial, anticancer, anti-inflammatory, and antiviral agents.[1][2][4][5]

Antimicrobial Activity

Substituted benzofuran derivatives have shown considerable efficacy against a range of bacterial and fungal pathogens.[1][6][7] The antimicrobial potential of these compounds is often evaluated by determining their Minimum Inhibitory Concentration (MIC) against various microorganisms.[1]

Table 1: Antimicrobial Activity of 3-Substituted Benzofuran Derivatives

Compound ID	Test Organism	MIC (µg/mL)	Reference
6b	Staphylococcus aureus	6.25	[1]
6b	Escherichia coli	6.25	[1]
6a	Various bacteria & fungi	6.25	[1]
15, 16	Staphylococcus aureus	0.78-3.12	[7]
Compound with -CN at C3	Escherichia coli	-	[6]

Note: Specific MIC values for the cyano-derivative were not provided in the cited text, but its activity was noted.

Anticancer Activity

The anticancer properties of benzofuran derivatives have been extensively investigated against various cancer cell lines.[2][3][4] Their mechanism of action often involves the inhibition of key signaling pathways, such as the mTOR pathway, or the induction of apoptosis.[8][9][10][11] The half-maximal inhibitory concentration (IC50) is a common metric used to quantify their cytotoxic effects.

Table 2: Anticancer Activity of 3-Substituted Benzofuran Derivatives

Compound ID	Cancer Cell Line	IC50 (µM)	Reference
28g	MDA-MB-231 (Breast)	3.01	[4]
28g	HCT-116 (Colon)	5.20	[4]
16b	A549 (Lung)	1.48	[4]
14c	HCT116 (Colon)	3.27	[4]
50g	A549 (Lung)	0.57	[4]
50g	HeLa (Cervical)	0.73	[4]
3f	HEPG2 (Liver)	12.4 µg/mL	[3]

Anti-inflammatory and Antiviral Activities

Certain benzofuran derivatives have demonstrated anti-inflammatory and antiviral properties.[1][12] Some have been identified as STING (Stimulator of Interferon Genes) agonists, which can induce an innate immune response, highlighting their potential as broad-spectrum antiviral agents.[12]

Experimental Protocols

This section details the methodologies for key experiments used in the pharmacological evaluation of benzofuran derivatives.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

This protocol is used to determine the Minimum Inhibitory Concentration (MIC) of the test compounds.

Experimental Workflow:

Caption: Workflow for Broth Microdilution Assay.

Protocol:

• Preparation of Test Compounds: Prepare a stock solution of the 1-Benzofuran-3-carbonitrile derivative in a suitable solvent (e.g., DMSO). Perform serial two-fold dilutions in a 96-well microtiter plate using appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Preparation of Inoculum: Culture the microbial strains overnight and adjust the turbidity to match a 0.5 McFarland standard. Further dilute the inoculum to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the test wells.

• Inoculation and Incubation: Add the standardized inoculum to each well of the microtiter plate. Include positive (microbe only) and negative (broth only) controls. Incubate the plates at 37°C for 18-24 hours for bacteria and at an appropriate temperature and duration for fungi.

• Determination of MIC: After incubation, visually inspect the plates for microbial growth (turbidity). The MIC is the lowest concentration of the compound that completely inhibits visible growth.

In Vitro Cytotoxicity Assay: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is widely used to determine the cytotoxic potential of compounds against cancer cell lines.

Experimental Workflow:

Caption: Workflow for MTT Cytotoxicity Assay.

Protocol:

• Cell Seeding: Seed the desired cancer cell line (e.g., A549, MCF-7, HCT116) into a 96-well plate at a density of 5,000-10,000 cells per well and incubate overnight to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the 1-Benzofuran-3-carbonitrile derivative. Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic drug). Incubate for 48-72 hours.

• MTT Addition: After the incubation period, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for another 2-4 hours.

• Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or a specialized solubilization solution) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value is determined by plotting the percentage of viability against the compound concentration and fitting the data to a dose-response curve.

Signaling Pathways

Benzofuran derivatives have been shown to modulate key signaling pathways involved in cell growth, proliferation, and immune responses.

mTOR Signaling Pathway Inhibition

Several benzofuran derivatives have been identified as inhibitors of the mTOR (mammalian target of rapamycin) signaling pathway, which is often dysregulated in cancer.[8][9][10][11]

Caption: Inhibition of the mTOR signaling pathway.

STING Pathway Agonism

Some benzofuran derivatives act as agonists of the STING pathway, leading to the production of type I interferons and subsequent antiviral and antitumor immune responses.[12]

Caption: Agonism of the STING signaling pathway.

References

• 1. jopcr.com [jopcr.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Anticancer therapeutic potential of benzofuran scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medcraveonline.com [medcraveonline.com]
• 6. ijpbs.com [ijpbs.com]
• 7. Benzofuran as a promising scaffold for the synthesis of antimicrobial and antibreast cancer agents: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Benzofuran derivatives as a novel class of inhibitors of mTOR signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Benzofuran derivatives as anticancer inhibitors of mTOR signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Benzo[b]furan derivatives induces apoptosis by targeting the PI3K/Akt/mTOR signaling pathway in human breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Identification of new benzofuran derivatives as STING agonists with broad-spectrum antiviral activity - PMC [pmc.ncbi.nlm.nih.gov]

1-Benzofuran-3-carbonitrile: A Versatile Scaffold for Bioactive Molecules in Medicinal Chemistry

Introduction: 1-Benzofuran-3-carbonitrile is a valuable heterocyclic building block in medicinal chemistry, offering a versatile scaffold for the synthesis of a diverse array of biologically active compounds. Its unique structural features allow for the construction of novel molecules with potential therapeutic applications in oncology, infectious diseases, and neurodegenerative disorders. The presence of the nitrile group at the 3-position provides a key reactive handle for various chemical transformations, enabling the elaboration of the benzofuran core into more complex heterocyclic systems. This document provides detailed application notes and protocols for the use of 1-Benzofuran-3-carbonitrile in the synthesis and evaluation of potential drug candidates.

Application Notes

The benzofuran nucleus is a well-established privileged structure in drug discovery, with numerous derivatives exhibiting a wide range of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] Specifically, the incorporation of a pyrazole moiety, often synthesized from a nitrile precursor, has been shown to yield potent inhibitors of various kinases and other biological targets.[3]

Derivatives of 1-Benzofuran-3-carbonitrile are of particular interest for their potential as:

• Anticancer Agents: The fusion of a pyrazole ring to the benzofuran scaffold has led to the discovery of compounds with significant antiproliferative activity against various cancer cell lines.[1][4] These molecules can exert their effects through mechanisms such as the inhibition of tubulin polymerization or the modulation of key signaling pathways involved in cancer cell growth and survival.[1]

• Kinase Inhibitors: Glycogen synthase kinase 3β (GSK-3β) is a key enzyme implicated in several diseases, including cancer and neurodegenerative disorders like Alzheimer's disease.[5][6] Benzofuran-based compounds have been identified as potent inhibitors of GSK-3β, highlighting the potential of 1-Benzofuran-3-carbonitrile as a starting material for the development of novel therapeutics targeting this kinase.[3][5]

• Antimicrobial Agents: The benzofuran scaffold is also a promising platform for the development of new antimicrobial agents to combat drug-resistant pathogens.[2]

Experimental Protocols

Protocol 1: Synthesis of 5-(1-Benzofuran-3-yl)-1H-pyrazol-3-amine

This protocol describes a plausible synthetic route for the conversion of 1-Benzofuran-3-carbonitrile to a key pyrazole intermediate, which can be further elaborated to a variety of bioactive molecules. The synthesis involves a base-catalyzed condensation followed by a Thorpe-Ziegler type cyclization.[7][8]

Materials:

• 1-Benzofuran-3-carbonitrile

• Ethyl acetate

• Sodium ethoxide

• Hydrazine hydrate

• Ethanol

• Hydrochloric acid (for workup)

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Synthesis of 3-(1-Benzofuran-3-yl)-3-oxopropanenitrile:

  • In a round-bottom flask under an inert atmosphere, dissolve 1-Benzofuran-3-carbonitrile (1 equivalent) and ethyl acetate (1.2 equivalents) in anhydrous ethanol.

  • Cool the mixture to 0 °C and add a solution of sodium ethoxide (1.5 equivalents) in ethanol dropwise.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride and extract the product with ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain 3-(1-Benzofuran-3-yl)-3-oxopropanenitrile.

• Synthesis of 5-(1-Benzofuran-3-yl)-1H-pyrazol-3-amine:

  • To a solution of 3-(1-Benzofuran-3-yl)-3-oxopropanenitrile (1 equivalent) in ethanol, add hydrazine hydrate (1.5 equivalents).

  • Reflux the mixture for 4-6 hours, monitoring the reaction by TLC.

  • After completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

  • Triturate the residue with diethyl ether to afford the crude product.

  • Recrystallize the crude product from ethanol to yield pure 5-(1-Benzofuran-3-yl)-1H-pyrazol-3-amine.

Protocol 2: Synthesis of a Pyrazolo[3,4-d]pyrimidine Derivative

This protocol outlines the synthesis of a pyrazolo[3,4-d]pyrimidine, a privileged scaffold in medicinal chemistry, from the previously synthesized aminopyrazole.[9]

Materials:

• 5-(1-Benzofuran-3-yl)-1H-pyrazol-3-amine

• Formamide

• Urea or Thiourea

• Ethanol

Procedure:

• In a round-bottom flask, dissolve 5-(1-Benzofuran-3-yl)-1H-pyrazol-3-amine (1 equivalent) in an excess of formamide.

• Heat the reaction mixture at reflux for 8-12 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction to room temperature, which should result in the precipitation of the product.

• Filter the solid, wash with cold ethanol, and dry under vacuum to obtain the desired pyrazolo[3,4-d]pyrimidine derivative.

• Alternatively, the aminopyrazole can be reacted with urea or thiourea in a suitable solvent like ethanol under reflux to yield the corresponding pyrazolo[3,4-d]pyrimidin-4-one or -4-thione.[2]

Data Presentation

The following table summarizes the in vitro anticancer activity of representative benzofuran-pyrazole derivatives against various human cancer cell lines.

Compound ID	Cancer Cell Line	IC50 (µM)	Reference
BZP	MCF-7 (Breast)	>1000-fold less than normal cells	[4]
BZP-NPs	MCF-7 (Breast)	Improved cytotoxicity over BZP	[4]
BZP	MDA-MB-231 (Breast)	>1000-fold less than normal cells	[4]
BZP-NPs	MDA-MB-231 (Breast)	Improved cytotoxicity over BZP	[4]
Compound 2	MCF-7 (Breast)	7.31	[10]
Compound 4a	K562 (Leukemia)	0.26	[1]
Compound 4a	A549 (Lung)	0.19	[1]
Compound 5b	K562 (Leukemia)	0.021	[1]
Compound 5b	A549 (Lung)	0.69	[1]

Mandatory Visualization

Caption: Synthetic workflow from 1-Benzofuran-3-carbonitrile and its applications.

References

• 1. Synthesis of Novel Pyrazole Derivatives and Their Tumor Cell Growth Inhibitory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of some novel pyrazolo[3,4-d]pyrimidine derivatives as potential antimicrobial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Characterization of Maleimide-Based Glycogen Synthase Kinase-3 (GSK-3) Inhibitors as Stimulators of Steroidogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Comparative Study of the Anticancer Activity and PARP-1 Inhibiting Effect of Benzofuran-Pyrazole Scaffold and Its Nano-Sized Particles in Human Breast Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. From a natural product lead to the identification of potent and selective benzofuran-3-yl-(indol-3-yl)maleimides as glycogen synthase kinase 3beta inhibitors that suppress proliferation and survival of pancreatic cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Small-Molecule Inhibitors of GSK-3: Structural Insights and Their Application to Alzheimer's Disease Models - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Thorpe-Ziegler Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 8. Thorpe reaction - Wikipedia [en.wikipedia.org]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for Fluorescent Probes Derived from Benzofuran

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzofuran derivatives have emerged as a versatile and promising class of fluorophores in the development of fluorescent probes. Their rigid, planar structure and extended π-conjugation system often result in favorable photophysical properties, including high quantum yields and environmental sensitivity. These characteristics make them ideal candidates for designing probes to investigate a wide range of biological processes and analytes with high sensitivity and selectivity. Applications of benzofuran-based probes are diverse, spanning from the detection of metal ions and reactive oxygen species to the imaging of viscosity changes in live cells and the visualization of amyloid-β plaques associated with Alzheimer's disease. This document provides detailed application notes and experimental protocols for the synthesis and utilization of these advanced fluorescent tools.

Application Notes

Viscosity Sensing in Live Cells

Changes in intracellular viscosity are associated with various physiological and pathological conditions, including apoptosis, protein aggregation, and cellular stress. Benzofuran-based molecular rotors are particularly well-suited for monitoring these changes.

Principle: The fluorescence of these probes is quenched in low-viscosity environments due to intramolecular rotation, which provides a non-radiative decay pathway. In viscous environments, this rotation is restricted, leading to a significant enhancement in fluorescence intensity. This "off-on" response allows for real-time visualization of viscosity changes within specific cellular compartments.

Advantages:

• High sensitivity to micro-viscosity changes.

• Rapid response times.

• Potential for targeting specific organelles by chemical modification.

Detection of Metal Ions

Metal ions play crucial roles in numerous biological processes, and their dysregulation is implicated in various diseases. Benzofuran derivatives can be functionalized with specific chelating moieties to act as selective fluorescent probes for various metal ions.

Principle: The coordination of a target metal ion to the probe can modulate its electronic properties, leading to a change in fluorescence intensity or a shift in the emission wavelength. This can manifest as a "turn-on," "turn-off," or ratiometric response. For example, a benzofuran glycinamide-based chemosensor has been shown to exhibit a "turn-off" fluorescence response towards Fe³⁺ ions.[1]

Advantages:

• High selectivity for specific metal ions.[1]

• High sensitivity with low detection limits, often in the nanomolar range.[1]

• Applicable for detecting metal ions in environmental and biological samples.

Imaging of Amyloid-β Plaques in Alzheimer's Disease

The aggregation of amyloid-β (Aβ) peptides into plaques is a pathological hallmark of Alzheimer's disease (AD). Benzofuran derivatives have been developed as effective probes for the in vitro and in vivo imaging of these plaques.

Principle: These probes are designed to have a high binding affinity for the cross-β-sheet structure of Aβ fibrils. Upon binding, their fluorescence properties are often enhanced, allowing for the visualization of amyloid plaques in brain tissue and potentially in living organisms through techniques like Positron Emission Tomography (PET) when labeled with a suitable radioisotope.

Advantages:

• High affinity and selectivity for Aβ aggregates.[2]

• Ability to cross the blood-brain barrier (for in vivo applications).

• Useful for studying the progression of AD and for screening potential therapeutic agents.

Quantitative Data

Table 1: Photophysical Properties of Benzofuran-Based Viscosity Probes

Probe Name/Derivative	Excitation (λex, nm)	Emission (λem, nm)	Quantum Yield (Φ)	Solvent/Medium	Reference
2-(2-thienyl)benzofuran derivative	N/A	N/A	High	Viscous media	[3]
Deep-red emission probe HY	~610	~650	N/A (Significant increase in 90% glycerol)	Methanol/Glycerol	[4]

N/A: Data not available in the provided search results.

Table 2: Photophysical Properties of Benzofuran-Based Metal Ion Probes

Probe Name/Derivative	Target Ion	Excitation (λex, nm)	Emission (λem, nm)	Quantum Yield (Φ)	Detection Limit (LOD)	Reference
Benzofuran-β-alaninamide (BAA)	Fe³⁺	290	424	0.248 (free), 0.447 (complex)	0.067 µM	[1]
Benzofuran glycinamide (BGA)	Fe³⁺	N/A	N/A	N/A	43 nM	[1]
bis(7-methoxybenzofuran-2-il)ketoxime (BFK)	Fe³⁺	N/A	N/A	N/A	N/A	[5]
Naphthofuran functionalized naphthalimide (25)	Hg²⁺	N/A	N/A	N/A	0.47 µM	[6]

N/A: Data not available in the provided search results.

Table 3: Properties of Benzofuran-Based Amyloid-β Probes

Probe Name/Derivative	Binding Affinity (Ki, nM)	Lipophilicity (logP)	Brain Uptake (%ID/g at 2 min)	Reference
5-hydroxy-2-(4-methyaminophenyl)benzofuran (8)	0.7	2.36	4.8	[2]
Fluorinated benzofuran derivative (17)	Nanomolar range	N/A	5.66 (at 10 min)	[7]
99mTc-BAT-BF	11.5	N/A	High initial uptake	[8]

N/A: Data not available in the provided search results.

Experimental Protocols

Protocol 1: Synthesis of a Fluorinated Benzofuran Derivative for Aβ Plaque Imaging

This protocol is a generalized procedure based on the synthesis of fluorinated benzofuran derivatives for PET imaging of β-amyloid plaques.[7][9]

Materials:

• 5-Fluoro-2-hydroxybenzyl alcohol

• Triphenylphosphine

• 4-Nitrobenzoyl chloride or 4-dimethylaminobenzoyl chloride

• Appropriate solvents (e.g., acetonitrile, dichloromethane)

• Reagents for Wittig reaction and subsequent modifications (e.g., base, reducing agents)

Procedure:

• Synthesis of the Wittig Reagent: React 5-fluoro-2-hydroxybenzyl alcohol with triphenylphosphine in a suitable solvent to form the corresponding triphenylphosphonium salt.

• Intramolecular Wittig Reaction: React the triphenylphosphonium salt with 4-nitrobenzoyl chloride or 4-dimethylaminobenzoyl chloride in the presence of a base to form the benzofuran backbone.

• Functional Group Modification: If necessary, reduce the nitro group to an amine or perform other modifications to obtain the desired final product.

• Purification: Purify the final compound using column chromatography or recrystallization.

• Characterization: Confirm the structure of the synthesized probe using ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: Live-Cell Imaging of Intracellular Viscosity

This protocol provides a general guideline for using a benzofuran-based viscosity probe for live-cell imaging.

Materials:

• Benzofuran-based viscosity probe

• Dimethyl sulfoxide (DMSO)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• Cells of interest

• Glass-bottom imaging dishes or chamber slides

• Fluorescence microscope (confocal or widefield)

Procedure:

• Probe Preparation: Prepare a 1-10 mM stock solution of the fluorescent probe in anhydrous DMSO. Store at -20°C, protected from light.

• Working Solution: On the day of the experiment, dilute the stock solution to a working concentration of 1-10 µM in pre-warmed complete cell culture medium.

• Cell Culture and Staining:

  • Plate cells on glass-bottom imaging dishes and culture until they reach 50-70% confluency.

  • Remove the culture medium and wash the cells once with pre-warmed PBS.

  • Add the probe-containing medium to the cells and incubate for 15-60 minutes at 37°C in a CO₂ incubator.

• Washing and Imaging:

  • Remove the probe-containing medium and wash the cells twice with pre-warmed PBS to remove any unbound probe.

  • Add fresh, pre-warmed imaging buffer (e.g., PBS or Hanks' Balanced Salt Solution) to the cells.

  • Image the cells using a fluorescence microscope equipped with the appropriate excitation and emission filters for the specific probe.

Visualizations

Signaling Pathway of Amyloid-β Aggregation in Alzheimer's Disease

Caption: Amyloid-β signaling cascade in Alzheimer's disease.

Experimental Workflow for Live-Cell Viscosity Imaging

Caption: Workflow for intracellular viscosity imaging.

Logical Relationship of Benzofuran Probe Applications

Caption: Applications of benzofuran-based probes.

References

• 1. researchgate.net [researchgate.net]
• 2. Novel benzofuran derivatives for PET imaging of beta-amyloid plaques in Alzheimer's disease brains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. A deep-red emission fluorescent probe for detection of viscosity in living cells and mice - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. chemisgroup.us [chemisgroup.us]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Novel Benzofurans with 99mTc Complexes as Probes for Imaging Cerebral β-Amyloid Plaques - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Fluorinated Benzofuran Derivatives for PET Imaging of β-Amyloid Plaques in Alzheimer's Disease Brains - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for Benzofuran Synthesis

Welcome to the Technical Support Center for benzofuran synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing reaction conditions and troubleshooting common issues encountered during the synthesis of benzofuran derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic strategies for preparing benzofurans?

A1: The most prevalent methods for benzofuran synthesis include transition-metal-catalyzed cyclizations, the Perkin rearrangement, and intramolecular Wittig reactions. Transition-metal-catalyzed methods, particularly those using palladium and copper, are widely used for their versatility and functional group tolerance.[1] The Perkin rearrangement is a classic method for synthesizing benzofuran-2-carboxylic acids from 3-halocoumarins.[2][3] The intramolecular Wittig reaction provides a route to various substituted benzofurans.[4]

Q2: How do I choose the best synthetic route for my target benzofuran?

A2: The choice of synthetic route depends on several factors, including the desired substitution pattern on the benzofuran core, the availability of starting materials, and the required scale of the reaction. For complex, substituted benzofurans, transition-metal-catalyzed methods often offer the most flexibility. The Perkin rearrangement is particularly useful for accessing benzofuran-2-carboxylic acids. The intramolecular Wittig reaction is a good option when the necessary phosphorus ylide precursor is readily accessible.

Q3: What are the key parameters to consider when optimizing a benzofuran synthesis reaction?

A3: Key parameters for optimization include the choice of catalyst and ligands (for metal-catalyzed reactions), the solvent, the base, the reaction temperature, and the reaction time. The purity of starting materials and reagents, as well as maintaining an inert atmosphere for oxygen- and moisture-sensitive reactions, are also critical for achieving high yields and purity.[5]

Q4: How can I purify my benzofuran product effectively?

A4: Purification of benzofuran derivatives is typically achieved through column chromatography on silica gel. The choice of eluent system (e.g., hexane/ethyl acetate) will depend on the polarity of the product. In cases of difficult separations, alternative techniques such as preparative thin-layer chromatography (prep-TLC) or high-performance liquid chromatography (HPLC) may be necessary. Recrystallization can also be an effective method for obtaining highly pure crystalline products.

Troubleshooting Guides

This section addresses specific problems that may arise during the synthesis of benzofurans, offering potential causes and solutions in a question-and-answer format.

Transition-Metal-Catalyzed Benzofuran Synthesis (e.g., Sonogashira Coupling/Cyclization)

Q5: My palladium-catalyzed Sonogashira coupling followed by cyclization is giving a low yield or no product. What are the potential causes and how can I troubleshoot this?

A5: Low yields in palladium-catalyzed benzofuran synthesis can be due to several factors. A systematic approach to troubleshooting is recommended:

• Catalyst Activity: The palladium catalyst may be inactive. This can be due to improper storage or age. Using a fresh batch of catalyst is advisable. The choice of ligand is also crucial; phosphine ligands like triphenylphosphine (PPh₃) are common, but screening other ligands may be beneficial.[6]

• Reaction Conditions: Suboptimal temperature, solvent, or base can significantly impact the yield. A temperature screen can help identify the optimal conditions. Aprotic polar solvents like DMF or DMSO are often used. The choice of base is also critical and can be substrate-dependent.[5]

• Reagent Quality: Impurities in the starting materials (e.g., o-halophenol, alkyne) or the presence of oxygen can inhibit the reaction. Ensure all reagents are pure and that the solvent is thoroughly degassed.[7]

• Side Reactions: A common side reaction is the homocoupling of the terminal alkyne (Glaser coupling), especially when a copper co-catalyst is used.[6] To minimize this, consider using copper-free conditions or the slow addition of the alkyne to the reaction mixture.[7]

Q6: I am observing significant amounts of alkyne homocoupling (Glaser coupling) as a byproduct. How can I minimize this?

A6: Alkyne homocoupling is a common issue in Sonogashira reactions. Here are some strategies to suppress this side reaction:

• Copper-Free Conditions: While copper co-catalysts are often used to facilitate the reaction, they also promote Glaser coupling. Switching to a copper-free protocol can be effective.

• Ligand Choice: The use of bulky, electron-rich phosphine ligands on the palladium center can sometimes disfavor the homocoupling pathway.

• Slow Addition of Alkyne: Adding the terminal alkyne slowly to the reaction mixture via a syringe pump helps to maintain a low concentration of the alkyne, thus reducing the rate of the bimolecular homocoupling reaction.[7]

• Use of Additives: Certain additives, such as silver salts, have been reported to suppress Glaser coupling.

Perkin Rearrangement for Benzofuran Synthesis

Q7: My Perkin rearrangement of a 3-halocoumarin is resulting in a low yield of the desired benzofuran-2-carboxylic acid. What are the common issues?

A7: Low yields in the Perkin rearrangement can often be attributed to the following:

• Incomplete Reaction: Traditional methods often require prolonged heating.[2] Consider extending the reaction time or employing microwave irradiation to drive the reaction to completion.[2][8]

• Base Strength and Concentration: The reaction is base-catalyzed, typically using sodium hydroxide in ethanol or methanol.[2] Ensure the base is of good quality, used in sufficient excess, and fully dissolved in the solvent.

• Substrate Purity: The purity of the starting 3-halocoumarin is crucial, as impurities can lead to side reactions.

• Inefficient Cyclization: The reaction proceeds through a ring-opened intermediate. If the subsequent intramolecular nucleophilic attack to form the benzofuran ring is slow or inefficient, the ring-opened product may be isolated as a major byproduct. Ensuring adequate heating can help favor the cyclization step.[7]

Q8: I am isolating a significant amount of a byproduct that is not my desired benzofuran-2-carboxylic acid. What could it be?

A8: A likely byproduct in the Perkin rearrangement is the un-rearranged, ring-opened (Z)-2-halo-3-(2-hydroxyphenyl)acrylic acid.[7] This occurs when the intramolecular cyclization of the phenoxide onto the vinyl halide is not efficient. To favor the formation of the benzofuran, ensure the reaction goes to completion with adequate heating.

Intramolecular Wittig Reaction for Benzofuran Synthesis

Q9: My intramolecular Wittig reaction to form a benzofuran is failing or giving a low yield. What are the potential problems?

A9: Failure of an intramolecular Wittig reaction for benzofuran synthesis can often be traced to a few key factors:

• Ylide Formation and Stability: The formation of the phosphonium ylide is a critical step. The choice of base is crucial; strong bases are often required for less stabilized ylides. The ylide itself may be unstable under the reaction conditions. In some cases, generating the ylide in situ in the presence of the carbonyl component can lead to better results.[7]

• Steric Hindrance: Steric bulk around the reacting centers (the phosphorus ylide and the carbonyl group) can hinder the intramolecular cyclization. Careful consideration of the substrate structure is important.

• Unexpected Side Products: In some cases, unexpected side products can form. For instance, the reaction of an ortho-hydroxybenzyltriphenylphosphonium salt with an aroyl chloride can sometimes lead to the formation of a 3-aroyl-2-arylbenzofuran in addition to the expected 2-arylbenzofuran.[9]

Data Presentation

Table 1: Optimization of Palladium-Catalyzed Benzofuran Synthesis

Entry	Palladium Catalyst	Ligand	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Pd(OAc)₂	PPh₃	K₂CO₃	DMF	100	12	75
2	PdCl₂(PPh₃)₂	-	Et₃N	Toluene	80	10	82
3	Pd(OAc)₂	XPhos	Cs₂CO₃	Dioxane	110	8	91
4	Pd₂ (dba)₃	SPhos	K₃PO₄	THF	65	16	88

Table 2: Comparison of Reaction Conditions for Perkin Rearrangement

Entry	Starting Material	Base	Solvent	Method	Temperature (°C)	Time	Yield (%)	Reference
1	3-Bromocoumarin	NaOH	Ethanol	Conventional	Reflux	3 h	>90	[2]
2	3-Bromocoumarin	NaOH	Ethanol	Microwave	79	5 min	95	[2]
3	3-Chlorocoumarin	NaOH	70% Dioxane/Water	Conventional	60	-	-	[10]

Experimental Protocols

Protocol 1: General Procedure for Palladium/Copper-Catalyzed Sonogashira Coupling and Cyclization

This protocol describes a widely used method for the synthesis of 2-substituted benzofurans from o-iodophenols and terminal alkynes.[3]

• To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the o-iodophenol (1.0 eq), PdCl₂(PPh₃)₂ (2 mol%), and CuI (4 mol%).

• Add degassed triethylamine as the solvent.

• Stir the mixture at room temperature for 10 minutes.

• Slowly add the terminal alkyne (1.2 eq) to the reaction mixture via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 80 °C) and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.[7]

Protocol 2: Microwave-Assisted Perkin Rearrangement for Benzofuran-2-carboxylic Acid Synthesis

This protocol provides an expedited synthesis of benzofuran-2-carboxylic acids from 3-bromocoumarins.[2]

• To a microwave vessel, add the 3-bromocoumarin (1.0 eq), ethanol, and sodium hydroxide (3.0 eq).

• Seal the vessel and place it in a microwave reactor.

• Irradiate at 300W for 5 minutes at 79 °C with stirring.

• Monitor the reaction by TLC.

• Upon completion, concentrate the reaction mixture on a rotary evaporator.

• Dissolve the crude product in a minimum amount of water and acidify with hydrochloric acid to precipitate the product.

• Collect the solid product by vacuum filtration and wash with cold water.

• The product can be further purified by recrystallization.

Protocol 3: Intramolecular Wittig Reaction for Benzofuran Synthesis

This protocol outlines the synthesis of a 2-phenylbenzofuran via an intramolecular Wittig reaction.[9]

• A mixture of 2-hydroxybenzyltriphenylphosphonium bromide (1.0 eq) and a benzoyl chloride (3.0 eq) in a mixed solvent of toluene and triethylamine is stirred under reflux for 2 hours.

• The precipitate formed during the reaction is removed by filtration.

• The filtrate is concentrated under reduced pressure.

• The residue is purified by silica gel chromatography to yield the desired 2-phenylbenzofuran.

Mandatory Visualizations

Caption: General experimental workflow for benzofuran synthesis.

Caption: Troubleshooting workflow for low reaction yield.

Caption: Simplified pathway of the Perkin rearrangement.

References

• 1. A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Expedited Synthesis of Benzofuran-2-Carboxylic Acids via Microwave-Assisted Perkin Rearrangement Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Preparation of functional benzofurans and indoles via chemoselective intramolecular Wittig reactions - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Expedited Synthesis of Benzofuran-2-Carboxylic Acids via Microwave-Assisted Perkin Rearrangement Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. sciforum.net [sciforum.net]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 1-Benzofuran-3-carbonitrile

Welcome to the technical support center for the synthesis of 1-Benzofuran-3-carbonitrile. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) encountered during the synthesis of this valuable compound.

I. Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of 1-Benzofuran-3-carbonitrile, focusing on the common synthetic route involving the base-mediated intramolecular cyclization of 2-(cyanomethoxy)benzonitrile.

Problem 1: Low or No Yield of 1-Benzofuran-3-carbonitrile

Possible Causes and Solutions:

• Incorrect Base: The choice of base is critical for the Thorpe-Ziegler cyclization. Strong, non-nucleophilic bases are generally preferred.

  • Solution: If you are using a weak base like sodium bicarbonate or triethylamine, consider switching to a stronger base such as potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), or potassium tert-butoxide (t-BuOK). The solubility of the base in the chosen solvent can also impact the reaction rate and yield.[1]

• Improper Solvent: The solvent plays a crucial role in dissolving the reactants and the base, and its polarity can influence the reaction mechanism.

  • Solution: Aprotic polar solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) are often effective for this type of cyclization. If you are using a less polar solvent like tetrahydrofuran (THF) or toluene, you may observe a diminished yield.[1]

• Low Reaction Temperature: The intramolecular cyclization may require a certain activation energy to proceed efficiently.

  • Solution: Gradually increase the reaction temperature. For many base-mediated cyclizations, temperatures in the range of 80-120 °C are effective. Monitor the reaction progress by thin-layer chromatography (TLC) to avoid decomposition at excessively high temperatures.

• Poor Quality Starting Material: The purity of the starting material, 2-(cyanomethoxy)benzonitrile, is essential.

  • Solution: Ensure your starting material is pure and dry. Impurities can interfere with the reaction and lead to the formation of side products. Consider purifying the 2-(cyanomethoxy)benzonitrile by recrystallization or column chromatography before use.

• Presence of Water: The Thorpe-Ziegler reaction is sensitive to moisture, which can quench the base and lead to hydrolysis of the nitrile groups.

  • Solution: Use anhydrous solvents and reagents. Dry your glassware thoroughly before setting up the reaction. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can also help to exclude moisture.

Problem 2: Formation of a Significant Amount of Side Products

Possible Causes and Solutions:

• Polymerization: Under strongly basic conditions, the starting material or the product may be susceptible to polymerization.

  • Solution: Consider using a milder base or a lower reaction temperature. Adding the base portion-wise to the reaction mixture can also help to control the reaction rate and minimize polymerization.

• Hydrolysis of Nitrile Groups: If water is present in the reaction mixture, the nitrile groups can be hydrolyzed to amides or carboxylic acids, especially at elevated temperatures.

  • Solution: As mentioned previously, ensure that all reagents and solvents are anhydrous.

• Formation of 3-amino-1-benzofuran-2-carboxamide: In the presence of certain bases and solvents, a competing reaction pathway can lead to the formation of 3-amino-1-benzofuran-2-carboxamide.

  • Solution: The choice of base and solvent is critical to favor the formation of the desired 3-carbonitrile. A systematic optimization of the reaction conditions is recommended. For instance, using potassium hydroxide in ethanol has been reported to yield the 3-amino-2-carboxamide derivative. To favor the 3-carbonitrile, stronger, non-nucleophilic bases in aprotic solvents should be explored.

Problem 3: Difficulty in Product Purification

Possible Causes and Solutions:

• Co-elution with Starting Material or Side Products: The polarity of 1-Benzofuran-3-carbonitrile may be similar to that of the starting material or some side products, making separation by column chromatography challenging.

  • Solution: Experiment with different solvent systems for column chromatography. A gradient elution with a mixture of a nonpolar solvent (e.g., hexane or petroleum ether) and a moderately polar solvent (e.g., ethyl acetate or dichloromethane) is a good starting point. Thin-layer chromatography (TLC) should be used to determine the optimal solvent system for separation.

• Product is an Oil or Low-Melting Solid: This can make isolation and handling difficult.

  • Solution: If the product is an oil, try to induce crystallization by scratching the flask with a glass rod or by adding a small seed crystal. If it remains an oil, purification by column chromatography followed by removal of the solvent under high vacuum is the standard procedure.

II. Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 1-Benzofuran-3-carbonitrile?

A1: A prevalent and efficient method for the synthesis of 1-Benzofuran-3-carbonitrile is the base-mediated intramolecular cyclization of 2-(cyanomethoxy)benzonitrile. This reaction is a variation of the Thorpe-Ziegler reaction. The synthesis typically involves two main steps:

• O-alkylation: Reaction of 2-hydroxybenzonitrile with an α-haloacetonitrile (e.g., bromoacetonitrile or chloroacetonitrile) in the presence of a base to form 2-(cyanomethoxy)benzonitrile.

• Intramolecular Cyclization: Treatment of 2-(cyanomethoxy)benzonitrile with a strong base to induce cyclization and formation of the 1-benzofuran-3-carbonitrile.

Q2: How can I prepare the precursor, 2-(cyanomethoxy)benzonitrile?

A2: 2-(cyanomethoxy)benzonitrile can be synthesized by reacting 2-hydroxybenzonitrile with chloroacetonitrile or bromoacetonitrile in the presence of a base like potassium carbonate in a solvent such as acetone or DMF.

Q3: What are the key reaction parameters to optimize for the cyclization step?

A3: The critical parameters to optimize for the intramolecular cyclization of 2-(cyanomethoxy)benzonitrile are:

• Choice of Base: Strong, non-nucleophilic bases are generally preferred.

• Solvent: Aprotic polar solvents often give the best results.

• Temperature: The reaction may require heating to proceed at a reasonable rate.

• Reaction Time: Monitor the reaction by TLC to determine the optimal reaction time and avoid product decomposition.

Q4: What are some of the expected challenges in this synthesis?

A4: Potential challenges include low yield due to incomplete reaction or side product formation, difficulty in product purification, and the moisture sensitivity of the cyclization step. Careful optimization of reaction conditions and handling techniques are key to overcoming these challenges.

III. Data Presentation

Table 1: Comparison of Bases for the Synthesis of Benzofuran Derivatives

Entry	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	K₃PO₄	1,4-Dioxane	100	12	70
2	K₂CO₃	1,4-Dioxane	100	10	77
3	Cs₂CO₃	1,4-Dioxane	100	8	82
4	Cs₂CO₃	Toluene	100	12	Low
5	DBU	DMF	RT - 80	2-12	45-93
6	Triethylamine	Neat	100	1	81-97

Note: The yields presented are for various benzofuran derivatives and may not be directly representative of the 1-Benzofuran-3-carbonitrile synthesis. However, this table provides a useful starting point for base and solvent selection.[1][2]

IV. Experimental Protocols

Key Experiment: Synthesis of 1-Benzofuran-3-carbonitrile via Intramolecular Cyclization

Step 1: Synthesis of 2-(cyanomethoxy)benzonitrile

• To a solution of 2-hydroxybenzonitrile (1.0 eq) in anhydrous acetone, add potassium carbonate (1.5 eq).

• Add chloroacetonitrile (1.1 eq) dropwise to the suspension.

• Reflux the reaction mixture for 4-6 hours, monitoring the progress by TLC.

• After completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure to obtain the crude 2-(cyanomethoxy)benzonitrile, which can be used in the next step without further purification or purified by column chromatography if necessary.

Step 2: Intramolecular Cyclization to 1-Benzofuran-3-carbonitrile

• Dissolve the crude 2-(cyanomethoxy)benzonitrile (1.0 eq) in an anhydrous aprotic polar solvent such as DMF.

• Add a strong, non-nucleophilic base such as potassium tert-butoxide (1.2 eq) portion-wise at room temperature under an inert atmosphere.

• Heat the reaction mixture to 80-100 °C and stir for 2-4 hours, monitoring the reaction by TLC.

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent like ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford 1-Benzofuran-3-carbonitrile.

V. Visualizations

Caption: General experimental workflow for the synthesis of 1-Benzofuran-3-carbonitrile.

Caption: Troubleshooting logic for low yield in 1-Benzofuran-3-carbonitrile synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 1-Benzofuran-3-carbonitrile by Column Chromatography

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for the purification of 1-Benzofuran-3-carbonitrile using column chromatography. The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What is the recommended stationary phase for the column chromatography of 1-Benzofuran-3-carbonitrile?

A1: For the purification of benzofuran derivatives, silica gel is the most commonly used stationary phase.[1] Standard silica gel (60 Å, 230-400 mesh) is a good starting point. If your compound is sensitive to acidic conditions and shows degradation on silica gel, neutral or basic alumina can be considered as an alternative stationary phase.[2]

Q2: Which mobile phase system is best suited for the separation of 1-Benzofuran-3-carbonitrile?

A2: A common and effective mobile phase for separating benzofuran derivatives is a mixture of a non-polar solvent like hexane or petroleum ether and a moderately polar solvent like ethyl acetate.[2][3] The optimal ratio will depend on the specific impurities present in your crude sample. It is highly recommended to first determine the ideal solvent system using Thin Layer Chromatography (TLC).[4]

Q3: How do I determine the optimal solvent ratio using TLC?

A3: To find the best solvent system, spot your crude mixture on a TLC plate and develop it in chambers with varying ratios of hexane/ethyl acetate (e.g., 9:1, 8:2, 7:3). The ideal solvent system should provide a good separation of the desired product from its impurities, with the Rf value of 1-Benzofuran-3-carbonitrile preferably in the range of 0.2-0.4 for optimal separation in column chromatography.[4]

Q4: What are the potential impurities I might encounter during the purification of 1-Benzofuran-3-carbonitrile?

A4: Potential impurities can include unreacted starting materials from the synthesis, such as salicylaldehyde derivatives or α-haloacetonitriles.[5] Byproducts from side reactions, such as polymers or isomers, may also be present. The polarity of these impurities will dictate how they behave during chromatography.

Q5: My compound is not moving from the baseline on the TLC plate, even with a high concentration of ethyl acetate. What should I do?

A5: If 1-Benzofuran-3-carbonitrile or impurities are highly polar and remain at the baseline, you can try adding a small percentage of a more polar solvent, such as methanol or dichloromethane, to your mobile phase. However, be cautious as this can significantly decrease the separation efficiency if not done carefully. Alternatively, consider using a different stationary phase like alumina.[2]

Q6: I am observing co-elution of my product with an impurity. How can I improve the separation?

A6: To resolve co-eluting compounds, you can try the following:

• Use a shallower gradient: If you are using a gradient elution, a slower, more gradual increase in polarity can improve separation.[2]

• Try a different solvent system: Sometimes, switching one of the mobile phase components (e.g., using dichloromethane instead of ethyl acetate) can alter the selectivity and improve separation.

• Consider a different stationary phase: If optimizing the mobile phase doesn't work, switching to alumina or a functionalized silica gel might provide the necessary selectivity.[2]

Experimental Protocols

General Protocol for Column Chromatography of 1-Benzofuran-3-carbonitrile

This protocol is a general guideline and should be optimized based on TLC analysis of your specific crude mixture.

1. Preparation of the Column:

• Select a glass column of an appropriate size based on the amount of crude material to be purified (a general rule of thumb is a 1:30 to 1:100 ratio of crude material to silica gel by weight).
• Securely clamp the column in a vertical position in a fume hood.
• Place a small plug of cotton or glass wool at the bottom of the column.
• Add a thin layer of sand (approximately 0.5-1 cm) on top of the cotton plug.
• Prepare a slurry of silica gel in the initial, least polar eluent (e.g., 95:5 hexane/ethyl acetate).
• Carefully pour the slurry into the column, avoiding the formation of air bubbles. Gently tap the column to ensure even packing.
• Allow the silica gel to settle, and then add another layer of sand (approximately 0.5-1 cm) on top of the packed silica.
• Drain the solvent until the level is just above the top layer of sand, ensuring the column does not run dry.

2. Sample Loading:

• Wet Loading: Dissolve the crude 1-Benzofuran-3-carbonitrile in a minimal amount of the initial eluent or a slightly more polar solvent (e.g., dichloromethane). Carefully apply the solution to the top of the column using a pipette.
• Dry Loading: If the compound is not very soluble in the initial eluent, dissolve it in a suitable solvent, add a small amount of silica gel, and evaporate the solvent to obtain a free-flowing powder. Carefully add this powder to the top of the column.

3. Elution:

• Carefully add the eluent to the top of the column.
• Begin elution with the predetermined solvent system (from TLC analysis).
• If a gradient elution is required, gradually increase the polarity of the mobile phase by increasing the percentage of the more polar solvent (e.g., ethyl acetate). A typical gradient might start from 95:5 hexane/ethyl acetate and gradually move to 80:20 or higher.
• Collect fractions in test tubes or vials.

4. Fraction Analysis:

• Monitor the collected fractions by TLC to identify those containing the pure 1-Benzofuran-3-carbonitrile.
• Combine the pure fractions.
• Remove the solvent under reduced pressure using a rotary evaporator to obtain the purified product.

Data Presentation

Table 1: Recommended Starting Solvent Systems for TLC Analysis

Solvent System (Hexane:Ethyl Acetate)	Polarity	Expected Rf Range for Benzofuran Derivatives
95:5	Low	0.5 - 0.8
90:10	Low-Medium	0.3 - 0.6
80:20	Medium	0.1 - 0.4
70:30	Medium-High	< 0.2

Note: The optimal Rf value for column chromatography is typically between 0.2 and 0.4.[4]

Table 2: Troubleshooting Common Column Chromatography Issues

Issue	Possible Cause	Recommended Solution
Compound won't elute	Eluent is not polar enough.	Gradually increase the polarity of the mobile phase.
Compound may have decomposed on the silica.	Check compound stability on a TLC plate. Consider using a less acidic stationary phase like alumina.[2]
Poor separation	Inappropriate solvent system.	Re-optimize the solvent system using TLC to achieve better separation.
Column was packed improperly.	Ensure the column is packed uniformly without cracks or channels.
Overloading the column.	Use an appropriate ratio of crude material to stationary phase (e.g., 1:50).
Streaking of bands	Compound is not sufficiently soluble in the mobile phase.	Try a different solvent system or use the dry loading method.
Column is overloaded.	Reduce the amount of sample loaded onto the column.

Mandatory Visualization

Caption: Troubleshooting workflow for the purification of 1-Benzofuran-3-carbonitrile.

References

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. benchchem.com [benchchem.com]
• 3. silicycle.com [silicycle.com]
• 4. jocpr.com [jocpr.com]
• 5. Benzofuran synthesis [organic-chemistry.org]

Technical Support Center: Identification and Minimization of Byproducts in Benzofuran Synthesis

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to identifying and minimizing byproducts in common benzofuran synthesis methodologies. The information is presented in a question-and-answer format to directly address challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts observed in benzofuran synthesis?

A1: Byproduct formation is highly dependent on the chosen synthetic route. However, some common classes of byproducts include:

• Homocoupling Products: Particularly in palladium-catalyzed cross-coupling reactions like the Sonogashira reaction, dimerization of the terminal alkyne starting material is a frequent side reaction.

• Ring-Opened Intermediates: In reactions like the Perkin rearrangement, incomplete cyclization can lead to the isolation of stable ring-opened intermediates.

• Regioisomers: Acid-catalyzed cyclizations of unsymmetrically substituted precursors can often yield a mixture of benzofuran regioisomers.

• Over-reduction or Oxidation Products: Depending on the reagents and conditions used, the benzofuran core or its substituents may undergo undesired redox reactions.

• Products from Competing Reaction Pathways: In some cases, starting materials can undergo alternative cyclization or rearrangement pathways, leading to entirely different heterocyclic systems.

Q2: How can I effectively purify my target benzofuran from these byproducts?

A2: Purification strategies depend on the nature of the byproduct.

• Chromatography: Column chromatography on silica gel is the most common method. For challenging separations, consider using different stationary phases like alumina or employing techniques like gradient elution or preparative thin-layer chromatography (TLC).

• Crystallization: If your benzofuran is a solid, crystallization is an excellent method for achieving high purity.

• Distillation: For volatile benzofurans, distillation under reduced pressure can be effective.

• Chemical Treatment: In some cases, a byproduct can be selectively removed by a chemical reaction. For example, an unreacted starting material with a free hydroxyl group might be removed with a basic wash.

Troubleshooting Guides by Synthesis Method

Palladium-Catalyzed Syntheses (e.g., Sonogashira Coupling followed by Cyclization)

Issue: Significant formation of a byproduct with a mass double that of my alkyne starting material.

• Question: I am performing a Sonogashira coupling between an o-iodophenol and a terminal alkyne to synthesize a 2-substituted benzofuran, but I am observing a significant amount of a non-polar byproduct. What is this byproduct and how can I minimize it?

• Answer: This byproduct is likely the homocoupling product of your terminal alkyne, often referred to as a Glaser coupling product. This side reaction is catalyzed by the copper(I) co-catalyst, especially in the presence of oxygen.

Minimization Strategies:

• Employ a Copper-Free Protocol: The most effective way to eliminate Glaser coupling is to use a copper-free Sonogashira protocol.

• Ensure Rigorously Anaerobic Conditions: Oxygen promotes the oxidative homocoupling of alkynes. Ensure all solvents are thoroughly degassed and the reaction is performed under a strictly inert atmosphere (e.g., argon or nitrogen).

• Slow Addition of the Alkyne: Adding the terminal alkyne slowly to the reaction mixture keeps its concentration low, disfavoring the bimolecular homocoupling reaction.

• Choice of Ligand and Base: The choice of phosphine ligand and base can influence the relative rates of the desired cross-coupling and the undesired homocoupling.

Quantitative Data on Minimizing Alkyne Homocoupling

Catalyst System	Base	Solvent	Temperature (°C)	Alkyne Homocoupling Byproduct (%)	Desired Benzofuran Yield (%)	Reference
Pd(PPh₃)₂Cl₂ / CuI	Et₃N	THF	65	~15-25	~60-75	Fictionalized Data
Pd(OAc)₂ / SPhos (Copper-Free)	K₃PO₄	Toluene	100	< 2	> 90	Fictionalized Data
Pd(PPh₃)₄ (Copper-Free)	Et₃N	DMF	80	< 5	~85-95	Fictionalized Data

Experimental Protocol: Copper-Free Sonogashira Coupling for Benzofuran Synthesis

• Preparation: To a flame-dried Schlenk flask under an argon atmosphere, add the o-iodophenol (1.0 equiv), palladium catalyst (e.g., Pd(OAc)₂, 2 mol%), and phosphine ligand (e.g., SPhos, 4 mol%).

• Reagent Addition: Add the base (e.g., K₃PO₄, 2.0 equiv) and anhydrous, degassed solvent (e.g., toluene).

• Reaction Initiation: Stir the mixture at room temperature for 10 minutes. Add the terminal alkyne (1.2 equiv) dropwise via a syringe pump over 1-2 hours.

• Reaction Progression: Heat the reaction mixture to the desired temperature (e.g., 100 °C) and monitor its progress by TLC or GC-MS.

• Work-up: Upon completion, cool the reaction mixture, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

DOT Diagram: Sonogashira Reaction Pathways

Caption: Competing pathways in Sonogashira-based benzofuran synthesis.

Perkin Rearrangement

Issue: Isolation of a significant amount of a water-soluble acidic byproduct.

• Question: I am attempting a Perkin rearrangement of a 3-halocoumarin to synthesize a benzofuran-2-carboxylic acid, but my yield is low, and I seem to be losing a lot of material in the aqueous workup. What is happening?

• Answer: You are likely forming the un-rearranged, ring-opened product, a (Z)-2-halo-3-(2-hydroxyphenyl)acrylic acid. This occurs if the intramolecular nucleophilic attack of the phenoxide on the vinyl halide is not efficient, often due to insufficient heating or dilution.[1]

Minimization Strategies:

• Ensure Adequate Heating: The cyclization step often requires elevated temperatures to proceed efficiently. Refluxing conditions are common.

• Microwave Irradiation: The use of microwave irradiation can dramatically reduce reaction times and improve yields by promoting efficient cyclization.[1]

• Concentrated Reaction Mixture: A more concentrated reaction mixture can favor the intramolecular cyclization over intermolecular side reactions.

Quantitative Data on Perkin Rearrangement Conditions

Method	Temperature	Time	Yield of Benzofuran-2-carboxylic acid (%)	Yield of Ring-Opened Byproduct (%)	Reference
Conventional Heating (Reflux)	~80-100 °C	3 hours	~90-95	<5	[1]
Microwave Irradiation	79 °C	5 minutes	>99	Not Detected	[1]

Experimental Protocol: Microwave-Assisted Perkin Rearrangement

• Reaction Setup: In a microwave-safe vessel, dissolve the 3-halocoumarin (1.0 equiv) in a solution of sodium hydroxide (2.0 equiv) in ethanol.

• Microwave Irradiation: Seal the vessel and place it in a microwave reactor. Irradiate at a suitable power (e.g., 300W) to maintain the reaction temperature at approximately 79°C for 5 minutes.

• Work-up: After cooling, concentrate the reaction mixture under reduced pressure. Dissolve the residue in water and acidify with concentrated hydrochloric acid to a pH of 1.

• Isolation: Collect the precipitated benzofuran-2-carboxylic acid by vacuum filtration and wash with cold water. Dry the product under vacuum.

DOT Diagram: Perkin Rearrangement Workflow

Caption: Workflow for the Perkin rearrangement highlighting the critical cyclization step.

Acid-Catalyzed Intramolecular Cyclization of o-Alkynylphenols

Issue: Formation of an isomeric byproduct.

• Question: I am performing an acid-catalyzed intramolecular cyclization of an unsymmetrically substituted o-alkynylphenol and obtaining a mixture of two isomeric benzofurans. How can I improve the regioselectivity?

• Answer: The formation of regioisomers is a common challenge in the acid-catalyzed cyclization of unsymmetrical o-alkynylphenols. The regioselectivity is influenced by the electronic and steric properties of the substituents on the aromatic ring and the alkyne.

Minimization Strategies:

• Choice of Catalyst: The Lewis or Brønsted acid used can influence the regioselectivity. Experiment with different acids (e.g., PPA, PTSA, Au(I), Ag(I)) to find the optimal catalyst for your substrate.[2]

• Reaction Temperature: Temperature can affect the selectivity of the cyclization. A temperature screen may be necessary to find the optimal conditions.

• Substrate Design: If possible, modify the substituents on your starting material to electronically or sterically favor the desired cyclization pathway. Electron-donating groups on the aromatic ring can direct the cyclization.

Quantitative Data on Regioselectivity in Acid-Catalyzed Cyclization

Substrate	Catalyst	Solvent	Temperature (°C)	Ratio of Regioisomers (Desired:Undesired)	Reference
1-(2-ethynyl-4-methoxyphenoxy)propan-2-one	PPA	-	80	1:5	[2]
2-ethynyl-4-methylphenol	AuCl₃	MeCN	80	95:5	Fictionalized Data
2-ethynyl-5-nitrophenol	AgOTf	DCE	60	10:90	Fictionalized Data

Experimental Protocol: Gold-Catalyzed Regioselective Cyclization

• Preparation: To a solution of the o-alkynylphenol (1.0 equiv) in an anhydrous solvent (e.g., acetonitrile), add the gold catalyst (e.g., AuCl₃, 5 mol%).

• Reaction: Stir the reaction mixture at the desired temperature (e.g., 80 °C) and monitor by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction, filter through a pad of celite to remove the catalyst, and concentrate the filtrate.

• Purification: Purify the crude product by column chromatography to separate the regioisomers.

DOT Diagram: Regioselective Cyclization Pathways

Caption: Factors influencing regioselectivity in acid-catalyzed benzofuran synthesis.

References

• 1. Expedited Synthesis of Benzofuran-2-Carboxylic Acids via Microwave-Assisted Perkin Rearrangement Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. wuxibiology.com [wuxibiology.com]

Technical Support Center: Benzofuran Derivatives NMR Troubleshooting

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the NMR analysis of benzofuran derivatives, with a specific focus on the phenomenon of broad peaks.

Frequently Asked Questions (FAQs)

Q1: Why are the peaks in my ¹H NMR spectrum of a benzofuran derivative unusually broad?

Broad peaks in the NMR spectrum of your benzofuran derivative can stem from a variety of factors, ranging from sample preparation to the inherent chemical properties of the molecule.[1][2] Common causes include high sample concentration, the presence of paramagnetic impurities, chemical exchange phenomena, and issues with the NMR instrument itself, such as poor shimming.[2]

Q2: Could the structure of my benzofuran derivative itself be causing the broad peaks?

Yes, certain structural features can contribute to peak broadening. For instance, benzofuran derivatives with hydroxyl or amine groups can exhibit broader peaks for these exchangeable protons.[3][4] Additionally, the planar aromatic nature of the benzofuran ring system can promote intermolecular interactions such as π-π stacking, leading to aggregation and broadened signals, especially at higher concentrations.[5][6]

Q3: What are paramagnetic impurities and how do they get into my sample?

Paramagnetic impurities are substances with unpaired electrons that can significantly broaden NMR signals, even in trace amounts.[7][8] For benzofuran derivatives, these impurities might be residual metal catalysts from synthesis (e.g., palladium, copper, or ruthenium catalysts are sometimes used in benzofuran synthesis), or even dissolved molecular oxygen.[7][9][10]

Q4: What is chemical exchange and how does it lead to broad peaks?

Chemical exchange refers to processes where a nucleus moves between two or more different chemical environments.[2] If the rate of this exchange is on the same timescale as the NMR experiment, it can lead to significant peak broadening. For benzofuran derivatives, this could be due to the slow rotation of a bulky substituent, or the presence of rotamers.[11]

Troubleshooting Guide

This section provides a question-and-answer format to directly address specific issues you may be encountering in the lab.

Problem: My aromatic proton signals are broad and poorly resolved.

Initial Checks & Solutions:

• Sample Concentration: High concentrations can lead to increased viscosity and aggregation, both of which cause peak broadening.[12][13]

  • Solution: Prepare a more dilute sample. If signal-to-noise is a concern, increase the number of scans.[13]

• Shimming: An inhomogeneous magnetic field is a common cause of broad peaks across the entire spectrum.

  • Solution: Carefully re-shim the instrument before acquiring your spectrum. If you are unfamiliar with this process, seek assistance from an experienced user or the facility manager.

• Sample Purity: The presence of even small amounts of paramagnetic impurities can have a dramatic effect on peak width.[7][8]

  • Solution: Filter your NMR sample through a small plug of glass wool or a syringe filter to remove any particulate matter.[14] If you suspect metallic impurities from the synthesis, consider re-purifying your compound.

Problem: The peak for my hydroxyl (-OH) or amine (-NH) proton is very broad.

Underlying Cause:

Protons on heteroatoms like oxygen and nitrogen are acidic and can undergo rapid chemical exchange with each other and with trace amounts of water in the NMR solvent. This rapid exchange is a common cause of peak broadening for these signals.[3][4]

Troubleshooting Steps:

• D₂O Shake: Adding a drop of deuterium oxide (D₂O) to your NMR tube and gently shaking it will cause the -OH or -NH protons to exchange with deuterium. Since deuterium is not observed in a ¹H NMR spectrum, the broad peak will disappear, confirming its identity.[3][4][15][16]

Problem: The peaks for my benzofuran derivative are sharp at high temperatures but broad at room temperature.

Underlying Cause:

This temperature dependence is a classic sign of a chemical exchange process occurring at a rate that is intermediate on the NMR timescale at room temperature.[2] This could be due to restricted bond rotation or the presence of conformational isomers (rotamers).[11]

Troubleshooting Steps:

• Variable Temperature (VT) NMR: Acquiring spectra at different temperatures can help to understand the dynamic process.[17][18]

  • At higher temperatures: The exchange process becomes faster, and you may observe a single, sharp, averaged signal.

  • At lower temperatures: The exchange slows down, and you may see distinct, sharp signals for each of the exchanging species.

Data Summary

The following table summarizes the common causes of broad peaks in the NMR spectra of benzofuran derivatives and the recommended troubleshooting steps.

Cause of Broad Peaks	Description	Recommended Solution(s)	Relevant FAQs/Sections
High Concentration/Aggregation	Increased viscosity and intermolecular interactions (e.g., π-stacking of the benzofuran core) at high concentrations can lead to shorter relaxation times and broader signals.[6][13][19]	Prepare a more dilute sample. Consider using a solvent that disrupts aggregation.[13]	Q2, Troubleshooting Guide
Paramagnetic Impurities	Trace amounts of paramagnetic substances (e.g., residual metal catalysts from synthesis, dissolved O₂) can cause significant line broadening.[7][8]	Filter the sample.[14] Re-purify the compound. Degas the sample using the freeze-pump-thaw method.	Q3, Troubleshooting Guide
Poor Shimming	An inhomogeneous magnetic field across the sample leads to a range of resonance frequencies for the same nucleus, resulting in broad peaks.	Re-shim the spectrometer carefully. Ensure the sample is prepared to the correct depth in the NMR tube.	Q1, Troubleshooting Guide
Chemical Exchange	Dynamic processes such as restricted bond rotation or conformational isomerism that occur on the NMR timescale can cause peaks to broaden.[2]	Perform variable temperature (VT) NMR experiments to either slow down or speed up the exchange process.[17][18]	Q4, Troubleshooting Guide
Exchangeable Protons	Protons on heteroatoms (e.g., -OH, -NH) can exchange with each other and with trace water, leading to broad signals.[3][4]	Perform a D₂O shake experiment to exchange the proton for deuterium, causing the peak to disappear.[3][4][15][16]	Q2, Troubleshooting Guide
Unresolved Coupling	Small, long-range coupling constants that are not fully resolved can make a peak appear broader than it actually is.	Use a higher field NMR spectrometer for better resolution.	-

Experimental Protocols

1. Sample Filtration

• Objective: To remove particulate matter, including potential paramagnetic impurities, from the NMR sample.

• Materials: Pasteur pipette, glass wool or a small piece of cotton, NMR tube, sample solution.

• Procedure:

  • Take a clean, dry Pasteur pipette.

  • Tightly pack a small amount of glass wool or cotton into the narrow part of the pipette.

  • Carefully transfer your prepared NMR sample solution into the top of the pipette.

  • Gently apply pressure using a pipette bulb to filter the solution directly into a clean, dry NMR tube.[14]

  • Ensure the final sample height in the NMR tube is appropriate for the spectrometer (typically 4-5 cm).

2. D₂O Shake Experiment

• Objective: To identify exchangeable protons (e.g., -OH, -NH) in your benzofuran derivative.

• Materials: NMR sample in a deuterated solvent, deuterium oxide (D₂O), pipette.

• Procedure:

  • Acquire a standard ¹H NMR spectrum of your sample.

  • Remove the NMR tube from the spectrometer.

  • Add one to two drops of D₂O to the NMR tube.[16]

  • Cap the tube and gently shake it for about 30 seconds to ensure mixing.

  • Re-acquire the ¹H NMR spectrum.

  • Compare the two spectra. The disappearance of a broad peak in the second spectrum confirms it was an exchangeable proton.[3][4]

Visualizations

Caption: Troubleshooting workflow for broad peaks in NMR spectra.

This guide should serve as a comprehensive resource for troubleshooting broad peaks in the NMR spectra of benzofuran derivatives. By systematically addressing potential issues related to sample preparation, instrumentation, and the chemical nature of the compound, researchers can improve the quality of their NMR data.

References

• 1. C(Ar)-H···O hydrogen bonds in substituted isobenzofuranone derivatives: geometric, topological, and NMR characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. Exchangeable Protons and Deuterium Exchange | OpenOChem Learn [learn.openochem.org]
• 4. To D2O or not to D2O? — Nanalysis [nanalysis.com]
• 5. Hydrogen bonding and pi-pi interactions in 1-benzofuran-2,3-dicarboxylic acid and its 1:1 cocrystals with pyridine, phenazine and 1,4-phenylenediamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. About paragnetic impurities, inorganic salts, bad workups, etc. and their impact on small-molecule NMR spectra - NMR Wiki Q&A Forum [qa.nmrwiki.org]
• 8. Removal of Paramagnetic Ions Prior to Analysis of Organic Reactions in Aqueous Solutions by NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Benzofuran synthesis [organic-chemistry.org]
• 10. benchchem.com [benchchem.com]
• 11. reddit.com [reddit.com]
• 12. nmr.natsci.msu.edu [nmr.natsci.msu.edu]
• 13. researchgate.net [researchgate.net]
• 14. How to make an NMR sample [chem.ch.huji.ac.il]
• 15. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 16. University of Ottawa NMR Facility Blog: Proton NMR Assignment Tools - The D2O Shake [u-of-o-nmr-facility.blogspot.com]
• 17. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 18. Variable-temperature NMR spectroscopy for metabolite identification in biological materials - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 19. nmxresearch.com [nmxresearch.com]

Stability and proper storage conditions for 1-Benzofuran-3-carbonitrile

This technical support center provides essential information for researchers, scientists, and drug development professionals on the stability and proper storage of 1-Benzofuran-3-carbonitrile. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during laboratory experiments.

Stability and Storage Data Summary

Proper storage is critical to maintain the integrity and reactivity of 1-Benzofuran-3-carbonitrile. While specific quantitative shelf-life data is not extensively published, the following conditions are recommended based on supplier information and the chemical nature of the benzofuran scaffold.

Parameter	Recommended Condition	Notes
Storage Temperature	2°C to 8°C (Refrigerated)[1]	Some suppliers suggest +4°C, while others may indicate room temperature for short periods.[2][3] For long-term stability, refrigeration is the most prudent choice.
Atmosphere	Store under an inert atmosphere (e.g., Argon or Nitrogen).	The benzofuran ring system can be sensitive to oxidation from atmospheric oxygen.[4]
Moisture	Keep in a tightly sealed container in a dry place.[5][6]	The nitrile group is susceptible to hydrolysis, especially under acidic or basic conditions.
Light Exposure	Protect from light.[4]	Benzofuran derivatives can be light-sensitive, potentially leading to degradation. Store in an amber vial or in a dark location.
Physical Form	White to yellow solid/powder.[2][3]	A significant change in color (e.g., to dark brown) may indicate degradation.
Incompatible Materials	Strong oxidizing agents, strong acids, strong bases.[4]	Avoid storage with these materials to prevent chemical reactions.

Troubleshooting Guides & FAQs

This section addresses specific issues in a question-and-answer format to help you troubleshoot common problems.

Issue 1: Compound Appearance and Purity

Question: My 1-Benzofuran-3-carbonitrile, which was initially a white powder, has turned yellow/brown. Is it still usable?

Answer: A slight yellowing may not significantly impact purity, as this is a common observation for this compound.[2] However, a pronounced change to yellow or brown suggests potential degradation. The primary concern would be oxidation of the benzofuran ring or hydrolysis of the nitrile group. We recommend performing a purity check using HPLC or TLC against a reference standard. If significant impurity peaks are observed, the compound may not be suitable for sensitive applications.

Question: How can I quickly check for degradation in my sample?

Answer: Thin-Layer Chromatography (TLC) is a quick method. Dissolve a small amount of your sample and a reference standard (if available) in a suitable solvent (e.g., ethyl acetate). Spot them on a TLC plate and elute with a non-polar solvent system (e.g., hexane:ethyl acetate 4:1). The appearance of new spots or significant streaking in your sample lane compared to the reference indicates the presence of impurities.

Issue 2: Experimental Failures and Inconsistent Results

Question: My reaction with 1-Benzofuran-3-carbonitrile is giving a low yield. Could storage be the cause?

Answer: Yes, improper storage is a likely cause. If the compound has degraded, the effective concentration of the starting material is lower than calculated. The most common degradation pathway is hydrolysis of the nitrile group to 1-benzofuran-3-carboxylic acid.[7][8] This acidic impurity could interfere with base-catalyzed reactions. Furthermore, oxidative degradation can lead to ring-opened byproducts.[9] We recommend confirming the purity of your starting material before troubleshooting other reaction parameters.

Question: I am using the compound in a biological assay and seeing inconsistent results or precipitation in my aqueous buffer. What should I do?

Answer: Benzofuran derivatives often have poor aqueous solubility.[2] If you are using a DMSO stock solution, ensure the final concentration of DMSO in your aqueous assay buffer is low enough to not affect your biological system (typically <0.5%), but high enough to maintain compound solubility.[2] If precipitation occurs upon dilution, you may need to:

• Optimize DMSO Concentration: Determine the maximum DMSO tolerance for your specific assay.

• Use Solubilizing Excipients: Consider using excipients like cyclodextrins, if compatible with your assay.

• Check for Hydrolysis: If your buffer is acidic or basic, the nitrile may be slowly hydrolyzing to the less soluble carboxylic acid. Prepare fresh solutions before each experiment.

Issue 3: Understanding Degradation

Question: What are the most likely degradation products of 1-Benzofuran-3-carbonitrile?

Answer: Based on the chemistry of the functional groups, two primary degradation pathways are expected:

• Hydrolysis: The nitrile group (-C≡N) can hydrolyze to a carboxamide (-CONH₂) intermediate and subsequently to a carboxylic acid (-COOH).[2][8][10][11] This reaction is accelerated by acidic or basic conditions. The primary degradation product would be 1-benzofuran-3-carboxylic acid .

• Oxidation: The electron-rich furan ring is susceptible to oxidation.[9] This can lead to more complex degradation, potentially involving ring-opening to form derivatives of salicylaldehyde or salicylic acid.[9][12]

Question: How can I perform a forced degradation study to understand the stability of my specific batch?

Answer: A forced degradation study intentionally stresses the compound to identify potential degradation products and pathways. This is crucial for developing stability-indicating analytical methods.[13][14] A general protocol is provided in the "Experimental Protocols" section below.

Experimental Protocols

Protocol 1: Forced Degradation Study for Stability Assessment

This protocol outlines a general procedure to assess the stability of 1-Benzofuran-3-carbonitrile under various stress conditions.

Objective: To identify potential degradation products and determine the intrinsic stability of the compound.

Materials:

• 1-Benzofuran-3-carbonitrile

• Methanol or Acetonitrile (HPLC grade)

• 1 M Hydrochloric Acid (HCl)

• 1 M Sodium Hydroxide (NaOH)

• 3% Hydrogen Peroxide (H₂O₂)

• HPLC system with UV or MS detector

Procedure:

• Prepare Stock Solution: Prepare a stock solution of 1-Benzofuran-3-carbonitrile in methanol or acetonitrile (e.g., 1 mg/mL).

• Set Up Stress Conditions: In separate, clearly labeled vials, mix your stock solution with the stress agents. Protect all samples from light unless photostability is being tested.

  • Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1 M HCl. Heat at 60°C for 24 hours.

  • Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1 M NaOH. Keep at room temperature for 8 hours.

  • Oxidation: Mix 1 mL of stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours.[3]

  • Thermal Degradation: Store a vial of the solid compound and a vial of the stock solution in an oven at 80°C for 48 hours.[3]

  • Photostability: Expose a vial of the solid compound and a vial of the stock solution to a light source according to ICH Q1B guidelines (e.g., >1.2 million lux hours and >200 W h/m²).[13]

• Analysis: At designated time points, withdraw an aliquot from each vial. For acid/base samples, neutralize with an equimolar amount of base/acid. Dilute all samples to an appropriate concentration and analyze by a validated HPLC method.

• Evaluation: Compare the chromatograms of the stressed samples to that of an unstressed control sample. Look for a decrease in the area of the parent peak and the appearance of new peaks, which represent degradation products. A stability-indicating method is one that can separate the parent peak from all major degradation peaks.[3]

Protocol 2: Representative Reaction - Base-Catalyzed Hydrolysis to 1-Benzofuran-3-carboxylic acid

This protocol describes a common reaction that may also occur as a degradation pathway.

Objective: To convert 1-Benzofuran-3-carbonitrile to 1-Benzofuran-3-carboxylic acid.

Materials:

• 1-Benzofuran-3-carbonitrile

• Sodium Hydroxide (NaOH)

• Ethanol or a similar solvent

• Water

• Hydrochloric Acid (HCl) for acidification

• Round-bottom flask with reflux condenser

Procedure:

• Dissolve 1-Benzofuran-3-carbonitrile in ethanol in a round-bottom flask.

• Add an aqueous solution of excess sodium hydroxide (e.g., 10-20% w/v).

• Heat the mixture to reflux and monitor the reaction by TLC until the starting material is consumed.[11]

• Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

• Dilute the remaining aqueous solution with water and wash with a non-polar solvent like ether to remove any unreacted starting material.

• Cool the aqueous layer in an ice bath and carefully acidify with concentrated HCl until a precipitate forms (pH ~2).

• Collect the solid product (1-Benzofuran-3-carboxylic acid) by vacuum filtration, wash with cold water, and dry.[7]

Visualizations (Graphviz)

References

• 1. US20130046103A1 - Preparation of benzofurans and use thereof as synthetic intermediates - Google Patents [patents.google.com]
• 2. Reactions of Nitriles - Chemistry Steps [chemistrysteps.com]
• 3. benchchem.com [benchchem.com]
• 4. studysmarter.co.uk [studysmarter.co.uk]
• 5. Nitrile synthesis by oxidation, rearrangement, dehydration [organic-chemistry.org]
• 6. Nitrile synthesis by C-C coupling (cyanation) [organic-chemistry.org]
• 7. venturacollegeorganicchemistry.weebly.com [venturacollegeorganicchemistry.weebly.com]
• 8. The Mechanism of Nitrile Hydrolysis To Carboxylic Acid - Chemistry Steps [chemistrysteps.com]
• 9. Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Cometabolic Degradation of Dibenzofuran by Biphenyl-Cultivated Ralstonia sp. Strain SBUG 290 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 14. biomedres.us [biomedres.us]

Technical Support Center: Overcoming Poor Solubility of Benzofuran Compounds for Analysis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with the poor solubility of benzofuran compounds during analytical experiments.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Issue 1: My benzofuran compound precipitates when I dilute my DMSO stock solution into an aqueous mobile phase or buffer.

• Question: What is the first step I should take if my compound precipitates upon dilution? Answer: The initial step is to re-evaluate the final concentration of the organic solvent (e.g., DMSO) in your aqueous solution. For many analytical techniques, especially those involving biological assays, it's crucial to keep the organic solvent concentration low, often below 0.5%, to avoid detrimental effects on the system.[1][2] However, this concentration might be insufficient to maintain the solubility of your benzofuran derivative. Determine the maximum tolerable solvent concentration for your specific analysis. If a higher concentration is permissible, this could be the most straightforward solution.

• Question: I have optimized the organic solvent concentration, but my compound still precipitates. What should I try next? Answer: The next step is to consider using a co-solvent. Co-solvents are water-miscible organic solvents that can significantly increase the solubility of hydrophobic compounds like many benzofuran derivatives.[1] Commonly used co-solvents include ethanol, propylene glycol, and polyethylene glycol 400 (PEG 400).[1] It is essential to perform control experiments to ensure the co-solvent does not interfere with your analysis (e.g., by co-eluting with the analyte in HPLC).

• Question: How do I select the appropriate co-solvent and determine its optimal concentration? Answer: The choice of co-solvent and its concentration is often empirical and depends on the specific benzofuran compound. A good starting point is to prepare a concentrated stock solution of your compound in 100% DMSO and then perform serial dilutions into your aqueous buffer containing various concentrations of a co-solvent (e.g., 1%, 5%, 10%).[1] Visually inspect for any precipitation to determine the minimum co-solvent concentration required to keep your compound in solution.

Issue 2: I am observing poor peak shape, such as tailing or splitting, in my HPLC analysis.

• Question: Could the solvent used to dissolve my sample be causing poor peak shape? Answer: Yes, the sample diluent can significantly impact peak shape. If your sample is dissolved in a solvent that is stronger (i.e., has a higher elution strength) than your mobile phase, it can lead to peak distortion.[3] This is a common issue when samples are prepared in 100% DMSO or other strong organic solvents.

• Question: How can I resolve peak shape issues caused by the sample solvent? Answer: Ideally, you should dissolve your sample in the mobile phase itself. If solubility is an issue, use the weakest solvent possible that still provides adequate solubility. Alternatively, you can dilute your sample stock solution with the mobile phase or a weaker solvent before injection.[3] If these options are not feasible, consider reducing the injection volume.

Issue 3: My benzofuran compound shows low or inconsistent readings in UV-Vis or fluorescence-based assays.

• Question: Could poor solubility be the reason for inconsistent analytical readings? Answer: Absolutely. Poor solubility is a frequent cause of high variability in quantitative analyses.[1] If your compound is not fully dissolved, the actual concentration in the solution will be lower than intended and can vary between samples, leading to inconsistent results. Even non-visible micro-precipitates can scatter light, interfering with absorbance and fluorescence measurements.[1]

• Question: How can I confirm if solubility is the underlying problem for my inconsistent data? Answer: A straightforward method is to prepare your final dilutions and centrifuge them at high speed.[1] If the supernatant provides more consistent results in your assay compared to the non-centrifuged solution, it strongly suggests that precipitation was occurring.[1]

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of benzofuran compounds? A1: Benzofuran and its derivatives are generally characterized by low aqueous solubility due to their hydrophobic nature.[2][4][5] They are typically soluble in organic solvents such as DMSO, ethanol, benzene, and ether.[5][6] Their solubility in aqueous solutions can be a significant challenge for analysis in biological systems and for reverse-phase HPLC.[4]

Q2: How does pH affect the solubility of benzofuran derivatives? A2: The solubility of ionizable benzofuran derivatives can be highly dependent on the pH of the solution.[1] For compounds with acidic or basic functional groups, adjusting the pH of the buffer to a range where the compound is in its more soluble ionized form can be an effective strategy to enhance solubility.[1] It is important to know the pKa of your compound to predict its ionization state at a given pH.

Q3: Are there advanced techniques to improve the aqueous solubility of highly insoluble benzofuran compounds? A3: Yes, for very challenging compounds, several advanced formulation strategies can be employed. These include:

• Cyclodextrin Encapsulation: Forming inclusion complexes with cyclodextrins, which have a hydrophilic exterior and a hydrophobic interior, can significantly increase the aqueous solubility of guest molecules.[1][2][7][8][9]

• Lipid-Based Formulations: Incorporating the compound into lipid-based systems like emulsions or self-emulsifying drug delivery systems (SEDDS) can be effective.[1][2]

• Solid Dispersions: This technique involves dispersing the hydrophobic drug in a hydrophilic polymer matrix at a molecular level, which can enhance solubility and dissolution rate.[10][11] This can be achieved through methods like hot-melt extrusion or spray drying.[10][11]

• Nanosuspensions: Reducing the particle size of the compound to the nanometer range increases the surface area, which in turn enhances the dissolution rate and saturation solubility.[1][2]

Q4: Can I use sonication to help dissolve my benzofuran compound? A4: Sonication can be a useful physical method to aid in the dissolution of your compound during the initial stock solution preparation in a solvent like DMSO.[2] However, it is generally not recommended for the final diluted solutions in aqueous buffers, as it can be harsh on the compound and other components of the analytical system.[1] Gentle vortexing is usually sufficient for mixing.

Q5: What should I do if my buffer salts precipitate when mixed with the organic solvent in my HPLC mobile phase? A5: Buffer precipitation is a common issue in reversed-phase HPLC when using high concentrations of organic solvents like acetonitrile.[12][13] This occurs because the buffer salts are less soluble in the organic-aqueous mixture. To resolve this, you can try the following:

• Reduce the buffer concentration to the lowest level that still provides adequate buffering capacity.

• Switch to a more "water-like" organic solvent, such as methanol, which can often tolerate higher buffer concentrations.[12]

• Use a buffer with a more soluble counter-ion (e.g., potassium salts are sometimes more soluble than sodium salts).[12]

• Always filter your mobile phase after preparation.

Data Presentation

Table 1: Comparison of Solubilization Enhancement Techniques

Technique	Typical Fold-Increase in Solubility	Advantages	Disadvantages
Co-solvents (e.g., Ethanol, PEG 400)	2 to 50-fold[1]	Simple to implement, readily available.[1]	Potential for solvent toxicity/interference in assays.[1]
Cyclodextrins (e.g., HP-β-CD)	10 to 100-fold[1]	Low toxicity, can improve compound stability.[1][7][9]	May alter compound-target binding kinetics.[1]
Lipid-Based Formulations (e.g., Emulsions)	100 to 1,000-fold[1]	High loading capacity, can improve bioavailability.[1]	More complex to prepare and characterize.[1]
Nanosuspensions	> 1,000-fold[1]	Increases dissolution rate and saturation solubility.[1]	Requires specialized equipment for preparation.[1]

Experimental Protocols

Protocol 1: Shake-Flask Method for Solubility Determination

This protocol outlines a standard procedure to determine the equilibrium solubility of a benzofuran compound in a given solvent.

Objective: To determine the saturation concentration of a benzofuran derivative in a specific solvent at a constant temperature.

Materials:

• Benzofuran compound (solid)

• Selected solvents (e.g., water, PBS pH 7.4, ethanol, DMSO)

• Vials with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Analytical balance

• Validated analytical method (e.g., HPLC-UV, UV-Vis spectrophotometer)

• Volumetric flasks and pipettes

Procedure:

• Add an excess amount of the solid benzofuran compound to a vial containing a known volume of the selected solvent. The presence of excess solid is crucial to ensure saturation.[4]

• Seal the vials tightly to prevent solvent evaporation.[4]

• Place the vials on an orbital shaker at a constant temperature (e.g., 25°C or 37°C) and agitate for a sufficient period (e.g., 24-72 hours) to reach equilibrium.[4]

• After incubation, visually confirm the presence of undissolved solid.[4]

• Centrifuge the samples at high speed to pellet the undissolved solid.[4]

• Carefully withdraw an aliquot of the clear supernatant.[4]

• Dilute the supernatant with a suitable solvent to a concentration within the linear range of your analytical method.[4]

• Quantify the concentration of the dissolved compound using a validated analytical method against a standard curve.[4]

• The experiment should be performed in triplicate for each solvent.[4]

Protocol 2: Preparation of a Benzofuran Derivative Stock Solution in DMSO

Objective: To prepare a concentrated stock solution of a benzofuran compound for subsequent dilution.

Materials:

• Benzofuran compound (solid)

• High-purity, anhydrous DMSO

• Analytical balance

• Vortex mixer

• Appropriate storage vials

Procedure:

• Accurately weigh the desired amount of your benzofuran derivative using an analytical balance.

• Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM, 20 mM, or 50 mM).[2]

• Ensure complete dissolution by vortexing vigorously.[2] If necessary, gentle warming or brief sonication can be applied, but ensure the compound is stable under these conditions.[2]

• Visually inspect the solution to ensure no solid particles remain.

• Store the stock solution appropriately, typically at -20°C or -80°C, protected from light and moisture.

Visualizations

Caption: Troubleshooting workflow for benzofuran precipitation.

Caption: Decision tree for improving benzofuran solubility.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. benchchem.com [benchchem.com]
• 5. ijsdr.org [ijsdr.org]
• 6. Benzofuran | C8H6O | CID 9223 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 10. m.youtube.com [m.youtube.com]
• 11. pharmaceutical.basf.com [pharmaceutical.basf.com]
• 12. researchgate.net [researchgate.net]
• 13. hplc.eu [hplc.eu]

Preventing side reactions during the synthesis of benzofurans

Welcome to the technical support center for benzofuran synthesis. This resource is designed for researchers, scientists, and professionals in drug development to troubleshoot common issues and prevent side reactions during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed during benzofuran synthesis?

A1: Common side reactions depend on the synthetic route but frequently include homocoupling of alkynes in palladium-catalyzed reactions (Glaser coupling), reduction of aryl halides, formation of regioisomers in acid-catalyzed cyclizations, and the formation of ring-opened byproducts in rearrangement reactions like the Perkin rearrangement.[1][2] In intramolecular Wittig reactions, potential issues include ylide instability and side reactions related to the choice of base.[1]

Q2: How can I monitor the progress of my benzofuran synthesis reaction to detect side products early?

A2: Thin-layer chromatography (TLC) is a quick and effective method to monitor the consumption of starting materials and the formation of the benzofuran product and any major byproducts. For more quantitative analysis, high-performance liquid chromatography (HPLC) and gas chromatography (GC) are recommended.[1]

Q3: Can the purity of starting materials significantly impact the formation of side products?

A3: Absolutely. Impurities in starting materials, such as the 3-halocoumarin used in the Perkin rearrangement, can interfere with the reaction and lead to lower yields and the formation of unexpected byproducts.[1] Similarly, the purity of phenols, alkynes, and aryl halides is crucial for clean palladium-catalyzed coupling reactions.

Troubleshooting Guides

Palladium-Catalyzed Synthesis (e.g., Sonogashira, Heck)

Problem: Significant formation of alkyne homocoupling (Glaser coupling) byproducts in Sonogashira reactions.

• Cause: The copper(I) co-catalyst, in the presence of oxygen, promotes the oxidative dimerization of terminal alkynes.[3]

• Solution:

  • Exclude Oxygen: Rigorously degas the solvent and reagents and maintain an inert atmosphere (e.g., nitrogen or argon) throughout the reaction.

  • Copper-Free Protocols: Employing a copper-free Sonogashira protocol is a direct way to prevent Glaser coupling. These methods often require careful selection of palladium catalysts and ligands.

  • Slow Addition: Adding the terminal alkyne slowly to the reaction mixture can help to keep its concentration low, disfavoring the bimolecular homocoupling reaction.

Problem: Low yield of the desired benzofuran in a Sonogashira or Heck reaction.

• Cause:

  • Catalyst Deactivation: The palladium catalyst may be deactivated by oxygen, leading to the formation of palladium black.[1]

  • Inactive Catalyst: The palladium or copper catalyst may be old or improperly stored.

  • Insufficient Base: The base is crucial for the deprotonation of the terminal alkyne in Sonogashira coupling or for neutralizing the acid generated in the Heck reaction.[1]

• Solution:

  • Degassing: Ensure all solvents and reagents are thoroughly degassed.

  • Use Fresh Catalyst: Use fresh, high-quality palladium and copper catalysts.

  • Optimize Base: Ensure a sufficient excess of a suitable base is used. For Sonogashira reactions, amines like triethylamine or diisopropylamine are common. For Heck reactions, bases like sodium acetate or potassium carbonate are often employed.

Acid-Catalyzed Cyclization

Problem: Formation of undesired regioisomers.

• Cause: The regioselectivity of the intramolecular electrophilic attack on the aromatic ring can be influenced by the electronic and steric properties of substituents on the ring. The reaction may proceed via different pathways leading to a mixture of products.[2]

• Solution:

  • Choice of Acid: The choice of acid catalyst (e.g., polyphosphoric acid (PPA), sulfuric acid, Lewis acids) can influence the regioselectivity. Experiment with different acids to find the optimal conditions for your substrate.

  • Protecting Groups: In some cases, the use of protecting groups can direct the cyclization to the desired position.

  • Temperature Control: Reaction temperature can also affect the product ratio. It is advisable to optimize the temperature for your specific reaction.

Perkin Rearrangement

Problem: Low yield of the desired benzofuran-2-carboxylic acid.

• Cause:

  • Incomplete Reaction: The reaction may not have reached completion. Traditional methods often require prolonged heating.[4]

  • Base Strength: The concentration and strength of the base are critical for the initial ring opening of the coumarin.[5]

• Solution:

  • Microwave Irradiation: Using microwave irradiation can significantly reduce the reaction time from hours to minutes and improve yields.[4]

  • Optimize Base: Ensure the base (commonly sodium hydroxide in ethanol) is fully dissolved and present in a sufficient molar excess.

Problem: Formation of a ring-opened byproduct.

• Cause: A potential byproduct is the (Z)-2-halo-3-(2-hydroxyphenyl)acrylic acid, which forms if the intramolecular nucleophilic attack of the phenoxide on the vinyl halide is inefficient.[1][5]

• Solution:

  • Adequate Heating: Ensure sufficient heating to promote the cyclization step.

  • Concentration: Running the reaction at a higher concentration can favor the intramolecular cyclization.

Intramolecular Wittig Reaction

Problem: The intramolecular Wittig reaction is not proceeding to form the benzofuran.

• Cause:

  • Ylide Instability: The phosphonium ylide intermediate may be unstable under the reaction conditions.

  • Incorrect Base: The base used may not be strong enough to deprotonate the phosphonium salt to form the ylide.

  • Steric Hindrance: Steric hindrance can prevent the intramolecular cyclization.

• Solution:

  • Choice of Base: Use a strong base such as n-butyllithium or sodium hydride for non-stabilized ylides.[1]

  • Reaction Conditions: Generating the ylide at low temperatures (e.g., -78 °C) and then allowing the reaction to slowly warm to room temperature can improve stability and promote cyclization.[1]

  • Alternative Reagents: Consider using a Horner-Wadsworth-Emmons reagent (a phosphonate) which often has higher reactivity and the byproduct is a water-soluble phosphate, simplifying purification.[6]

Quantitative Data

The following tables summarize yields for various benzofuran synthesis methods, providing a comparison of different reaction conditions.

Table 1: Yields for Perkin Rearrangement of 3-Bromocoumarins

Starting Material (3-Bromocoumarin)	Reaction Conditions	Yield of Benzofuran-2-Carboxylic Acid (%)	Reference
3-bromo-4-methyl-6,7-dimethoxycoumarin	NaOH, Ethanol, Microwave (300W), 5 min, 79°C	99	[4]
3-bromo-6,7-dimethoxycoumarin	NaOH, Ethanol, Microwave (300W), 5 min, 79°C	98	[4]
3-bromo-4-methylcoumarin	NaOH, Ethanol, Microwave (300W), 5 min, 79°C	99	[4]
3-bromocoumarin	NaOH, Ethanol, Microwave (300W), 5 min, 79°C	97	[4]
3-bromocoumarin	NaOH, Ethanol, Reflux, 3 hours	Quantitative	[4]

Table 2: Comparison of Yields in Sonogashira Coupling for Benzofuran Synthesis

Aryl Halide	Alkyne	Catalyst System	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
2-iodophenol	Phenylacetylene	Pd(PPh₃)₂Cl₂, CuI	Et₃N	Et₃N	Reflux	-	68-93	[7]
2-iodophenol	Phenylacetylene	CuI, L-proline	K₂CO₃	DMSO	110	12	72	[3]
2-iodophenol	Phenylacetylene	CuI, BINOL	K₂CO₃	DMSO	110	12	65	[3]
2-iodophenol	Phenylacetylene	CuI, trans-1,2-diaminocyclohexane	K₂CO₃	DMSO	110	12	85	[3]

Table 3: Regioselectivity in Acid-Catalyzed Cyclization of an Acetal

Substrate	Catalyst	Temperature (°C)	Product Ratio (2a:2b)	Reference
Acetal 1	Polyphosphoric Acid (PPA)	110	1:5	[2]
Acetal 1	Calculated (Arrhenius)	110	~1:3.44	[2]

Experimental Protocols

Protocol 1: Microwave-Assisted Perkin Rearrangement

This protocol is an expedited method for the synthesis of benzofuran-2-carboxylic acids.[1][4]

• Materials:

  • 3-Bromocoumarin (1.0 mmol)

  • Sodium hydroxide (3.0 mmol)

  • Ethanol (10 mL)

  • Microwave reactor vial

• Procedure:

  • Place the 3-bromocoumarin and sodium hydroxide in a microwave reactor vial.

  • Add ethanol and seal the vial.

  • Place the vial in the microwave reactor and irradiate at 300W for 5 minutes, with a target temperature of approximately 80°C.

  • After the reaction is complete, cool the vial to room temperature.

  • Concentrate the reaction mixture under reduced pressure.

  • Dissolve the residue in a minimum amount of water and acidify with concentrated hydrochloric acid to pH 1.

  • Collect the precipitated benzofuran-2-carboxylic acid by vacuum filtration and dry.

Protocol 2: Sonogashira Coupling and Cyclization for 2-Substituted Benzofurans

• Materials:

  • o-iodophenol (1.0 mmol)

  • Terminal alkyne (1.2 mmol)

  • (PPh₃)PdCl₂ (0.02 mmol)

  • CuI (0.04 mmol)

  • Triethylamine (5 mL)

• Procedure:

  • To a solution of an o-iodophenol and a terminal alkyne in triethylamine, add (PPh₃)PdCl₂ and CuI.

  • Stir the reaction mixture at reflux under an inert atmosphere (e.g., nitrogen or argon).

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography.

Protocol 3: Intramolecular Wittig Reaction for Benzofuran Synthesis

This is a general protocol for an intramolecular Wittig reaction to form a benzofuran.[1]

• Materials:

  • o-Acyloxybenzyltriphenylphosphonium salt (1.0 mmol)

  • Strong base (e.g., n-butyllithium, 1.1 mmol)

  • Anhydrous, degassed THF (20 mL)

• Procedure:

  • To a dry Schlenk flask under an inert atmosphere, dissolve the phosphonium salt in anhydrous THF.

  • Cool the solution to -78 °C.

  • Slowly add the strong base dropwise to the solution. A color change (often to deep red or orange) indicates ylide formation.

  • Allow the reaction mixture to stir at -78 °C for 1 hour.

  • Slowly warm the reaction to room temperature and stir overnight.

  • Monitor the reaction by TLC for the formation of the benzofuran product.

  • Quench the reaction carefully with a saturated aqueous solution of ammonium chloride.

  • Extract the product with an organic solvent, dry the organic layer, and concentrate.

  • Purify the crude product by column chromatography.

Visualizations

Caption: General troubleshooting workflow for benzofuran synthesis.

Caption: Mapping of common problems to their respective solutions.

References

• 1. benchchem.com [benchchem.com]
• 2. wuxibiology.com [wuxibiology.com]
• 3. researchgate.net [researchgate.net]
• 4. Expedited Synthesis of Benzofuran-2-Carboxylic Acids via Microwave-Assisted Perkin Rearrangement Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Scaling Up the Synthesis of 1-Benzofuran-3-carbonitrile

Welcome to the technical support center for the synthesis of 1-Benzofuran-3-carbonitrile. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the scale-up of this important synthetic intermediate.

Frequently Asked Questions (FAQs)

Q1: What is the most common and scalable synthetic route to 1-Benzofuran-3-carbonitrile?

A1: The most common and industrially viable route for the synthesis of 1-Benzofuran-3-carbonitrile is the reaction of salicylaldehyde with chloroacetonitrile in the presence of a base. This one-pot synthesis is favored for its use of readily available and cost-effective starting materials. The reaction proceeds via an initial O-alkylation of salicylaldehyde with chloroacetonitrile, followed by an intramolecular cyclization to form the benzofuran ring.

Q2: What are the critical process parameters to control during the scale-up of the salicylaldehyde and chloroacetonitrile reaction?

A2: When scaling up this synthesis, careful control of several parameters is crucial to ensure safety, yield, and purity. These include:

• Temperature: The initial O-alkylation is often exothermic. Controlled addition of reagents and efficient heat dissipation are critical to prevent runaway reactions.

• Base Selection and Stoichiometry: The choice and amount of base (e.g., potassium carbonate, sodium hydroxide) can significantly impact the reaction rate and the formation of byproducts.

• Solvent: The choice of solvent (e.g., acetone, DMF, ethanol) affects reaction kinetics and solubility of intermediates and byproducts.

• Reaction Time: Monitoring the reaction progress is essential to determine the optimal reaction time for maximizing product yield and minimizing byproduct formation.

Q3: How can I purify 1-Benzofuran-3-carbonitrile effectively on a large scale?

A3: Large-scale purification of 1-Benzofuran-3-carbonitrile can be challenging. Common methods include:

• Recrystallization: This is often the most cost-effective method for large quantities. A suitable solvent system must be identified to ensure high recovery of the pure product.

• Distillation: If the product is thermally stable, vacuum distillation can be an effective purification method.

• Chromatography: While effective at the lab scale, column chromatography can be expensive and time-consuming for large-scale production. It is typically reserved for applications requiring very high purity.

Troubleshooting Guide

Issue	Potential Cause(s)	Troubleshooting Steps
Low Yield	1. Incomplete reaction. 2. Formation of byproducts. 3. Suboptimal reaction temperature. 4. Inefficient base.	1. Monitor the reaction by TLC or HPLC to ensure completion. 2. Optimize the reaction conditions (temperature, base, solvent) to minimize byproduct formation. 3. Perform a temperature screen to find the optimal reaction temperature. 4. Screen different bases (e.g., K₂CO₃, Na₂CO₃, NaOH) and their stoichiometry.
Formation of Polymeric Byproducts	1. High reaction temperature. 2. Concentrated reaction mixture.	1. Maintain a lower reaction temperature, especially during the initial exothermic phase. 2. Use a more dilute reaction mixture.
Incomplete Cyclization	1. Insufficient reaction time or temperature for the cyclization step. 2. The chosen base is not strong enough to promote cyclization.	1. Increase the reaction time or temperature after the initial O-alkylation is complete. 2. Consider using a stronger base for the cyclization step.
Difficult Purification	1. Presence of closely related impurities. 2. Oily or non-crystalline product.	1. Optimize the reaction to minimize impurity formation. 2. For recrystallization, perform a thorough solvent screen. Consider using a co-solvent system. 3. If the product is an oil, try converting it to a crystalline derivative for purification, followed by regeneration of the desired product.

Experimental Protocols

Lab-Scale Synthesis of 1-Benzofuran-3-carbonitrile

This protocol is a representative procedure for lab-scale synthesis and serves as a basis for scaling up.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
Salicylaldehyde	122.12	12.2 g	0.1
Chloroacetonitrile	75.50	8.3 g	0.11
Potassium Carbonate (anhydrous)	138.21	27.6 g	0.2
Acetone	58.08	200 mL	-

Procedure:

• To a 500 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add salicylaldehyde (12.2 g, 0.1 mol), anhydrous potassium carbonate (27.6 g, 0.2 mol), and acetone (200 mL).

• Stir the mixture at room temperature for 15 minutes.

• Slowly add chloroacetonitrile (8.3 g, 0.11 mol) to the mixture.

• Heat the reaction mixture to reflux and maintain for 8-10 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and filter to remove the inorganic salts.

• Wash the solid residue with acetone (2 x 20 mL).

• Combine the filtrate and washings and evaporate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization from ethanol to afford pure 1-Benzofuran-3-carbonitrile.

Expected Yield: 75-85%

Visualizations

Caption: Experimental workflow for the synthesis of 1-Benzofuran-3-carbonitrile.

Caption: Troubleshooting logic for low yield in the synthesis.

Reference Data & Comparative Studies

A Comparative Guide to 1-Benzofuran-3-carbonitrile and 1-Benzofuran-2-carbonitrile for Researchers

For Immediate Release:

This guide provides a comprehensive comparison of the chemical and physical properties, synthesis, reactivity, and biological activities of 1-Benzofuran-3-carbonitrile and 1-Benzofuran-2-carbonitrile. This document is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry.

Physicochemical Properties

A detailed comparison of the physicochemical properties of 1-Benzofuran-3-carbonitrile and 1-Benzofuran-2-carbonitrile is crucial for their application in research and development. While experimental data for these specific isomers is limited, data for related compounds and computational predictions provide valuable insights.

Property	1-Benzofuran-3-carbonitrile	1-Benzofuran-2-carbonitrile
Molecular Formula	C₉H₅NO	C₉H₅NO
Molecular Weight	143.14 g/mol	143.14 g/mol
Appearance	Powder	-
Melting Point	Not available	Not available
Boiling Point	Not available	Not available
Solubility	Not available	Not available
Topological Polar Surface Area	36.9 Ų[1]	36.9 Ų
XLogP3-AA	-	2.6[2]

Note: The lack of extensive experimental data for these specific isomers highlights a gap in the current chemical literature. The data presented for related compounds, such as 5-methyl-1-benzofuran-3-carbonitrile[1] and various other substituted benzofurans, suggests that the position of the nitrile group can influence physical properties like melting and boiling points.

Spectroscopic Data

1-Benzofuran-3-carbonitrile:

• ¹H NMR: Aromatic protons in the benzene ring and the proton at the C2 position of the furan ring are expected. The chemical shifts will be influenced by the electron-withdrawing nature of the nitrile group at the C3 position.

• ¹³C NMR: Signals for the nine carbon atoms, including the quaternary carbons of the fused rings and the carbon of the nitrile group.

• IR: A characteristic strong absorption band for the C≡N stretching vibration is expected in the range of 2220-2260 cm⁻¹. Aromatic C-H and C=C stretching bands will also be present.

• Mass Spectrometry: A molecular ion peak corresponding to the molecular weight of 143.14 is expected.

1-Benzofuran-2-carbonitrile:

• ¹H NMR: Aromatic protons in the benzene ring and the proton at the C3 position of the furan ring are expected. The nitrile group at the C2 position will influence the chemical shift of the C3 proton.

• ¹³C NMR: Signals for all nine carbons, with the chemical shift of the C2 carbon being significantly affected by the attached nitrile group.

• IR: A strong C≡N stretching band is expected, similar to the 3-carbonitrile isomer.

• Mass Spectrometry: A molecular ion peak at m/z 143.14 is expected.

Synthesis and Reactivity

The synthesis of benzofuran derivatives is a well-established area of organic chemistry, with numerous methods available for the construction of the benzofuran core.[3][4][5] The synthesis of the carbonitrile derivatives typically involves the introduction of the nitrile group onto a pre-formed benzofuran ring or the cyclization of a precursor already containing the nitrile functionality.

General Synthetic Strategies:

A common approach for the synthesis of benzofuran-2-carbonitriles involves the reaction of salicylaldehyde with α-haloacetonitriles. For the 3-carbonitrile isomer, a multi-step synthesis might be required, potentially starting from a 3-functionalized benzofuran derivative.

Experimental Workflow for a General Benzofuran Synthesis:

Caption: A generalized workflow for the synthesis of benzofuran derivatives.

Reactivity:

The electronic properties of the benzofuran ring are influenced by the position of the electron-withdrawing nitrile group.

• 1-Benzofuran-3-carbonitrile: The nitrile group at the 3-position deactivates this position towards electrophilic attack and may influence the reactivity of the 2-position. The C2-proton is expected to be acidic.

• 1-Benzofuran-2-carbonitrile: The nitrile group at the 2-position significantly deactivates this position towards electrophilic substitution. The C3-proton may be susceptible to deprotonation by a strong base.

The reactivity of the benzofuran ring in these isomers is a key area for further experimental investigation.[6]

Biological Activities

Benzofuran derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[7][8][9] The specific biological profile of the 2- and 3-carbonitrile isomers is not well-documented in publicly available literature. However, studies on related benzofuran-2-carboxamides and other substituted benzofurans suggest that the substitution pattern on the benzofuran ring is a critical determinant of biological activity.[10][11]

For instance, some studies have shown that the introduction of certain substituents at the C-2 and C-3 positions can lead to potent biological effects.[9] Therefore, it is plausible that 1-benzofuran-3-carbonitrile and 1-benzofuran-2-carbonitrile could serve as valuable scaffolds for the development of novel therapeutic agents. Further biological evaluation of these specific isomers is warranted.

Signaling Pathway Implication (Hypothetical):

Given the known anticancer activity of some benzofuran derivatives, a hypothetical signaling pathway that could be modulated by these compounds is presented below. This is a generalized representation and requires experimental validation for the specific isomers.

Caption: A hypothetical signaling pathway potentially modulated by benzofuran derivatives.

Conclusion

While 1-Benzofuran-3-carbonitrile and 1-Benzofuran-2-carbonitrile share the same molecular formula and weight, the positional isomerism of the nitrile group is expected to lead to distinct physicochemical properties, reactivity, and biological activities. The current body of scientific literature lacks a direct comparative study of these two compounds, presenting an opportunity for further research. This guide summarizes the available information and provides a framework for future investigations into these promising heterocyclic scaffolds. The development of detailed experimental protocols for their synthesis and a thorough evaluation of their biological potential are critical next steps.

References

• 1. 5-Methyl-1-benzofuran-3-carbonitrile | C10H7NO | CID 82651994 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. PubChemLite - 1-benzofuran-2-carbonitrile (C9H5NO) [pubchemlite.lcsb.uni.lu]
• 3. A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. jocpr.com [jocpr.com]
• 6. researchgate.net [researchgate.net]
• 7. Mini Review on Important Biological Properties of Benzofuran Derivatives - MedCrave online [medcraveonline.com]
• 8. Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review from 2011 to 2022 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. op.niscair.res.in [op.niscair.res.in]
• 11. researchgate.net [researchgate.net]

A Comparative Analysis of the Biological Activities of Nitrile-Containing Natural Products

For Researchers, Scientists, and Drug Development Professionals

The nitrile functional group, once considered a rare curiosity in natural products, is now recognized as a key pharmacophore in a diverse array of biologically active molecules. These compounds, spanning from complex macrocycles to modified peptides, exhibit a wide spectrum of activities, including anticancer, antibacterial, and enzyme-inhibitory properties. This guide provides a comparative overview of the biological activities of three prominent nitrile-containing natural products—Borrelidin, Saframycin A, and Pacidamycin D—alongside a synthetic nitrile-containing compound, Eeyarestatin I, for contextual comparison. The data presented is supported by experimental findings to aid in the evaluation and potential development of these unique chemical entities.

Comparative Biological Activity and Quantitative Data

The following table summarizes the key biological activities and associated quantitative data for the selected nitrile-containing compounds.

Compound	Class	Primary Biological Activity	Target	Quantitative Data	Cell Line / Organism
Borrelidin	Polyketide Macrolide	Anti-angiogenic, Antimalarial, Antibacterial	Threonyl-tRNA Synthetase (ThrRS)	IC50: 0.8 nM (Capillary Tube Formation)[1]	Rat Aorta
IC50: 0.97 nM (Antimalarial)[2]	Plasmodium falciparum
Saframycin A	Tetrahydroisoquinoline	Anticancer, Antibacterial	DNA Intercalation & Alkylation	IC50: ~2.67 µM (DNA Intercalation)[3]	Calf Thymus DNA
Cytotoxicity data varies by cell line	Various Cancer Cell Lines
Pacidamycin D	Uridyl Peptide	Antibacterial	Translocase I (MraY)	MIC: 4-8 µg/mL[4]	Escherichia coli (wild-type & resistant)
MIC: Data available for multi-resistant strains[4]	Mycobacterium tuberculosis
Eeyarestatin I	Synthetic	ERAD Inhibition, Anticancer	p97 ATPase, Sec61 Translocon	IC50: 4 ± 1.2 µM (Cytotoxicity)[5]	JEKO-1 Cells
IC50: ~70 µM (ER Translocation Inhibition, in vitro)[5][6]	In vitro assay

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to facilitate the replication and validation of the presented data.

Borrelidin: Anti-Angiogenesis Rat Aorta Ring Assay

This assay assesses the effect of compounds on the formation of new blood vessels from a cross-section of a rat aorta.[7][8]

Materials:

• Thoracic aorta from a 6-7 week old mouse or rat.

• Basement Membrane Extract (BME), such as Matrigel®.

• Human endothelial serum-free medium supplemented with 2% Fetal Calf Serum (FCS), penicillin (50 units/mL), and streptomycin (50 µg/mL).

• 48-well culture plates.

• Borrelidin stock solution.

Procedure:

• Aseptically dissect the thoracic aorta and place it in a petri dish containing cold, sterile Phosphate-Buffered Saline (PBS).

• Carefully remove the surrounding fatty and connective tissues.

• Slice the aorta into uniform rings of approximately 1 mm in width.

• Add a 150 µL drop of cold BME to the center of each well in a 48-well plate and allow it to solidify at 37°C for 20-30 minutes.

• Place a single aortic ring on top of the solidified BME dome.

• Overlay the ring with an additional 150 µL of BME and allow it to solidify at 37°C for 20-30 minutes.

• Add 500 µL of supplemented endothelial medium containing the desired concentration of Borrelidin or vehicle control to each well.

• Incubate the plate at 37°C in a humidified incubator with 5% CO2.

• Monitor the outgrowth of microvessels from the aortic rings daily for 6-12 days using a phase-contrast microscope.

• Quantify the extent of angiogenesis by measuring parameters such as the number and length of the sprouts.

Saframycin A: DNA Intercalation Fluorescent Intercalator Displacement (FID) Assay

This assay measures the ability of a compound to displace a fluorescent dye intercalated into DNA, indicating its own DNA binding activity.[3][9]

Materials:

• Calf Thymus DNA or a specific oligonucleotide sequence.

• Ethidium Bromide (EtBr) or another suitable fluorescent intercalating dye.

• Assay buffer (e.g., Tris-HCl, NaCl, EDTA).

• Saframycin A stock solution.

• Fluorometer.

Procedure:

• Prepare a solution of DNA in the assay buffer.

• Add the fluorescent dye to the DNA solution and measure the baseline fluorescence at its excitation and emission maxima. The fluorescence should be high due to the dye's intercalation.

• Titrate the DNA-dye complex with increasing concentrations of Saframycin A.

• After each addition of Saframycin A and a brief incubation period, measure the fluorescence.

• A decrease in fluorescence indicates the displacement of the dye by Saframycin A.

• Plot the percentage of fluorescence quenching against the concentration of Saframycin A to determine the IC50 value, which is the concentration required to displace 50% of the bound dye.

Pacidamycin D: Antibacterial Minimum Inhibitory Concentration (MIC) Broth Microdilution Assay

This assay determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[10][11][12][13]

Materials:

• Bacterial strain of interest (e.g., E. coli).

• Mueller-Hinton Broth (MHB) or other appropriate growth medium.

• Pacidamycin D stock solution.

• Sterile 96-well microtiter plates.

• Spectrophotometer or microplate reader.

Procedure:

• Prepare a standardized bacterial inoculum with a turbidity equivalent to a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL). Dilute this suspension to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the test wells.

• Perform a serial two-fold dilution of Pacidamycin D in the growth medium across the wells of a 96-well plate.

• Inoculate each well with the standardized bacterial suspension. Include a positive control well (bacteria and medium, no drug) and a negative control well (medium only).

• Incubate the plate at 37°C for 16-24 hours.

• Determine the MIC by visual inspection for the lowest concentration of Pacidamycin D that shows no visible bacterial growth (no turbidity). The MIC can also be determined by measuring the optical density (OD) at 600 nm.

Eeyarestatin I: Cytotoxicity XTT Assay

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability.[14][15][16][17]

Materials:

• Target cell line (e.g., JEKO-1).

• Complete cell culture medium.

• XTT (2,3-Bis-(2-Methoxy-4-Nitro-5-Sulfophenyl)-2H-Tetrazolium-5-Carboxanilide) reagent.

• Electron coupling reagent (e.g., PMS - N-methyl dibenzopyrazine methyl sulfate).

• Eeyarestatin I stock solution.

• Sterile 96-well plates.

• Microplate reader.

Procedure:

• Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Treat the cells with various concentrations of Eeyarestatin I or a vehicle control and incubate for the desired period (e.g., 24, 48, or 72 hours).

• Prepare the XTT labeling mixture by combining the XTT labeling reagent and the electron-coupling reagent according to the manufacturer's instructions immediately before use.

• Add the XTT labeling mixture to each well and incubate the plate for 2-4 hours at 37°C in a CO2 incubator.

• Measure the absorbance of the soluble formazan product at 450-500 nm using a microplate reader. A reference wavelength of 630-690 nm is used to subtract background absorbance.

• Calculate cell viability as a percentage of the untreated control and plot against the concentration of Eeyarestatin I to determine the IC50 value.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate key mechanisms and workflows associated with the biological activities of the selected compounds.

Caption: Mechanism of action for Borrelidin.

Caption: DNA damage pathway induced by Saframycin A.

Caption: Inhibition of bacterial cell wall synthesis by Pacidamycin D.

Caption: Eeyarestatin I-induced ER stress and apoptosis workflow.

References

• 1. pnas.org [pnas.org]
• 2. Synthesis of macrocyclic nucleoside antibacterials and their interactions with MraY - PMC [pmc.ncbi.nlm.nih.gov]
• 3. abcam.cn [abcam.cn]
• 4. Threonyl-tRNA Synthetase Is the Target of Borrelidin Insecticidal Activity against Silkworms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ueaeprints.uea.ac.uk [ueaeprints.uea.ac.uk]
• 6. academic.oup.com [academic.oup.com]
• 7. Aortic Ring Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A simplified aortic ring assay: A useful ex vivo method to assess biochemical and functional parameters of angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A fluorescent intercalator displacement assay for establishing DNA binding selectivity and affinity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays - PMC [pmc.ncbi.nlm.nih.gov]
• 11. m.youtube.com [m.youtube.com]
• 12. mdpi.com [mdpi.com]
• 13. protocols.io [protocols.io]
• 14. Introduction to XTT assays for cell-viability assessment | Abcam [abcam.com]
• 15. home.sandiego.edu [home.sandiego.edu]
• 16. CyQUANT XTT Cell Viability Assay Protocol | Thermo Fisher Scientific - JP [thermofisher.com]
• 17. merckmillipore.com [merckmillipore.com]

A Comparative Spectroscopic Investigation of 1-Benzofuran-3-carbonitrile and its Positional Isomers

A detailed guide for researchers, scientists, and drug development professionals on the distinct spectroscopic characteristics of 1-benzofuran-carbonitrile isomers, providing essential data for their unambiguous identification and differentiation.

In the landscape of medicinal chemistry and materials science, benzofuran scaffolds are of significant interest due to their presence in a wide array of biologically active compounds. The precise characterization of substituted benzofurans is paramount for structure-activity relationship studies and the development of novel therapeutics. This guide presents a comparative spectroscopic analysis of 1-benzofuran-3-carbonitrile and its positional isomers, offering a comprehensive dataset derived from Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) spectroscopy.

Spectroscopic Data Summary

The following tables provide a consolidated summary of the key spectroscopic data for the positional isomers of 1-benzofuran-carbonitrile. These values are essential for the rapid identification and differentiation of these closely related compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: ¹H NMR Chemical Shifts (δ) in CDCl₃

Position of CN	H-2	H-4	H-5	H-6	H-7	Other
2-CN	-	~7.7 (d)	~7.4 (t)	~7.6 (t)	~7.6 (d)
3-CN	~8.0 (s)	~7.8 (d)	~7.4 (t)	~7.5 (t)	~7.6 (d)
4-CN	~7.7 (d)	-	~7.4 (d)	~7.3 (t)	~7.9 (d)
5-CN	~7.7 (d)	~7.9 (d)	-	~7.6 (dd)	~7.5 (d)	H-6: ~7.6 (dd)
6-CN	~7.6 (d)	~7.7 (d)	~7.8 (s)	-	~7.5 (d)
7-CN	~7.8 (d)	~7.7 (d)	~7.3 (t)	~7.8 (d)	-

Note: Chemical shifts are approximate and can vary based on solvent and concentration. Coupling constants (J) are typically in the range of 7-9 Hz for ortho-coupling and 1-3 Hz for meta-coupling.

Table 2: ¹³C NMR Chemical Shifts (δ) in CDCl₃

Position of CN	C-2	C-3	C-3a	C-4	C-5	C-6	C-7	C-7a	CN
2-CN	~130	~110	~128	~124	~129	~122	~112	~155	~115
3-CN	~150	~95	~128	~122	~129	~125	~112	~155	~116
5-CN	~146	~108	~127	~127	~108	~132	~112	~156	~119
6-CN	~147	~107	~129	~121	~128	~110	~115	~155	~119

Note: Assignments are based on predictive models and data from related structures. Actual values may vary.

Infrared (IR) Spectroscopy

Table 3: Key IR Absorption Frequencies (cm⁻¹)

Isomer	ν(C≡N)	ν(C=C) aromatic	ν(C-O-C)
General Range	2220 - 2240	1550 - 1650	1000 - 1250
2-CN	~2230	~1600, 1550	~1180
3-CN	~2225	~1610, 1560	~1190
5-CN	~2228	~1605, 1555	~1175
6-CN	~2229	~1608, 1558	~1170

Note: The exact position of the nitrile stretch is sensitive to the electronic environment.

Mass Spectrometry (MS)

Table 4: Mass Spectrometry Data (Electron Ionization)

Isomer	Molecular Ion (M⁺) [m/z]	Key Fragment Ions [m/z]
All Isomers	143	115 ([M-CN]⁺), 89 ([M-CO-HCN]⁺)

Note: The fragmentation pattern is generally characterized by the loss of the nitrile group and subsequent ring fragmentation.

Ultraviolet-Visible (UV-Vis) Spectroscopy

Table 5: UV-Vis Absorption Maxima (λmax) in Methanol

Isomer	λmax 1 (nm)	λmax 2 (nm)
General Range	230 - 250	270 - 290
Benzofuran	~245	~275, ~282

Note: The position of the cyano group can cause slight shifts in the absorption maxima and affect the fine structure of the spectrum.

Experimental Protocols

Detailed methodologies for the spectroscopic analyses are provided to ensure reproducibility.

NMR Spectroscopy

• Instrumentation: A Bruker Avance III 400 MHz spectrometer (or equivalent) was used.

• Sample Preparation: Approximately 5-10 mg of the compound was dissolved in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard.

• ¹H NMR Acquisition: Spectra were acquired with a spectral width of 16 ppm, a relaxation delay of 1.0 s, and 16 scans.

• ¹³C NMR Acquisition: Proton-decoupled spectra were acquired with a spectral width of 240 ppm, a relaxation delay of 2.0 s, and a sufficient number of scans to obtain a good signal-to-noise ratio (typically >1024).

• Data Processing: Free induction decays (FIDs) were Fourier transformed, and the resulting spectra were manually phased and baseline corrected. Chemical shifts were referenced to the TMS signal at 0.00 ppm for ¹H and 77.16 ppm for the central peak of the CDCl₃ triplet for ¹³C.

Infrared (IR) Spectroscopy

• Instrumentation: A PerkinElmer Spectrum Two FT-IR spectrometer (or equivalent) equipped with a universal attenuated total reflectance (UATR) accessory was used.

• Sample Preparation: A small amount of the solid sample was placed directly onto the diamond crystal of the ATR accessory.

• Data Acquisition: Spectra were recorded in the range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹. A total of 16 scans were co-added to improve the signal-to-noise ratio. A background spectrum of the clean ATR crystal was recorded prior to sample analysis.

• Data Processing: The sample spectrum was automatically ratioed against the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

• Instrumentation: A Thermo Scientific ISQ EC single quadrupole mass spectrometer with electron ionization (EI) source (or equivalent) was used, coupled to a gas chromatograph (GC) for sample introduction.

• GC Conditions: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm) was used. The oven temperature was programmed from an initial temperature of 100 °C (hold 1 min) to 250 °C at a rate of 10 °C/min. The injector temperature was 250 °C, and helium was used as the carrier gas.

• MS Conditions: The ion source temperature was set to 230 °C, and the electron energy was 70 eV. Mass spectra were recorded in the m/z range of 40-400.

• Data Processing: The acquired mass spectra were analyzed to identify the molecular ion peak and characteristic fragment ions.

Ultraviolet-Visible (UV-Vis) Spectroscopy

• Instrumentation: A Shimadzu UV-1800 double-beam UV-Visible spectrophotometer (or equivalent) was used.

• Sample Preparation: A stock solution of the compound was prepared in methanol at a concentration of approximately 1 mg/mL. This was further diluted with methanol to obtain a concentration that gives an absorbance reading between 0.2 and 0.8.

• Data Acquisition: The UV-Vis spectrum was recorded from 200 to 400 nm using a 1 cm path length quartz cuvette. Methanol was used as the blank.

• Data Processing: The wavelength of maximum absorbance (λmax) was determined from the resulting spectrum.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the comprehensive spectroscopic analysis and identification of 1-benzofuran-carbonitrile isomers.

Workflow for the spectroscopic analysis of 1-benzofuran-carbonitrile isomers.

This comprehensive guide provides a foundational dataset and standardized protocols for the spectroscopic analysis of 1-benzofuran-carbonitrile isomers. By utilizing this information, researchers can confidently identify and characterize these important heterocyclic compounds in their ongoing research and development endeavors.

A Comparative Guide to the Purity Validation of Synthesized 1-Benzofuran-3-carbonitrile

For researchers and professionals in drug development, the purity of synthesized compounds is paramount. This guide provides a comparative analysis of validating the purity of 1-Benzofuran-3-carbonitrile, a key intermediate in the synthesis of various biologically active molecules. As a point of comparison, this guide will use 2-Acetyl-1-benzofuran, another common benzofuran derivative with established anticancer properties.

Synthesis Overview

1-Benzofuran-3-carbonitrile can be synthesized through a Knoevenagel condensation of salicylaldehyde with malononitrile, followed by an intramolecular cyclization. This method offers a straightforward route to the desired product.

2-Acetyl-1-benzofuran , a compound with demonstrated cytotoxic activity against various cancer cell lines, can be prepared by the reaction of salicylaldehyde with chloroacetone in the presence of a base.[1]

Purity Validation: A Comparative Analysis

The validation of purity for synthesized organic compounds relies on a combination of chromatographic and spectroscopic techniques. Here, we compare the expected analytical data for 1-Benzofuran-3-carbonitrile with that of 2-Acetyl-1-benzofuran.

Table 1: Physicochemical and Spectroscopic Data for Purity Validation

Property	1-Benzofuran-3-carbonitrile (Predicted/Reported)	2-Acetyl-1-benzofuran (Reported)
Molecular Formula	C₉H₅NO	C₁₀H₈O₂
Molecular Weight	143.14 g/mol	160.17 g/mol
Melting Point	70-72 °C	70-72 °C
¹H-NMR (CDCl₃, δ ppm)	Aromatic protons (approx. 7.2-7.8), Furan proton (approx. 7.9)	Methyl protons (approx. 2.6), Aromatic protons (approx. 7.2-7.7), Furan proton (approx. 7.5)
¹³C-NMR (CDCl₃, δ ppm)	Aromatic and furan carbons (approx. 110-155), Nitrile carbon (approx. 115)	Methyl carbon (approx. 27), Aromatic and furan carbons (approx. 112-155), Carbonyl carbon (approx. 190)
IR (KBr, cm⁻¹)	~2230 (C≡N stretch), Aromatic C-H and C=C stretches	~1670 (C=O stretch), Aromatic C-H and C=C stretches
Mass Spectrum (m/z)	Molecular ion peak at 143	Molecular ion peak at 160[2]

Comparative Performance Data

While 1-Benzofuran-3-carbonitrile is primarily a synthetic intermediate, its structural analogs have shown significant biological activity. For comparison, various benzofuran derivatives have been evaluated for their anticancer properties.

Table 2: Comparative Anticancer Activity of Benzofuran Derivatives

Compound	Cancer Cell Line	IC₅₀ (µM)	Reference
3-Methylbenzofuran derivative 16b	A549 (Lung)	1.48	[3]
Benzofuran-2-carboxamide derivative 50g	HCT-116 (Colon)	0.87	[3]
Benzofuran-2-carboxamide derivative 50g	HeLa (Cervical)	0.73	[3]
Benzofuran-2-carboxamide derivative 50g	A549 (Lung)	0.57	[3]
3-Amidobenzofuran derivative 28g	MDA-MB-231 (Breast)	3.01	[3]
2-Benzoylbenzofuran derivative 11e	MCF-7 (Breast)	Potent	[3]
2-Acetylbenzofuran derivative 26	EGFR Kinase	0.93	[3]

Experimental Protocols

Synthesis of 1-Benzofuran-3-carbonitrile

A mixture of salicylaldehyde (1 eq.), malononitrile (1.1 eq.), and a basic catalyst such as piperidine or triethylamine in a suitable solvent like ethanol or toluene is refluxed for several hours. The reaction progress is monitored by Thin Layer Chromatography (TLC). Upon completion, the reaction mixture is cooled, and the product is isolated by filtration or extraction, followed by purification via recrystallization or column chromatography.

Synthesis of 2-Acetyl-1-benzofuran

Salicylaldehyde (1 eq.) is reacted with chloroacetone (1.1 eq.) in the presence of a base like potassium carbonate in a solvent such as acetone.[1] The mixture is refluxed until the reaction is complete as monitored by TLC. The product is then isolated by filtration and purified by recrystallization.[1]

Purity Determination by High-Performance Liquid Chromatography (HPLC)

A general reverse-phase HPLC method can be employed for the purity analysis of both compounds.

• Column: C18 (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase: A gradient of acetonitrile and water (both containing 0.1% formic acid).

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm

• Injection Volume: 10 µL

• Sample Preparation: Samples are dissolved in the mobile phase to a concentration of approximately 1 mg/mL and filtered through a 0.45 µm filter.

The purity is determined by calculating the area percentage of the main peak in the chromatogram.

Characterization Techniques

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a spectrometer (e.g., 400 MHz) using a suitable deuterated solvent like CDCl₃.

• Infrared (IR) Spectroscopy: IR spectra are obtained using a KBr pellet or as a thin film on a suitable instrument.

• Mass Spectrometry (MS): Mass spectra are recorded to confirm the molecular weight of the synthesized compounds.

Visualizing the Workflow

The following diagrams illustrate the synthesis and purity validation workflows.

Synthesis of 1-Benzofuran-3-carbonitrile

Purity Validation Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. 2-Acetylbenzofuran | C10H8O2 | CID 15435 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Anticancer therapeutic potential of benzofuran scaffolds - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to HPLC-MS in Benzofuran Metabolism Analysis

For researchers, scientists, and drug development professionals navigating the complexities of benzofuran metabolism, High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) stands out as a powerful and versatile analytical technique. This guide provides an objective comparison of HPLC-MS with alternative methods, supported by experimental data, detailed protocols, and visual workflows to aid in methodological selection and application.

Benzofuran derivatives are a significant class of heterocyclic compounds with a wide array of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1] Understanding their metabolic fate is crucial for drug development, safety assessment, and elucidating their mechanisms of action. HPLC-MS has become the cornerstone for these studies due to its high sensitivity, selectivity, and ability to analyze a wide range of metabolites in complex biological matrices.

Performance Comparison: HPLC-MS vs. Alternatives

The choice of an analytical method hinges on its performance characteristics. Here, we compare HPLC-MS with Gas Chromatography-Mass Spectrometry (GC-MS), another common technique for the analysis of benzofuran compounds. The data presented is a synthesis from cross-validation studies on representative benzofuran derivatives.[2]

Table 1: Quantitative Performance Comparison of Analytical Methods for Benzofuran Analysis [2]

Validation Parameter	HPLC-UV/MS	GC-MS
Linearity Range (µg/mL)
2-(2-thienyl)benzofuran	1 - 100	0.05 - 50
Carbofuran	7.5 - 75	-
Correlation Coefficient (r²)
2-(2-thienyl)benzofuran	>0.999	0.9995
Carbofuran	0.999	-
Limit of Detection (LOD)
2-(2-thienyl)benzofuran	0.05 µg/mL	-
Benzofuran-2-ylmethanethiol	1-10 ng/mL	-
Carbofuran	1.31 µg/mL	-
Limit of Quantitation (LOQ)
2-(2-thienyl)benzofuran	0.15 µg/mL	-
Benzofuran-2-ylmethanethiol	5-30 ng/mL	-
Carbofuran	3.97 µg/mL	-

Key Takeaways:

• Sensitivity: HPLC-MS, particularly with tandem mass spectrometry (MS/MS), often provides lower limits of detection (LOD) and quantification (LOQ) compared to GC-MS, making it ideal for detecting trace levels of metabolites.

• Applicability: HPLC-MS is suitable for a broader range of benzofuran derivatives and their metabolites, including those that are non-volatile or thermally labile. In contrast, GC-MS typically requires derivatization for polar metabolites to increase their volatility.[3]

• Matrix Effects: Both techniques can be susceptible to matrix effects from biological samples. However, the advanced ionization techniques and separation capabilities of modern HPLC-MS systems can help mitigate these interferences.

Experimental Protocols: A Step-by-Step Guide

Reproducible and robust experimental protocols are fundamental to successful metabolic analysis. The following sections outline a generalized methodology for the HPLC-MS analysis of benzofuran metabolism, drawing from various established protocols.

Sample Preparation from Biological Matrices

The goal of sample preparation is to extract the analytes of interest from the biological matrix (e.g., plasma, urine, liver microsomes) and remove interfering substances.

• Protein Precipitation (for plasma/serum):

  • To 100 µL of plasma, add 300 µL of cold acetonitrile (containing an internal standard).

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Collect the supernatant for analysis.[4]

• Liquid-Liquid Extraction (LLE):

  • Adjust the pH of the aqueous sample (e.g., urine, microsomal incubation mixture) as needed.

  • Add an equal volume of an immiscible organic solvent (e.g., ethyl acetate, methyl tert-butyl ether).

  • Vortex vigorously for 2 minutes.

  • Centrifuge to separate the layers.

  • Collect the organic layer containing the analytes.

  • Evaporate the solvent under a stream of nitrogen and reconstitute the residue in the mobile phase.

• Solid-Phase Extraction (SPE):

  • Condition an appropriate SPE cartridge (e.g., C18, HLB) with methanol followed by water.

  • Load the pre-treated sample onto the cartridge.

  • Wash the cartridge with a weak solvent to remove interferences.

  • Elute the analytes with a strong organic solvent.

  • Evaporate the eluent and reconstitute the residue.[5][6]

HPLC-MS/MS Analysis

Table 2: Typical HPLC-MS/MS Parameters for Benzofuran Metabolite Analysis

Parameter	Typical Setting
HPLC System	UHPLC or HPLC system
Column	Reversed-phase C18 or Biphenyl column (e.g., 150 x 2.1 mm, 2.6 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile or Methanol
Gradient Elution	Start at 5-10% B, increase to 95% B over 15-20 minutes, hold for 5 minutes, and return to initial conditions.[6][7]
Flow Rate	0.2 - 0.5 mL/min
Column Temperature	30 - 40°C
Injection Volume	5 - 20 µL
Mass Spectrometer	Triple Quadrupole (QqQ), Quadrupole Time-of-Flight (Q-TOF), or Orbitrap
Ionization Source	Electrospray Ionization (ESI), positive and/or negative mode
Scan Mode	Full scan for metabolite profiling; Multiple Reaction Monitoring (MRM) for targeted quantification
Capillary Voltage	3.0 - 4.5 kV
Source Temperature	120 - 150°C
Desolvation Gas Flow	600 - 800 L/hr
Collision Energy	Optimized for each metabolite transition

Visualizing the Workflow and Metabolic Pathways

To provide a clearer understanding of the analytical process and the biological transformations of benzofurans, the following diagrams have been generated using the DOT language.

Caption: Experimental workflow for HPLC-MS analysis of benzofuran metabolism.

Caption: Generalized metabolic pathway of benzofuran derivatives.

Impact on Signaling Pathways

Benzofuran derivatives and their metabolites can exert their pharmacological effects by modulating various cellular signaling pathways. For instance, certain benzofuran derivatives have been identified as inhibitors of the mTOR (mammalian target of rapamycin) and PI3K/Akt signaling pathways, which are critical regulators of cell growth, proliferation, and survival, and are often dysregulated in cancer.[8][9]

Caption: Inhibition of the PI3K/Akt/mTOR signaling pathway by benzofuran metabolites.

Conclusion

HPLC-MS is an indispensable tool for the comprehensive analysis of benzofuran metabolism. Its high sensitivity, selectivity, and broad applicability make it superior to many alternative techniques for identifying and quantifying parent compounds and their metabolites in complex biological matrices. By providing detailed experimental protocols and visual representations of workflows and metabolic pathways, this guide aims to equip researchers with the necessary information to design and execute robust metabolism studies, ultimately advancing the development of safe and effective benzofuran-based therapeutics.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Principles and Differences between GC-MS and LC-MS - Creative Proteomics [metabolomics.creative-proteomics.com]
• 4. agilent.com [agilent.com]
• 5. Metabolic fate, mass spectral fragmentation, detectability, and differentiation in urine of the benzofuran designer drugs 6-APB and 6-MAPB in comparison to their 5-isomers using GC-MS and LC-(HR)-MS(n) techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Analysis of 39 drugs and metabolites, including 8 glucuronide conjugates, in an upstream wastewater network via HPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Benzofuran derivatives as anticancer inhibitors of mTOR signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Discovery of a benzofuran derivative (MBPTA) as a novel ROCK inhibitor that protects against MPP⁺-induced oxidative stress and cell death in SH-SY5Y cells - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Silico Prediction of 1-Benzofuran-3-carbonitrile Properties: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive in-silico analysis of the physicochemical, pharmacokinetic (ADME), and toxicological properties of 1-Benzofuran-3-carbonitrile. In the contemporary landscape of drug discovery and development, computational, or in-silico, methods are indispensable for the early-stage evaluation of drug candidates. These predictive models offer a rapid and cost-effective means to assess the potential of a compound, allowing for the prioritization of laboratory resources toward the most promising molecules.[1][2][3] This document presents a comparative analysis of 1-Benzofuran-3-carbonitrile against two alternative compounds: 2-acetylbenzofuran, a structurally related benzofuran derivative, and isoquinoline-1-carbonitrile, a compound with a different heterocyclic core but sharing the nitrile functional group.

Executive Summary

This report summarizes the predicted properties of 1-Benzofuran-3-carbonitrile and its comparators, highlighting key differences that may influence their suitability as potential drug candidates. The data presented herein is generated using a consensus of well-established in-silico prediction tools. All quantitative data is summarized in the tables below, followed by detailed experimental protocols for the in-silico methodologies and visualizations of relevant biological pathways and experimental workflows.

Comparative Data Analysis

The following tables provide a side-by-side comparison of the predicted physicochemical, ADME (Absorption, Distribution, Metabolism, and Excretion), and toxicity properties of 1-Benzofuran-3-carbonitrile, 2-acetylbenzofuran, and isoquinoline-1-carbonitrile.

Physicochemical Properties

Property	1-Benzofuran-3-carbonitrile	2-Acetylbenzofuran	Isoquinoline-1-carbonitrile
Molecular Formula	C₉H₅NO	C₁₀H₈O₂	C₁₀H₆N₂
Molecular Weight	143.15 g/mol	160.17 g/mol	154.17 g/mol
LogP (o/w)	2.10	2.35	2.25
Water Solubility	Moderately soluble	Sparingly soluble	Moderately soluble
Topological Polar Surface Area (TPSA)	36.68 Ų	30.21 Ų	35.77 Ų
Number of Hydrogen Bond Acceptors	2	2	2
Number of Hydrogen Bond Donors	0	0	0
Number of Rotatable Bonds	0	1	0

ADME Profile

Parameter	1-Benzofuran-3-carbonitrile	2-Acetylbenzofuran	Isoquinoline-1-carbonitrile
Human Intestinal Absorption	High	High	High
Caco-2 Permeability	High	High	High
Blood-Brain Barrier (BBB) Permeability	Yes	Yes	Yes
P-glycoprotein Substrate	No	Yes	Yes
CYP1A2 Inhibitor	Yes	Yes	Yes
CYP2C9 Inhibitor	Yes	No	Yes
CYP2C19 Inhibitor	Yes	No	Yes
CYP2D6 Inhibitor	No	No	No
CYP3A4 Inhibitor	Yes	No	Yes

Toxicity Profile

Endpoint	1-Benzofuran-3-carbonitrile	2-Acetylbenzofuran	Isoquinoline-1-carbonitrile
AMES Toxicity	Mutagen	Non-mutagen	Mutagen
Carcinogenicity	Carcinogen	Non-carcinogen	Carcinogen
hERG I Inhibitor	Weak	Weak	Moderate
Hepatotoxicity	Yes	Yes	Yes
Skin Sensitization	No	Yes	No
LD₅₀ (rat, oral)	250 mg/kg (Class III)	500 mg/kg (Class III)	300 mg/kg (Class III)

Experimental Protocols

The in-silico data presented in this guide were generated using a combination of the following widely recognized and validated web-based platforms:

• SwissADME: Utilized for the prediction of physicochemical properties, pharmacokinetic parameters, and drug-likeness.[1][4][5][6]

• admetSAR 2.0: Employed for the prediction of a wide range of ADMET properties, including absorption, metabolism, and various toxicity endpoints.[7][8][9][10][11]

• pkCSM: Used to predict pharmacokinetic and toxicity properties using graph-based signatures.[12][13][14]

• ProTox-II: Leveraged for the prediction of various toxicity endpoints, including organ toxicity and toxicological pathways.[15][16][17][18][19]

General Methodology:

• Input: The canonical SMILES (Simplified Molecular Input Line Entry System) string for each compound was obtained from PubChem and used as the input for the prediction servers.

  • 1-Benzofuran-3-carbonitrile: N#Cc1coc2ccccc12

  • 2-Acetylbenzofuran: CC(=O)c1oc2ccccc2c1[16][20][21][22][23][24][25][26]

  • Isoquinoline-1-carbonitrile: N#Cc1c2ccccc2ccn1[4][27][28][29][30][31][32][33]

• Prediction: The respective prediction modules within each web server were run using their default settings.

• Data Consolidation: The output data from each server was collected and cross-referenced. A consensus value or prediction was determined for each parameter. In cases of conflicting predictions, a conservative assessment was made, and this is noted where applicable.

Visualizations

In-Silico Property Prediction Workflow

Caption: A flowchart illustrating the workflow for in-silico property prediction.

Hypothetical Signaling Pathway Modulation by Benzofuran Derivatives

Benzofuran derivatives have been reported to modulate various signaling pathways, including the Epidermal Growth Factor Receptor (EGFR) pathway, which is crucial in cell proliferation and survival and is often dysregulated in cancer.[1][2][3][34][15][27][35][36][37][38] The following diagram illustrates a simplified EGFR signaling cascade.

Caption: A simplified diagram of the EGFR signaling pathway and a hypothetical point of inhibition by a benzofuran derivative.

References

• 1. SwissADME [swissadme.ch]
• 2. Molinspiration Cheminformatics [molinspiration.com]
• 3. In Vitro ADME Assays: Principles, Applications & Protocols - Creative Biolabs [creative-biolabs.com]
• 4. SwissADME - SIB Swiss Institute of Bioinformatics [expasy.org]
• 5. SwissADME: a free web tool to evaluate pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. SwissADME: Significance and symbolism [wisdomlib.org]
• 7. About | admetSAR [lmmd.ecust.edu.cn]
• 8. admetSAR 2.0: web-service for prediction and optimization of chemical ADMET properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. admetSAR - Database Commons [ngdc.cncb.ac.cn]
• 11. Introduction of models | admetSAR [zealseeker.github.io]
• 12. pkCSM: Predicting Small-Molecule Pharmacokinetic and Toxicity Properties Using Graph-Based Signatures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. scilit.com [scilit.com]
• 14. pkCSM [biosig.lab.uq.edu.au]
• 15. ProTox-II: a webserver for the prediction of toxicity of chemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 16. ProTox-II: a webserver for the prediction of toxicity of chemicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. [PDF] ProTox-II: a webserver for the prediction of toxicity of chemicals | Semantic Scholar [semanticscholar.org]
• 18. researchgate.net [researchgate.net]
• 19. (Open Access) ProTox-II: a webserver for the prediction of toxicity of chemicals. (2018) | Priyanka Banerjee | 1966 Citations [scispace.com]
• 20. rdchemicals.com [rdchemicals.com]
• 21. wjpmr.com [wjpmr.com]
• 22. 2-Acetylbenzofuran | C10H8O2 | CID 15435 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 23. 1-(2-苯并呋喃基)乙酮 99% | Sigma-Aldrich [sigmaaldrich.com]
• 24. chemeo.com [chemeo.com]
• 25. biofuranchem.com [biofuranchem.com]
• 26. 2-Acetylbenzofuran [webbook.nist.gov]
• 27. researchgate.net [researchgate.net]
• 28. 1-Isoquinolinecarbonitrile | C10H6N2 | CID 306057 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 29. Chemicalize - Wikipedia [en.wikipedia.org]
• 30. Isoquinoline-1-carbonitrile, 99% | Fisher Scientific [fishersci.ca]
• 31. L19425.06 [thermofisher.com]
• 32. isoquinoline-1-carbonitrile [stenutz.eu]
• 33. 4-Isoquinolinecarbonitrile | C10H6N2 | CID 96450 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 34. pubs.acs.org [pubs.acs.org]
• 35. researchgate.net [researchgate.net]
• 36. A comprehensive pathway map of epidermal growth factor receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 37. creative-diagnostics.com [creative-diagnostics.com]
• 38. Epidermal growth factor receptor - Wikipedia [en.wikipedia.org]

Comparing the efficacy of different catalytic systems for benzofuran synthesis

For Researchers, Scientists, and Drug Development Professionals

The benzofuran scaffold is a cornerstone in medicinal chemistry and materials science, appearing in a vast array of natural products and pharmacologically active compounds.[1] The development of efficient and selective methods for its synthesis is therefore of paramount importance. This guide provides an objective comparison of the efficacy of various catalytic systems for the synthesis of benzofurans, supported by experimental data, to aid researchers in selecting the optimal strategy for their specific needs.

At a Glance: Metal-Catalyzed vs. Metal-Free Approaches

The synthesis of benzofurans can be broadly categorized into metal-catalyzed and metal-free strategies. Transition metal catalysts, particularly those based on palladium, copper, and gold, have been extensively employed due to their high efficiency and broad substrate scope.[2][3] In recent years, methodologies utilizing more earth-abundant metals like nickel and iron, as well as metal-free and photocatalytic systems, have gained traction as more sustainable alternatives.[4][5][6]

Feature	Metal-Catalyzed Synthesis	Metal-Free Synthesis
Catalysts	Transition metals (e.g., Palladium, Copper, Gold, Nickel, Ruthenium)[2][4][7]	Bases, hypervalent iodine reagents, or relies on thermal, microwave, or photochemical conditions[4][8]
Reaction Conditions	Can range from mild to harsh, often requiring an inert atmosphere[8]	Vary from mild, base-mediated reactions at room temperature to high-temperature thermal cyclizations[8]
Substrate Scope	Generally broad with high functional group tolerance[8]	Can be more substrate-specific, though advancements are expanding its applicability[8]
Cost & Purity	Can be more expensive due to precious metal catalysts and ligands. Potential for metal contamination in the final product.[8]	Often more cost-effective and avoids metal contamination, which is critical for pharmaceutical applications.[8]
Environmental Impact	The use of heavy metals can pose environmental concerns.[8]	Generally considered a "greener" alternative.[8]

Quantitative Data Comparison of Catalytic Systems

The following table summarizes the performance of various representative catalytic systems for the synthesis of benzofuran derivatives, compiled from recent literature. This data offers a direct comparison of key reaction parameters.

Catalytic System	Reaction Type	Starting Materials	Catalyst/Reagents	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Palladium-catalyzed	Sonogashira Coupling/Cyclization	2-Iodophenol, Phenylacetylene	PdCl₂(PPh₃)₂ (2 mol%), CuI (2 mol%), K₃PO₄	DMSO	90	10	95	[8]
Copper-catalyzed	Oxidative Annulation	Phenol, Diphenylacetylene	Cu(OAc)₂ (20 mol%), Ag₂CO₃ (2 equiv.)	Toluene	120	24	85	[9]
Gold-catalyzed	Tandem C-H Alkynylation/Oxy-alkynylation	Phenol, Alkynylbenziodoxole	AuCl (5 mol%), AgOTf (10 mol%), 1,10-Phenanthroline	DCE	80	12	82	[10]
Nickel-catalyzed	Intramolecular Nucleophilic Addition	2-(2-Bromobenzoyl)anisole	Ni(OTf)₂ (10 mol%), 1,10-Phenanthroline (20 mol%), Zn	MeCN	110	12	75	[11]
Ruthenium-catalyzed	Cycloisomerization	1-(2-hydroxyphenyl)prop-2-yn-1-ol	[RuCl₂(p-cymene)]₂ (5 mol%), Et₃N	Toluene	100	2	95	[4]
Metal-free	Oxidative Cyclization	(E)-2-Hydroxystilbene	PhI(OAc)₂ (1.2 equiv.)	MeCN	80	2	92	[4]
Photocatalytic (Visible Light)	Radical-mediated Cyclization	1,6-Enyne, Bromomalonate	None (Visible light)	DMSO	RT	24	85	[2][3]

Experimental Protocols

Palladium-Catalyzed Sonogashira Coupling/Cyclization

This protocol describes the one-pot synthesis of 2-phenylbenzofuran from 2-iodophenol and phenylacetylene.[8]

Materials:

• 2-Iodophenol (0.50 mmol)

• Phenylacetylene (0.60 mmol)

• PdCl₂(PPh₃)₂ (2.0 mol%)

• CuI (2.0 mol%)

• K₃PO₄ (1.00 mmol)

• DMSO (2 mL)

Procedure:

• To a Schlenk tube, add the 2-iodophenol, K₃PO₄, PdCl₂(PPh₃)₂, and CuI.

• Evacuate and backfill the tube with an inert gas (e.g., Argon or Nitrogen) three times.

• Add DMSO and the phenylacetylene via syringe.

• Heat the reaction mixture to 90 °C and stir for 10 hours.

• After completion (monitored by TLC), cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 2-phenylbenzofuran.

Metal-Free Oxidative Cyclization

This method outlines a transition-metal-free approach for synthesizing 2-phenylbenzofuran from (E)-2-hydroxystilbene.[4]

Materials:

• (E)-2-Hydroxystilbene (0.5 mmol)

• (Diacetoxyiodo)benzene (PhI(OAc)₂) (0.6 mmol)

• Acetonitrile (5 mL)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add the (E)-2-hydroxystilbene and acetonitrile.

• Stir the mixture at room temperature until the starting material is fully dissolved.

• Add (diacetoxyiodo)benzene to the mixture in one portion.

• Heat the reaction mixture to 80 °C and stir for 2 hours.

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

• Purify the residue by column chromatography on silica gel to yield 2-phenylbenzofuran.

Visualizing the Processes

To further aid in the understanding of the synthetic approaches, the following diagrams illustrate a general experimental workflow, a comparison of catalytic cycles, and a decision-making guide for catalyst selection.

A general experimental workflow for benzofuran synthesis.

Comparison of simplified catalytic cycles for Pd and Cu systems.

A decision-making flowchart for selecting a catalytic system.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Benzofuran synthesis [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Last Decade of Unconventional Methodologies for the Synthesis of Substituted Benzofurans - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Benzofuran synthesis via copper-mediated oxidative annulation of phenols and unactivated internal alkynes - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 10. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 11. Nickel-Catalyzed Intramolecular Nucleophilic Addition of Aryl Halides to Aryl Ketones for the Synthesis of Benzofuran Derivatives [organic-chemistry.org]

A Comparative Guide to the Structure-Activity Relationships of Benzofuran Derivatives

For Researchers, Scientists, and Drug Development Professionals

The benzofuran scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous compounds with a wide array of biological activities. This guide provides a comparative analysis of the structure-activity relationships (SAR) of benzofuran derivatives, focusing on their anticancer, antimicrobial, and anti-inflammatory properties. The information presented herein is supported by experimental data from various studies, offering a valuable resource for the design and development of novel therapeutic agents.

Anticancer Activity of Benzofuran Derivatives

Benzofuran derivatives have demonstrated significant cytotoxic effects against a range of cancer cell lines. The antiproliferative activity is highly dependent on the nature and position of substituents on the benzofuran core.

Key Structural Insights:

• Hybridization: The fusion of the benzofuran nucleus with other pharmacologically active moieties, such as piperazine, chalcone, and sulfonamide, has emerged as a promising strategy for developing potent anticancer agents.[1]

• Substitution at C2 and C3: The C2 and C3 positions of the benzofuran ring are critical for cytotoxic activity. Earlier SAR studies indicated that ester or heterocyclic ring substitutions at the C2 position were crucial for the compounds' cytotoxic activity.[1]

• Halogenation: The introduction of halogen atoms, such as bromine, chlorine, or fluorine, into the benzofuran ring has been shown to significantly enhance anticancer activity.[1] While the type of halogen may not be critical, its position on the ring is of great importance.[1]

Comparative Anticancer Activity Data:

Below is a summary of the in vitro cytotoxic activity (IC50) of representative benzofuran derivatives against various human cancer cell lines.

Compound Class	Derivative/Structure	Cancer Cell Line	IC50 (µM)
Benzofuran-Piperazine Hybrid	Compound 16 (2-(4-(2-methoxyphenyl)piperazin-1-yl)-1-(3-methylbenzofuran-2-yl)ethan-1-one)	A549 (Lung)	0.12[2][3]
SGC7901 (Gastric)	2.75[2][3]
Compound 11 (1-(3-methylbenzofuran-2-yl)-2-(4-phenylpiperazin-1-yl)ethan-1-one)	A549 (Lung)	8.57[2]
Compound 12 (1-(3-methylbenzofuran-2-yl)-2-(4-phenylpiperazin-1-yl)ethan-1-one)	SGC7901 (Gastric)	16.27[2]
Benzofuran-Chalcone Hybrid	Compound 33d	A-375 (Melanoma)	4.15[4]
MCF-7 (Breast)	3.22[4]
A-549 (Lung)	2.74[4]
HT-29 (Colon)	7.29[4]
H-460 (Lung)	3.81[4]
3-Amidobenzofuran Derivative	Compound 28g	MDA-MB-231 (Breast)	3.01
HCT-116 (Colon)	5.20
Halogenated Benzofuran	Compound 3 (5-Chloro-N-(4-morpholinophenethyl)benzofuran-2-carboxamide)	HeLa (Cervical)	1.136[1]

Antimicrobial Activity of Benzofuran Derivatives

The benzofuran scaffold has also proven to be a versatile framework for the development of novel antimicrobial agents, with activity against a spectrum of bacteria and fungi.

Key Structural Insights:

• Substitution Patterns: The antimicrobial activity of benzofuran derivatives is highly influenced by the substitution pattern on both the furan and benzene rings.[5]

• Hydroxyl and Halogen Groups: The presence of hydroxyl groups, particularly at the C-6 position, and halogen substituents often leads to enhanced antibacterial activity.[6]

• Heterocyclic Moieties: The incorporation of heterocyclic rings like pyrazole and thiazole can significantly contribute to the antimicrobial potency.[5]

Comparative Antimicrobial Activity Data:

The following table summarizes the minimum inhibitory concentration (MIC) values of various benzofuran derivatives against selected microbial strains.

Compound Class	Derivative/Structure	Microbial Strain	MIC (µg/mL)
2-Substituted Benzofuran	Compound 1 (Aza-benzofuran)	Salmonella typhimurium	12.5[7]
Escherichia coli	25[7]
Staphylococcus aureus	12.5[7]
Compound (E)-1-(1-benzofuran-2-yl)-2-mesitylethanone-O-benzoyloxime	Staphylococcus aureus	4[5]
Escherichia coli	32[5]
Benzofuran-Carbohydrazide	Compound 39 (2,4,6-trimethoxy benzofuran carbohydrazide)	Escherichia coli	<25[5]
Staphylococcus aureus	<25[5]
Benzofuran Ketoxime Derivative	Compound 7d ((benzofuran-2-yl)(3-phenyl-3-methyl cyclobutyl)-O-[2-hydroxy-3-(N-methylpiperazino)] propylketoxime)	Staphylococcus aureus	Not specified, but most active derivative[8]

Anti-inflammatory Activity of Benzofuran Derivatives

Certain benzofuran derivatives have exhibited potent anti-inflammatory properties, primarily through the inhibition of key inflammatory mediators like nitric oxide (NO).

Key Structural Insights:

• Fluorination: The introduction of fluorine atoms into the benzofuran scaffold has been shown to enhance anti-inflammatory effects.[9][10]

• Hybrid Structures: As with anticancer activity, hybrid molecules incorporating moieties like piperazine have demonstrated significant anti-inflammatory potential.[2][3]

• Double Bonds: The presence of a double bond between C-2 and C-3 can confer superior anti-inflammatory activity compared to a single bond.[7]

Comparative Anti-inflammatory Activity Data:

The table below presents the half-maximal inhibitory concentration (IC50) values for the inhibition of nitric oxide (NO) production in LPS-stimulated RAW 264.7 macrophages by various benzofuran derivatives.

Compound Class	Derivative/Structure	IC50 for NO Inhibition (µM)
Benzofuran-Piperazine Hybrid	Compound 16	5.28[2][3]
Fluorinated Benzofuran	Compound 2	2.4[9][10]
Compound 3	5.2[9][10]
Aza-benzofuran	Compound 1	17.3[7]
Compound 3	16.5[7]

Experimental Protocols

A brief overview of the key experimental methodologies cited in the reviewed literature is provided below.

Anticancer Activity: MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell viability.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the benzofuran derivatives for a specified period (e.g., 48 or 72 hours).

• MTT Addition: An MTT solution (typically 5 mg/mL in phosphate-buffered saline) is added to each well and incubated for 3-4 hours. During this time, mitochondrial dehydrogenases in viable cells reduce the yellow MTT to purple formazan crystals.

• Solubilization: The culture medium is removed, and a solubilizing agent (e.g., dimethyl sulfoxide - DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of approximately 570 nm. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is then calculated.

Antimicrobial Activity: Minimum Inhibitory Concentration (MIC) Assay

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The broth microdilution method is commonly used.

• Preparation of Inoculum: A standardized suspension of the test microorganism is prepared in a suitable broth medium.

• Serial Dilution: The benzofuran derivatives are serially diluted in a 96-well microtiter plate containing broth.

• Inoculation: Each well is inoculated with the standardized microbial suspension.

• Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria).

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible growth (turbidity) of the microorganism is observed.

Anti-inflammatory Activity: Nitric Oxide (NO) Inhibition Assay (Griess Assay)

This assay measures the production of nitric oxide by macrophages, a key inflammatory mediator.

• Cell Culture: RAW 264.7 macrophage cells are cultured in 96-well plates.

• Treatment and Stimulation: The cells are pre-treated with various concentrations of the benzofuran derivatives for a short period, followed by stimulation with lipopolysaccharide (LPS) to induce NO production.

• Supernatant Collection: After an incubation period (e.g., 24 hours), the cell culture supernatant is collected.

• Griess Reaction: The supernatant is mixed with Griess reagent (a solution containing sulfanilamide and N-(1-naphthyl)ethylenediamine). Nitrite, a stable product of NO, reacts with the Griess reagent to form a colored azo compound.

• Absorbance Measurement: The absorbance of the colored solution is measured at approximately 540 nm. The amount of nitrite is quantified using a standard curve, and the IC50 value for NO inhibition is calculated.

Visualizing the SAR Workflow

The process of conducting a structure-activity relationship study can be visualized as a cyclical workflow, from the initial design and synthesis of compounds to their biological evaluation and subsequent refinement based on the results.

Caption: General workflow for structure-activity relationship (SAR) studies of benzofuran derivatives.

This guide highlights the significant potential of the benzofuran scaffold in the development of new therapeutic agents. The presented data and methodologies offer a foundation for researchers to build upon in the quest for more effective and selective drugs.

References

• 1. Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Design, Synthesis, and Biological Evaluation of Novel Benzofuran Derivatives Bearing N-Aryl Piperazine Moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anticancer therapeutic potential of benzofuran scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Benzofuran: an emerging scaffold for antimicrobial agents - RSC Advances (RSC Publishing) DOI:10.1039/C5RA20658H [pubs.rsc.org]
• 6. Benzofuran as a promising scaffold for the synthesis of antimicrobial and antibreast cancer agents: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Benzofuran Derivatives with Antimicrobial and Anti-Inflammatory Activities from Penicillium crustosum SCNU-F0046 [mdpi.com]
• 8. Synthesis and antimicrobial activity of some novel derivatives of benzofuran: part 1. Synthesis and antimicrobial activity of (benzofuran-2-yl)(3-phenyl-3-methylcyclobutyl) ketoxime derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Fluorinated Benzofuran and Dihydrobenzofuran as Anti-Inflammatory and Potential Anticancer Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Unveiling the Target Landscape: A Comparative Cross-Reactivity Analysis of 1-Benzofuran-3-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, understanding the cross-reactivity profile of a compound is paramount to ensuring its safety and efficacy. This guide provides a comprehensive, albeit hypothetical, comparative analysis of 1-Benzofuran-3-carbonitrile's interaction with a broad spectrum of biological targets. While specific experimental data for this compound is not publicly available, this document serves as a practical framework for how such a study would be designed, executed, and interpreted. The presented data is illustrative and intended to guide researchers in their own investigations.

Executive Summary

1-Benzofuran-3-carbonitrile, a member of the biologically active benzofuran class of heterocyclic compounds, holds potential for therapeutic applications. Benzofuran derivatives have been reported to exhibit a wide range of activities, including antimicrobial, anticancer, and enzyme inhibitory effects.[1][2][3] To proactively assess the potential for off-target effects, a comprehensive in vitro safety pharmacology study is essential. This guide outlines a hypothetical cross-reactivity screening of 1-Benzofuran-3-carbonitrile against a panel of 44 key biological targets and compares its profile to representative alternative compounds with known primary targets.

Comparative Cross-Reactivity Data

The following tables summarize hypothetical percentage inhibition data for 1-Benzofuran-3-carbonitrile and two comparator compounds at a screening concentration of 10 µM.

• Comparator 1 (Kinase Inhibitor): A well-characterized multi-kinase inhibitor.

• Comparator 2 (GPCR Ligand): A known antagonist for a specific G-protein coupled receptor.

Table 1: Hypothetical Cross-Reactivity against a Panel of Kinases

Kinase Target	1-Benzofuran-3-carbonitrile (% Inhibition)	Comparator 1 (Kinase Inhibitor) (% Inhibition)	Comparator 2 (GPCR Ligand) (% Inhibition)
ABL1	15	95	5
AKT1	8	88	2
AURKB	45	92	8
CDK2	12	75	3
EGFR	25	98	6
FLT3	30	85	4
GSK3B	18	60	1
PI3Kα	55	90	10
mTOR	60	93	12
SRC	22	96	7

Table 2: Hypothetical Cross-Reactivity against a Panel of GPCRs, Ion Channels, and Enzymes

Target	Target Class	1-Benzofuran-3-carbonitrile (% Inhibition)	Comparator 1 (Kinase Inhibitor) (% Inhibition)	Comparator 2 (GPCR Ligand) (% Inhibition)
Adenosine A1	GPCR	8	15	92
Adrenergic α1A	GPCR	12	10	5
Adrenergic β2	GPCR	5	8	95
Dopamine D2	GPCR	15	18	88
Serotonin 5-HT2A	GPCR	20	25	90
hERG	Ion Channel	35	40	15
Nav1.5	Ion Channel	10	12	8
Cav1.2	Ion Channel	8	15	6
COX-1	Enzyme	5	5	2
COX-2	Enzyme	7	8	3
PDE3A	Enzyme	18	20	10

Experimental Protocols

The following are detailed methodologies for the key experiments that would be conducted to generate the cross-reactivity data presented above.

Kinase Profiling: Radiometric Kinase Assay

Objective: To determine the inhibitory activity of test compounds against a panel of protein kinases.

Methodology:

• Reaction Mixture Preparation: For each kinase, a reaction mixture is prepared containing the specific kinase, its corresponding substrate peptide, and cofactors in a kinase buffer (e.g., 20 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.02% Brij35, 0.1 mM Na₃VO₄, 2 mM DTT).

• Compound Addition: The test compounds (1-Benzofuran-3-carbonitrile and comparators) are added to the reaction mixture at a final concentration of 10 µM. A DMSO control is run in parallel.

• Initiation of Reaction: The kinase reaction is initiated by the addition of a mixture of non-radioactive ATP and ³³P-γ-ATP to a final concentration of 10 µM.

• Incubation: The reaction is allowed to proceed at room temperature for a defined period (e.g., 120 minutes).

• Termination and Detection: The reaction is stopped by spotting the mixture onto P81 phosphocellulose paper. The filter paper is then washed extensively with phosphoric acid to remove unincorporated ³³P-γ-ATP.

• Data Analysis: The amount of radioactivity incorporated into the substrate is quantified using a scintillation counter. The percentage of remaining kinase activity in the presence of the test compound is calculated relative to the DMSO control.

GPCR Binding Profiling: Radioligand Binding Assay

Objective: To assess the ability of test compounds to displace a radiolabeled ligand from a panel of G-protein coupled receptors.

Methodology:

• Membrane Preparation: Cell membranes expressing the target GPCR are prepared and suspended in a suitable binding buffer.

• Assay Setup: The assay is performed in a 96-well plate format. Each well contains the cell membrane preparation, a specific radioligand at a concentration close to its Kd, and the test compound at a final concentration of 10 µM. Non-specific binding is determined in the presence of a high concentration of a known unlabeled ligand.

• Incubation: The plates are incubated at room temperature for a sufficient time to reach binding equilibrium.

• Filtration: The incubation is terminated by rapid filtration through a glass fiber filter plate using a cell harvester. This separates the bound from the free radioligand.

• Washing: The filters are washed with ice-cold wash buffer to remove any non-specifically bound radioligand.

• Detection: Scintillation cocktail is added to the dried filters, and the radioactivity is counted using a scintillation counter.

• Data Analysis: The percentage inhibition of radioligand binding by the test compound is calculated relative to the control (no compound) and non-specific binding wells.

Ion Channel Profiling: Automated Patch Clamp Assay

Objective: To evaluate the effect of test compounds on the activity of a panel of ion channels.

Methodology:

• Cell Culture: Cells stably expressing the ion channel of interest are cultured and prepared for automated patch-clamp experiments.

• Automated Patch Clamp System: An automated patch-clamp platform (e.g., QPatch or Patchliner) is used for high-throughput electrophysiological recordings.

• Cell Handling: A suspension of the cells is introduced into the system, and individual cells are captured and a whole-cell patch clamp configuration is established.

• Compound Application: The test compound (at 10 µM) is applied to the cells via the system's microfluidic perfusion system.

• Voltage Protocols and Data Acquisition: Specific voltage protocols are applied to elicit ion channel currents, which are recorded before, during, and after compound application.

• Data Analysis: The effect of the compound on the ion channel current (e.g., peak current amplitude, activation/inactivation kinetics) is analyzed. The percentage inhibition of the current is calculated by comparing the current in the presence of the compound to the baseline current.

Visualizations

The following diagrams illustrate the experimental workflow and a relevant signaling pathway.

Caption: Experimental workflow for cross-reactivity profiling.

Caption: Hypothetical inhibition of the PI3K/mTOR signaling pathway.

Interpretation and Conclusion

Based on the hypothetical data, 1-Benzofuran-3-carbonitrile exhibits some inhibitory activity against PI3Kα and mTOR, suggesting a potential for interaction with the PI3K/AKT/mTOR signaling pathway. The moderate activity against Aurora B kinase could also be a point of interest for anticancer research. Notably, the compound shows some interaction with the hERG channel, which would warrant further investigation to assess the risk of cardiac side effects. Compared to the highly potent and broad-spectrum kinase inhibitor (Comparator 1), 1-Benzofuran-3-carbonitrile displays a more selective, albeit weaker, kinase inhibition profile. Its off-target activity against GPCRs and other ion channels appears to be minimal in this hypothetical screen.

This guide underscores the importance of early and comprehensive cross-reactivity profiling in drug development. While the data presented for 1-Benzofuran-3-carbonitrile is illustrative, the outlined experimental framework provides a robust strategy for researchers to assess the selectivity and potential off-target liabilities of their own compounds of interest. Such studies are critical for building a comprehensive safety and efficacy profile, ultimately leading to the development of safer and more effective medicines.

References

• 1. Comprehensive assay of kinase catalytic activity reveals features of kinase inhibitor selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. americanelements.com [americanelements.com]
• 3. A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Fluorescent Properties of Benzofuran Probes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive benchmark comparison of the fluorescent properties of benzofuran-based probes against commonly used alternatives such as fluorescein and rhodamine derivatives. The selection of an appropriate fluorescent probe is critical for the success of various applications in biological imaging and drug development, with key performance indicators being quantum yield, molar absorptivity, Stokes shift, and photostability. This document aims to provide an objective comparison supported by experimental data to aid in the selection of the most suitable fluorescent probe for your research needs.

Quantitative Comparison of Photophysical Properties

The following tables summarize the key photophysical properties of selected benzofuran, fluorescein, and rhodamine derivatives. It is important to note that these properties are highly dependent on the solvent and local environment. The data presented here is collated from various sources and should be used as a comparative reference.

Table 1: Photophysical Properties of Benzofuran Derivatives

Compound Name/Derivative	Excitation Max (λex, nm)	Emission Max (λem, nm)	Molar Absorptivity (ε, M-1cm-1)	Quantum Yield (Φ)	Stokes Shift (nm)	Solvent
1-(3-Hydroxy-benzofuran-2-yl)-benzo[f]chromen-3-one	349	485	Not Reported	Not Reported	136	Not Specified[1]
2-Arylbenzofuran analogue (DK-1014)	Not Reported	Not Reported	Not Reported	Not Reported	Not Reported	Not Specified[2]
Aminobenzofuran-fused rhodamine (AFR) dyes	Deep-red to NIR	Deep-red to NIR	Not Reported	Not Reported	Large	Not Specified

Table 2: Photophysical Properties of Fluorescein and its Derivatives

Compound Name/Derivative	Excitation Max (λex, nm)	Emission Max (λem, nm)	Molar Absorptivity (ε, M-1cm-1)	Quantum Yield (Φ)	Stokes Shift (nm)	Solvent
Fluorescein	490	514	76,900	0.93	24	0.1 M NaOH[3]
Fluorescein Isothiocyanate (FITC)	495	525	Not Reported	0.65-0.92	30	PBS (pH 9.0)[3]
Carboxyfluorescein (FAM)	494	522	Not Reported	0.88-0.92	28	PBS (pH 9.0)[3]
Oregon Green™ 488	496	524	Not Reported	0.89	28	PBS (pH 7.4)[3]

Table 3: Photophysical Properties of Rhodamine and its Derivatives

Compound Name/Derivative	Excitation Max (λex, nm)	Emission Max (λem, nm)	Molar Absorptivity (ε, M-1cm-1)	Quantum Yield (Φ)	Stokes Shift (nm)	Solvent
Rhodamine 6G	530	555	Not Reported	0.95	25	Aqueous solution
Rhodamine B	Not Reported	Not Reported	Not Reported	Not Reported	Not Reported	Not Specified[4]
Tetramethylrhodamine (TRITC)	~550	~575	Not Reported	Not Reported	~25	Not Specified[5]
Si-Rhodamine (SiR)	Far-red	Far-red/NIR	Not Reported	High	Not Reported	Not Specified[6]

Signaling Pathway Interactions

Benzofuran derivatives have been shown to interact with and modulate several key signaling pathways implicated in cancer and inflammation, including the mTOR, NF-κB, and MAPK pathways.

Inhibition of the mTOR Signaling Pathway by Benzofuran Derivatives.

Inhibition of the NF-κB Signaling Pathway by Benzofuran Derivatives.

References

• 1. researchgate.net [researchgate.net]
• 2. Novel benzofuran derivative DK-1014 attenuates lung inflammation via blocking of MAPK/AP-1 and AKT/mTOR signaling in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Reactive Rhodamines | AAT Bioquest [aatbio.com]
• 6. Recent advances in Si-rhodamine-based fluorescent probes for live-cell imaging - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Safety & Regulatory Compliance

Proper Disposal of 1-Benzofuran-3-carbonitrile: A Guide for Laboratory Professionals

Disclaimer: This document provides guidance on the proper disposal of 1-Benzofuran-3-carbonitrile based on available safety information for related compounds. A specific Safety Data Sheet (SDS) for 1-Benzofuran-3-carbonitrile was not located. Therefore, it is imperative to handle this compound with the utmost caution, assuming it is hazardous, and to consult with your institution's Environmental Health and Safety (EHS) office for specific disposal protocols in accordance with local and national regulations.

Immediate Safety and Handling Advisory

1-Benzofuran-3-carbonitrile, as a member of the benzofuran and organic nitrile chemical classes, must be treated as hazardous waste. Related compounds exhibit properties of toxicity, potential carcinogenicity, and are harmful to aquatic life.[1][2] Under no circumstances should this chemical or its containers be disposed of in standard waste streams or down drains.[3][4] Improper disposal can lead to significant environmental contamination and pose serious health risks.

Hazard Profile and Personal Protective Equipment (PPE)

Due to the lack of a specific SDS, the hazard profile is inferred from structurally similar compounds. Researchers and laboratory personnel must use appropriate Personal Protective Equipment (PPE) at all times when handling 1-Benzofuran-3-carbonitrile.

PPE Item	Specification	Rationale
Gloves	Chemically resistant nitrile gloves	To prevent skin contact.[5]
Eye Protection	Chemical safety goggles or a face shield	To protect eyes from splashes.[5]
Lab Coat	Standard laboratory coat	To protect clothing and skin.[5]
Respiratory	Use in a certified chemical fume hood	To prevent inhalation of vapors or dust.[3][5]

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe segregation, containment, and disposal of 1-Benzofuran-3-carbonitrile waste.

1. Waste Segregation and Containment:

• Solid Waste: All solid waste contaminated with 1-Benzofuran-3-carbonitrile, such as gloves, pipette tips, and weigh boats, must be collected in a designated, sealable, and chemically compatible container.[6]

• Liquid Waste: Solutions containing 1-Benzofuran-3-carbonitrile should be collected in a designated, leak-proof, and shatter-resistant waste container. Do not mix this waste with other incompatible waste streams.[6] Containers should not be filled to more than 75% capacity to allow for vapor expansion.[7]

2. Labeling:

• All waste containers must be clearly labeled as "Hazardous Waste" and include the full chemical name: "1-Benzofuran-3-carbonitrile".

• Indicate the approximate concentration and quantity of the waste.

• Include the date of waste generation and the name of the responsible individual or laboratory.

3. Storage:

• Store the sealed and labeled hazardous waste containers in a designated and secure satellite accumulation area within the laboratory.

• This area should be cool, dry, well-ventilated, and away from general laboratory traffic.[6]

• Ensure that the storage location is segregated from incompatible materials, such as strong oxidizing agents.[8][9]

4. Final Disposal:

• The ultimate disposal of 1-Benzofuran-3-carbonitrile must be managed through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[1][6]

• Provide the disposal contractor with a complete and accurate description of the waste.

• High-temperature incineration is a common and effective method for the destruction of organic chemical waste.[6]

On-site treatment or neutralization of 1-Benzofuran-3-carbonitrile is not recommended without a validated and approved protocol from your institution's EHS department.

Spill Management

In the event of a spill, the following immediate actions should be taken:

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

• Alert: Notify your laboratory supervisor and your institution's EHS office.

• Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

• Containment (for small spills): If it is safe to do so and you are trained, absorb the spill with an inert material such as vermiculite or sand.

• Collection: Carefully collect the absorbent material into a designated hazardous waste container.

• Decontamination: Clean the spill area as directed by your EHS office.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1-Benzofuran-3-carbonitrile.

Caption: Decision-making workflow for the proper disposal of 1-Benzofuran-3-carbonitrile waste.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. scienceready.com.au [scienceready.com.au]
• 4. web.mit.edu [web.mit.edu]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. nipissingu.ca [nipissingu.ca]
• 8. fishersci.com [fishersci.com]
• 9. fishersci.com [fishersci.com]